Cholesteryl benzoate

• CAS: 604-32-0

Core Science & Biosynthesis

The Dawn of a New Phase of Matter: A Technical Guide to the Discovery of Liquid Crystalline Properties in Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the seminal discovery of liquid crystals, a pivotal moment in the history of materials science that continues to underpin advancements in displays, sensors, and drug delivery systems. We will explore the foundational experiments on cholesteryl benzoate (B1203000), providing a detailed look at the methodologies of the late 19th century that led to the identification of a new state of matter.

In 1888, the Austrian botanist Friedrich Reinitzer made a curious observation while studying derivatives of cholesterol.[1][2] He noted that cholesteryl benzoate did not behave like a typical crystalline solid upon heating. Instead of melting directly into a clear liquid, it first transitioned into a cloudy, viscous state at one temperature, and then, upon further heating, became a clear, isotropic liquid at a higher temperature.[3][4] This unprecedented "double melting" phenomenon was the first recorded observation of a thermotropic liquid crystal.[1]

Intrigued and unable to explain his findings, Reinitzer sought the expertise of the German physicist Otto Lehmann, who had developed a specialized polarizing microscope equipped with a hot stage.[5][6] This instrument was crucial in unraveling the nature of the enigmatic cloudy phase. Lehmann's meticulous investigations confirmed Reinitzer's observations and revealed that the intermediate phase, though fluid, exhibited birefringence – the property of having a refractive index that depends on the polarization and propagation direction of light.[6] This optical anisotropy was a hallmark of crystals. Lehmann concluded that this state represented a new phase of matter, intermediate between a solid and a liquid, which he aptly named "fließende Kristalle" or "flowing crystals," a term that would later evolve into "liquid crystal."[6]

Quantitative Data: The Thermal Transitions of Cholesteryl Benzoate

The foundational discovery hinged on the precise measurement of the transition temperatures of cholesteryl benzoate. The following table summarizes the key quantitative data from Reinitzer's initial observations.

Transition	Temperature (°C)	Observed State
Solid to Liquid Crystal	145 °C	Cloudy, turbid liquid[3][4]
Liquid Crystal to Isotropic Liquid	178.5 °C	Clear, transparent liquid[3][4]

Experimental Protocols of the Late 19th Century

The experiments conducted by Reinitzer and Lehmann were at the forefront of physical chemistry and microscopy for their time. The following protocols are reconstructed based on the available historical and technical information of the era.

Initial Melting Point Determination (Reinitzer's Method)

This protocol outlines the likely procedure used by Friedrich Reinitzer in his initial observations of cholesteryl benzoate's melting behavior, employing the standard melting point determination techniques of the late 19th century.

Objective: To determine the melting point of a purified sample of cholesteryl benzoate.

Apparatus:

• Glass capillary tubes (sealed at one end)

• A thermometer

• A heating bath apparatus (e.g., a Thiele tube or a beaker filled with a high-boiling point liquid like paraffin (B1166041) oil or sulfuric acid)[7]

• A Bunsen burner or a similar heat source

• A means to attach the capillary tube to the thermometer (e.g., a rubber band or wire)[8]

Procedure:

• Sample Preparation: A small amount of dry, purified cholesteryl benzoate crystals was finely ground. The open end of a glass capillary tube was pressed into the powder, and the tube was then inverted and tapped gently to pack the solid into the sealed end. The packed sample height would have been approximately 2-3 mm.[9]

• Apparatus Setup: The capillary tube was attached to a thermometer, with the bottom of the capillary tube aligned with the thermometer bulb.

• Heating: The thermometer and attached capillary tube were immersed in the heating bath, ensuring the top of the sample was below the liquid level. The bath was heated slowly and steadily with a small flame. The liquid in the bath was stirred to ensure even temperature distribution.

• Observation: The sample was observed closely as the temperature increased. The temperature at which the solid first began to melt into a cloudy liquid was recorded.

• Continued Heating and Observation: Heating was continued, and the temperature at which the cloudy liquid abruptly turned into a clear, transparent liquid was also recorded.

• Cooling Observation: The apparatus was allowed to cool, and the reverse transitions were observed. Reinitzer noted the appearance of colors upon cooling before recrystallization.

Polarizing Microscopy with Hot Stage (Lehmann's Method)

This protocol describes the advanced investigation of cholesteryl benzoate's intermediate phase using Otto Lehmann's custom-built polarizing microscope with a hot stage.

Objective: To investigate the optical properties of the intermediate phase of cholesteryl benzoate during heating and cooling.

Apparatus:

• Otto Lehmann's "Krystallisationsmikroskop" (a polarizing microscope equipped with a hot stage)[5]

• Glass microscope slides and cover slips

• A small sample of cholesteryl benzoate

• A heat source for the hot stage (likely a gas flame with controlled airflow)

Procedure:

• Sample Preparation: A very small amount of cholesteryl benzoate was placed on a clean glass microscope slide. A cover slip was placed over the sample.

• Microscope Setup: The slide was mounted on the hot stage of the polarizing microscope. The microscope was configured for polarized light observation, with the polarizer and analyzer crossed to create a dark field of view for isotropic materials.

• Heating and Observation: The hot stage was slowly heated. The sample was continuously observed through the microscope.

• First Transition Analysis: As the temperature approached 145°C, the solid crystals were observed to melt into a fluid. Crucially, this fluid phase was not dark but appeared bright against the dark background, indicating that it was birefringent. The texture of this cloudy liquid was also noted.

• Second Transition Analysis: The temperature was further increased. At approximately 178.5°C, the birefringence of the fluid disappeared, and the field of view became dark, consistent with the properties of a normal, isotropic liquid.

• Cooling and Confirmation: The sample was allowed to cool on the hot stage. The reverse transitions were observed, confirming the reversibility of the phenomena and the reappearance of the birefringent liquid crystalline phase before solidification.

Visualizing the Discovery

The following diagrams, created using the DOT language for Graphviz, illustrate the logical flow of the discovery and the experimental workflow.

Logical flow of the discovery of liquid crystals.

Experimental workflow for the investigation of cholesteryl benzoate.

References

• 1. materials.duke.edu [materials.duke.edu]
• 2. When were liquid crystals discovered? - The Handy Science Answer Book [papertrell.com]
• 3. Crystal polymorphism - Wikipedia [en.wikipedia.org]
• 4. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 5. Otto Lehmann - Liquid Crystal Microscopy [lcmicroscopy.weebly.com]
• 6. Timeline of crystallography - Wikipedia [en.wikipedia.org]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. SSERC | Melting point determination [sserc.org.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

The Dawn of a New State of Matter: The Historical Significance of Friedrich Reinitzer's Work on Cholesteryl Benzoate

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

In 1888, the Austrian botanist and chemist Friedrich Reinitzer, while investigating the properties of a cholesterol derivative, made a serendipitous discovery that would challenge the conventional understanding of the states of matter and lay the foundation for a multi-billion dollar industry. His work on cholesteryl benzoate (B1203000) led to the identification of a new, intermediate phase between the solid and liquid states, which would later be termed the "liquid crystal" phase. This technical guide delves into the historical and scientific significance of Reinitzer's seminal work, providing a detailed account of his experiments, the quantitative data he reported, and the collaborative efforts that solidified this groundbreaking discovery.

Introduction: A Puzzling Observation

Working at the German University of Prague, Friedrich Reinitzer was engaged in determining the correct chemical formula and molecular weight of cholesterol. As part of this research, he synthesized various cholesterol derivatives, including cholesteryl benzoate. It was during the characterization of this compound that he observed a peculiar melting behavior that deviated from the norm for crystalline solids.[1][2][3][4][5] Instead of a single, sharp melting point, cholesteryl benzoate appeared to have two.[1][2][3][6]

Upon heating, the solid cholesteryl benzoate did not directly transform into a clear, isotropic liquid. Instead, at a specific temperature, it melted into a cloudy or hazy, viscous fluid.[1][2][3][6] This intermediate state persisted until a second, higher temperature was reached, at which point the turbidity vanished, and the substance became a clear liquid.[1][2][3] Intrigued by this unusual phenomenon, Reinitzer meticulously documented his observations, recognizing that he had encountered a novel state of matter.[3][4][5]

Quantitative Data: The Two Melting Points

Reinitzer's careful experiments provided the first quantitative data on the phase transitions of a liquid crystalline material. He reported two distinct transition temperatures for cholesteryl benzoate.[3][6][7]

Transition	Observed Temperature (°C)	Observed Temperature (°F)	Description of Phase
Solid to Liquid Crystal	145.5[5][8]	293.9	The solid melts into a cloudy, turbid liquid.[1][2][3][6]
Liquid Crystal to Isotropic Liquid	178.5[8][9][10]	353.3	The cloudy liquid becomes a clear, transparent liquid.[3][7]

Modern sources often cite the melting point of cholesteryl benzoate to be in the range of 148-150°C, which is consistent with Reinitzer's initial findings.[6][11][12]

Furthermore, Reinitzer noted that upon cooling the clear liquid, a striking display of colors appeared just before it returned to the cloudy state and eventually solidified.[1][2] This observation of what is now understood as the selective reflection of light by the cholesteric liquid crystal phase was a key characteristic that highlighted the uniqueness of this new state.

Experimental Protocols

3.1. Reinitzer's Melting Point Determination (Inferred Protocol)

• Sample Preparation: A small, purified sample of crystalline cholesteryl benzoate was likely placed into a thin-walled glass capillary tube, which was then sealed at one end.

• Heating Apparatus: The capillary tube would have been attached to a thermometer and immersed in a heating bath containing a high-boiling point liquid (such as paraffin (B1166041) oil or sulfuric acid) to ensure uniform heat distribution. A Thiele tube, specifically designed for this purpose, may have been used.

• Heating and Observation: The heating bath was gradually heated, likely with a small flame. Reinitzer would have carefully observed the sample through the transparent bath.

• Data Recording: The temperature at which the solid first transformed into the cloudy liquid (the first "melting point") was recorded. The heating process was continued, and the temperature at which the cloudy liquid became clear (the second "melting point") was also recorded.

• Cooling Observation: The apparatus was allowed to cool, and Reinitzer observed the reverse transitions, noting the appearance of colors as the isotropic liquid cooled to the liquid crystal phase.

3.2. Lehmann's Microscopic Investigation

Puzzled by his findings, Reinitzer sought the expertise of the German physicist Otto Lehmann, who had specialized equipment for crystallographic studies.[3][4][5] Lehmann's key contribution was the use of a polarizing microscope equipped with a heating stage.[3][9] This allowed for the observation of the substance's optical properties as it was heated and cooled.

• Sample Mounting: A small amount of cholesteryl benzoate was placed on a microscope slide on the heating stage.

• Polarized Light Observation: The sample was observed between crossed polarizers. Crystalline solids and anisotropic liquids (like liquid crystals) are birefringent, meaning they can rotate the plane of polarized light and appear bright against a dark background. Isotropic liquids do not have this property.

• Controlled Heating and Cooling: The heating stage allowed for precise control of the sample's temperature.

• Confirmation of Anisotropy: Lehmann confirmed that the cloudy intermediate phase was indeed anisotropic, as it was birefringent. This was a crucial piece of evidence that it was a distinct phase of matter with properties of both a liquid (fluidity) and a crystal (optical anisotropy). It was Lehmann who coined the term "liquid crystal" to describe this new state.[3][4]

Visualization of Concepts

4.1. Phase Transitions of Cholesteryl Benzoate

The following diagram illustrates the phase transitions of cholesteryl benzoate as observed by Friedrich Reinitzer.

Phase transitions of cholesteryl benzoate.

4.2. The Collaborative Workflow

This diagram outlines the logical flow of discovery, from Reinitzer's initial observation to the characterization and naming of the new state of matter by Lehmann.

Workflow of the discovery of liquid crystals.

Historical Significance and Impact

The discovery of liquid crystals by Friedrich Reinitzer was a landmark event in the history of science.[1] For the first time, a state of matter was identified that did not fit neatly into the traditional categories of solid, liquid, or gas. This discovery opened up a new field of research in materials science and condensed matter physics.

Initially, the discovery was met with curiosity but had no immediate practical applications, causing interest to fade.[4] However, the unique properties of liquid crystals, particularly their ability to manipulate light in response to an electric field, were revisited in the 1960s. This led to the development of the liquid crystal display (LCD), a technology that has revolutionized electronics, from digital watches and calculators to flat-screen televisions and smartphones.

For drug development professionals, the principles of molecular self-assembly and ordered phases, first observed in cholesteryl benzoate, are highly relevant. Liquid crystalline phases are now being explored for various applications in drug delivery systems, such as in the formulation of sustained-release depots and as carriers for poorly soluble drugs. The understanding of how molecular structure dictates the formation of these mesophases, a journey that began with Reinitzer's work, continues to inform the design of novel biomaterials and therapeutic technologies.

Conclusion

Friedrich Reinitzer's meticulous investigation of cholesteryl benzoate, born out of a fundamental research question in botany and chemistry, led to the discovery of a fourth state of matter. His collaboration with Otto Lehmann provided the crucial evidence to validate this new "liquid crystal" phase. This seminal work, though its full impact was not realized for decades, underscores the importance of curiosity-driven research and interdisciplinary collaboration. The principles uncovered in 1888 continue to have a profound influence on modern science and technology, from the displays in our hands to the future of advanced materials and medicine.

References

• 1. materials.duke.edu [materials.duke.edu]
• 2. Liquid Crystals [ch.ic.ac.uk]
• 3. When were liquid crystals discovered? - The Handy Science Answer Book [papertrell.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Condensed concepts: Lessons from the discovery of liquid crystals [condensedconcepts.blogspot.com]
• 6. An Anomaly in Phase Transition: Liquid Crystals – Berkeley Scientific Journal [bsj.studentorg.berkeley.edu]
• 7. uh.edu [uh.edu]
• 8. Determination of Melting Point [wiredchemist.com]
• 9. Otto Lehmann - Liquid Crystal Microscopy [lcmicroscopy.weebly.com]
• 10. researchgate.net [researchgate.net]
• 11. worldscientific.com [worldscientific.com]
• 12. Liquid-crystal display - Wikipedia [en.wikipedia.org]

The Pivotal Role of Cholesteryl Benzoate in the Dawn of Liquid Crystal Science

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the seminal role of cholesteryl benzoate (B1203000) in the history of liquid crystals. It provides a detailed account of the initial discovery, the key scientific figures involved, and the experimental observations that challenged the then-accepted states of matter. This document is intended for researchers, scientists, and professionals in drug development who are interested in the fundamental science and historical context of liquid crystals, a field that has paved the way for significant technological advancements, including modern display technologies and novel drug delivery systems.

The Serendipitous Discovery of a New State of Matter

In 1888, the world of materials science was inadvertently revolutionized by the Austrian botanist and chemist, Friedrich Reinitzer.[1] While investigating the properties of cholesterol and its derivatives extracted from carrots, Reinitzer synthesized cholesteryl benzoate.[2] During his characterization of this organic ester, he observed a peculiar melting behavior that defied conventional understanding.[1][3][4]

Upon heating, the solid crystalline cholesteryl benzoate did not transition directly into a clear, isotropic liquid. Instead, at 145°C, it transformed into a cloudy, viscous fluid.[5] This intermediate state persisted until the temperature was raised to 178.5°C (some sources report 179°C), at which point the fluid became clear.[4][5] This unprecedented observation of two distinct "melting points" suggested the existence of a new, intermediate phase of matter.[1]

Puzzled by his findings, Reinitzer sought the expertise of the German physicist, Otto Lehmann.[2][3] Lehmann, who had developed a specialized polarizing microscope with a heating stage, meticulously examined the cloudy intermediate phase of cholesteryl benzoate.[6][7][8] His investigations revealed that this fluid phase exhibited birefringence, a property characteristic of crystals, where the refractive index of the material depends on the polarization and propagation direction of light.[9] This combination of fluid-like mechanical properties and crystal-like optical properties led Lehmann to coin the term "liquid crystal" to describe this novel state of matter.[5]

Quantitative Data: Phase Transitions of Cholesteryl Benzoate

The defining characteristic of cholesteryl benzoate that led to the discovery of liquid crystals is its thermotropic behavior, exhibiting distinct phase transitions at specific temperatures. The key quantitative data from Reinitzer's and Lehmann's observations are summarized below.

Property	Value (°C)	Value (°F)	Description of Phase Transition
Melting Point (Solid to Liquid Crystal)	145	293	The white, crystalline solid melts into a cloudy, turbid liquid (cholesteric liquid crystal phase).[4][5]
Clearing Point (Liquid Crystal to Isotropic Liquid)	178.5 - 179	353.3 - 354.2	The cloudy liquid becomes a clear, transparent isotropic liquid.[4][5]

Experimental Protocols

The following are reconstructed experimental protocols based on the available historical information and the common scientific practices of the late 19th century.

Synthesis of Cholesteryl Benzoate (Reconstructed from Historical Context)

Friedrich Reinitzer's work involved the chemical modification of cholesterol, a readily available substance from natural sources. A plausible method for the synthesis of cholesteryl benzoate in the late 19th century would have been the esterification of cholesterol with benzoyl chloride.

Objective: To synthesize cholesteryl benzoate via the esterification of cholesterol.

Materials:

• Cholesterol (extracted from a natural source, e.g., gallstones or plant matter)

• Benzoyl chloride

• Pyridine (B92270) (or another suitable base to neutralize the HCl byproduct)

• A suitable solvent (e.g., diethyl ether or chloroform)

• Ethanol (for recrystallization)

Procedure:

• Dissolution: A measured quantity of cholesterol is dissolved in a minimal amount of a suitable solvent, such as diethyl ether, in a flask.

• Addition of Base: A molar excess of pyridine is added to the solution to act as a solvent and to neutralize the hydrochloric acid that will be formed during the reaction.

• Acylation: Benzoyl chloride is added dropwise to the cholesterol solution while stirring. The reaction is exothermic.

• Heating: The reaction mixture is gently heated under reflux for a period to ensure the completion of the esterification reaction.

• Isolation: The reaction mixture is cooled, and the product is precipitated by adding the mixture to a larger volume of water. The crude cholesteryl benzoate is then collected by filtration.

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield white crystals of cholesteryl benzoate.

Observation of Liquid Crystalline Phases (Lehmann's Method)

Otto Lehmann's primary tool for investigating the strange properties of cholesteryl benzoate was his custom-built hot-stage polarizing microscope.

Objective: To observe the phase transitions and optical properties of cholesteryl benzoate upon heating.

Apparatus:

• Polarizing microscope

• Heatable stage (hot stage) with a temperature control mechanism

• Glass microscope slides and coverslips

• Spatula

Procedure:

• Sample Preparation: A small amount of crystalline cholesteryl benzoate is placed on a clean glass microscope slide. A coverslip is gently placed over the sample to create a thin, uniform layer.

• Initial Observation: The slide is placed on the microscope stage, and the sample is observed under polarized light at room temperature. The crystalline structure and birefringence of the solid phase are noted.

• Heating and Observation: The hot stage is slowly heated, and the temperature is monitored. The sample is continuously observed through the polarizing microscope.

• First Transition: As the temperature approaches 145°C, the melting of the solid into a turbid, flowing substance is observed. The birefringence of this cloudy liquid phase is confirmed by the ability of the sample to transmit light through the crossed polarizers. The texture and flow of this liquid crystalline phase are noted.

• Second Transition: The heating is continued, and as the temperature approaches 179°C, the cloudy liquid is observed to become a clear, isotropic liquid. At this point, the field of view under crossed polarizers becomes dark, as the isotropic liquid does not exhibit birefringence.

• Cooling and Reversibility: The sample is allowed to cool slowly on the stage. The reversible nature of the phase transitions is confirmed by observing the reappearance of the cloudy liquid crystalline phase from the clear isotropic liquid, followed by the crystallization of the solid from the liquid crystal phase.

Visualizing the Discovery and Process

The following diagrams illustrate the logical flow of the discovery of liquid crystals and the phase transitions of cholesteryl benzoate.

Caption: The workflow of the discovery of liquid crystals.

Caption: Phase transitions of cholesteryl benzoate.

Conclusion

The investigation of cholesteryl benzoate by Friedrich Reinitzer and Otto Lehmann marked a pivotal moment in the history of science. Their meticulous observations and insightful collaboration led to the identification of a fourth state of matter, the liquid crystal phase, which bridges the gap between the ordered solid and the disordered liquid states. This fundamental discovery has since blossomed into a vast field of research and development, with liquid crystals being integral to numerous modern technologies. For professionals in drug development, the unique properties of liquid crystals, first observed in cholesteryl benzoate, are now being harnessed to create novel and targeted drug delivery systems, demonstrating the enduring legacy of this historic finding.

References

• 1. The History of LCD (1880-1960) - Blaze Display Technology Co., Ltd. [blazedisplay.com]
• 2. JAIC 1994, Volume 33, Number 2, Article 3 (pp. 101 to 114) [cool.culturalheritage.org]
• 3. 024 - Polarizing Microscope from Liquid Crystal Research [100objekte.kit.edu]
• 4. openpolscope.org [openpolscope.org]
• 5. researchgate.net [researchgate.net]
• 6. jysco.com [jysco.com]
• 7. Otto Lehmann - Liquid Crystal Microscopy [lcmicroscopy.weebly.com]
• 8. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Fundamental Chemical and Physical Properties of Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl benzoate (B1203000), a cholesterol ester, holds a significant place in the history of materials science as the first compound in which liquid crystalline properties were observed. This technical guide provides a comprehensive overview of the fundamental chemical and physical properties of cholesteryl benzoate. It is intended to serve as a detailed resource for researchers, scientists, and professionals in drug development who are interested in the unique characteristics and potential applications of this molecule. The guide covers its core physicochemical properties, detailed experimental protocols for its synthesis and characterization, and its applications, particularly in the realm of drug delivery systems. All quantitative data is presented in structured tables for ease of comparison, and key processes are visualized through diagrams generated using Graphviz (DOT language) to facilitate a deeper understanding of the experimental workflows and molecular relationships.

Introduction

Cholesteryl benzoate (C₃₄H₅₀O₂) is an organic compound formed from the esterification of cholesterol with benzoic acid.[1] Its discovery in the late 1880s by Friedrich Reinitzer marked the beginning of the field of liquid crystal research. Reinitzer observed that cholesteryl benzoate exhibited two distinct melting points; at 145°C, it melted from a crystalline solid into a cloudy, iridescent fluid, which then became a clear, isotropic liquid at 178.5°C.[1] This intermediate "cloudy" phase was later termed the liquid crystalline phase, specifically a cholesteric (or chiral nematic) liquid crystal phase.

The unique optical and self-assembling properties of cholesteryl benzoate and its derivatives have led to their use in various technologies, including thermochromic liquid crystals and liquid crystal displays (LCDs).[1] More recently, the biocompatibility and amphiphilic nature of cholesterol-containing compounds have made them attractive for applications in drug delivery, where they can be incorporated into nanoparticles and liposomes to enhance drug solubility, stability, and cellular uptake.[2][3] This guide will delve into the essential properties of cholesteryl benzoate, providing the technical details necessary for its synthesis, characterization, and evaluation for various applications.

Fundamental Chemical and Physical Properties

The core chemical and physical properties of cholesteryl benzoate are summarized in the tables below. These properties are fundamental to understanding its behavior in different environments and for its application in various fields.

Chemical and Molecular Properties

Property	Value	Reference
Molecular Formula	C₃₄H₅₀O₂	[1]
Molecular Weight	490.76 g/mol	[1]
IUPAC Name	(3β)-Cholest-5-en-3-yl benzoate	[1]
CAS Number	604-32-0	[1]
Appearance	White crystalline powder

Physicochemical Properties

Property	Value	Reference
Melting Point (Solid to Cholesteric Phase)	145 - 149 °C	[1]
Clearing Point (Cholesteric to Isotropic Liquid)	178.5 - 179 °C	[1]
Boiling Point	~547 °C (decomposes)
Solubility	Insoluble in water. Soluble in organic solvents such as chloroform, dichloromethane, benzene, and diethyl ether.
Density	Approximately 1.03 g/cm³

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and characterization of cholesteryl benzoate.

Synthesis and Purification of Cholesteryl Benzoate

The synthesis of cholesteryl benzoate is typically achieved through the esterification of cholesterol with benzoyl chloride in the presence of a base, such as pyridine, which acts as a catalyst and neutralizes the HCl byproduct.[1][4]

Materials:

• Cholesterol

• Benzoyl chloride

• Pyridine (anhydrous)

• Methanol (B129727)

• Ethyl acetate

• Erlenmeyer flask

• Heating mantle or water bath

• Büchner funnel and flask

• Filter paper

• Beakers

• Graduated cylinders

Protocol:

• Reaction Setup: In a clean, dry Erlenmeyer flask, dissolve 1.0 g of cholesterol in 5 mL of anhydrous pyridine. Gently warm the mixture if necessary to facilitate dissolution.

• Addition of Benzoyl Chloride: To the cholesterol-pyridine solution, slowly add 0.5 mL of benzoyl chloride dropwise while stirring. The reaction is exothermic.

• Reaction: Heat the reaction mixture in a water bath at 60-70°C for 10-15 minutes. A precipitate of pyridinium (B92312) hydrochloride may form.

• Precipitation of Product: After cooling the reaction mixture to room temperature, slowly add 20 mL of methanol while stirring. This will cause the cholesteryl benzoate to precipitate out of the solution.

• Isolation: Collect the crude cholesteryl benzoate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with small portions of cold methanol to remove any remaining pyridine, unreacted starting materials, and byproducts.

• Purification by Recrystallization: Dissolve the crude product in a minimal amount of hot ethyl acetate. Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Final Collection and Drying: Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethyl acetate. Dry the crystals in a desiccator under vacuum.

Characterization Techniques

DSC is used to determine the phase transition temperatures and associated enthalpy changes of cholesteryl benzoate.

Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of purified cholesteryl benzoate into an aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at 25°C.

  • Heat the sample from 25°C to 200°C at a rate of 10°C/min under a nitrogen atmosphere.

  • Hold at 200°C for 5 minutes to ensure complete melting.

  • Cool the sample from 200°C to 25°C at a rate of 10°C/min.

  • A second heating scan is often performed under the same conditions to observe the thermal behavior after the initial thermal history has been erased.

• Data Analysis: Analyze the resulting thermogram to identify the endothermic peaks corresponding to the solid-to-cholesteric and cholesteric-to-isotropic phase transitions. The onset temperature of the peak is typically taken as the transition temperature, and the area under the peak corresponds to the enthalpy of transition (ΔH).

POM is a crucial technique for visualizing the different phases and identifying the characteristic textures of the liquid crystalline state of cholesteryl benzoate.

Protocol:

• Sample Preparation: Place a small amount of cholesteryl benzoate on a clean microscope slide. Cover it with a coverslip.

• Heating Stage: Place the slide on a hot stage attached to the polarized light microscope.

• Observation during Heating: Slowly heat the sample while observing it through the microscope with crossed polarizers.

  • Solid Crystalline Phase: At room temperature, the crystalline solid will appear bright against a dark background due to its birefringence.

  • Cholesteric Phase: Upon reaching the first transition temperature (~145°C), the solid will melt into the cholesteric liquid crystal phase. This phase is characterized by a focal conic or "oily streak" texture, which is highly birefringent and often shows iridescent colors.

  • Isotropic Liquid Phase: Upon further heating to the clearing point (~179°C), the texture will disappear, and the field of view will become completely dark as the material transitions to the optically isotropic liquid phase.

• Observation during Cooling: Slowly cool the sample from the isotropic liquid phase. The reverse transitions can be observed, often with the formation of different textures as the liquid crystal phase nucleates and grows.

XRD is used to investigate the molecular arrangement and structure of the different phases of cholesteryl benzoate.

Protocol:

• Sample Preparation: The sample is typically loaded into a thin-walled glass capillary tube.

• Instrument Setup: The capillary is mounted in a temperature-controlled sample holder in the XRD instrument.

• Data Collection:

  • Crystalline Phase: At room temperature, the XRD pattern will show a series of sharp Bragg reflection peaks, indicative of a long-range, three-dimensional ordered crystalline lattice.

  • Cholesteric Phase: In the liquid crystalline phase, the sharp peaks will be replaced by one or two broad, diffuse halos at wide angles, which is characteristic of the short-range positional order in a liquid. A sharp, low-angle reflection may also be observed, corresponding to the layered or periodic nature of the liquid crystal phase.

  • Isotropic Liquid Phase: In the isotropic liquid phase, only a broad, diffuse halo at wide angles will be present, indicating the lack of any long-range order.

Visualizations of Processes and Pathways

The following diagrams, generated using the DOT language, illustrate key aspects of the synthesis, characterization, and phase transitions of cholesteryl benzoate.

Caption: Workflow for the synthesis and purification of cholesteryl benzoate.

Caption: Phase transitions of cholesteryl benzoate upon heating and cooling.

Caption: Experimental workflow for the characterization of cholesteryl benzoate.

Applications in Drug Development

The unique properties of cholesterol and its esters, including cholesteryl benzoate, make them valuable components in drug delivery systems.[2] Their biocompatibility, ability to interact with cell membranes, and capacity to form self-assembled structures are key advantages.

Role in Liposomes and Nanoparticles

Cholesterol is a crucial component of many liposomal formulations, where it modulates the fluidity and stability of the lipid bilayer.[5] Cholesteryl esters, like cholesteryl benzoate, can also be incorporated into these systems. Their hydrophobic nature allows them to be embedded within the lipid core of nanoparticles or the bilayer of liposomes, serving several functions:

• Encapsulation of Hydrophobic Drugs: The nonpolar core of nanoparticles and the hydrophobic region of liposomes can be used to encapsulate poorly water-soluble drugs, with cholesteryl benzoate contributing to this hydrophobic environment.

• Stabilization of the Carrier: The rigid sterol structure can enhance the stability of the drug carrier, preventing premature drug release.

• Modulation of Drug Release: By altering the composition of the lipid matrix with cholesteryl esters, the rate of drug release can be controlled.

• Enhanced Cellular Uptake: Cholesterol and its derivatives can facilitate the interaction of drug carriers with cell membranes, potentially leading to enhanced cellular uptake of the encapsulated drug.[2]

Signaling Pathways and Cellular Interaction

While cholesteryl benzoate itself is not known to have a specific signaling role, its parent molecule, cholesterol, is integral to cell membrane structure and function. Cholesterol is a key component of lipid rafts, which are microdomains in the cell membrane that are involved in various signaling pathways. Drug delivery systems that incorporate cholesterol or its esters may interact with these lipid rafts, potentially influencing cellular uptake and intracellular trafficking of the drug.

Caption: Role of cholesteryl benzoate in a drug delivery system.

Conclusion

Cholesteryl benzoate remains a molecule of significant interest, not only from a historical perspective as the first discovered liquid crystal but also for its ongoing relevance in materials science and its potential in pharmaceutical applications. This guide has provided a detailed overview of its fundamental chemical and physical properties, along with comprehensive experimental protocols for its synthesis and characterization. The presented data and workflows are intended to equip researchers and professionals with the necessary knowledge to effectively work with and explore the potential of cholesteryl benzoate in their respective fields. As the demand for advanced materials and novel drug delivery systems continues to grow, a thorough understanding of the properties of foundational molecules like cholesteryl benzoate is essential for future innovation.

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. Polymeric Drug Delivery Systems Bearing Cholesterol Moieties: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. Assessment of free fatty acids and cholesteryl esters delivered in liposomes as novel class of antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cholesteric Phase of Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl benzoate (B1203000) holds a significant place in the history of science as the first compound in which liquid crystal properties were discovered. Its cholesteric phase, a unique state of matter intermediate between a crystalline solid and an isotropic liquid, exhibits remarkable optical properties stemming from its chiral molecular structure and self-assembly into a helical superstructure. This technical guide provides a comprehensive overview of the cholesteric phase of cholesteryl benzoate, detailing its molecular characteristics, thermodynamic behavior, and optical phenomena. It includes a compilation of quantitative data, detailed experimental protocols for its characterization, and visualizations of key concepts to serve as a valuable resource for researchers and professionals in materials science, chemistry, and drug development.

Introduction: A Historical Perspective

The story of liquid crystals begins in the late 1880s with the work of Austrian botanist Friedrich Reinitzer.[1] While studying the chemical properties of cholesteryl benzoate, a derivative of cholesterol, he observed what appeared to be two distinct melting points.[2][3] At 145°C, the solid substance melted into a cloudy, viscous fluid.[1][4] Upon further heating, this murky liquid became clear at 178.5°C.[1][4] Intrigued by this unusual behavior, Reinitzer shared his findings with the German physicist Otto Lehmann. In 1888, after meticulous investigation with a polarizing microscope, Lehmann concluded that the cloudy intermediate state was a new phase of matter, exhibiting properties of both a liquid and a crystal, which he termed "liquid crystal."[1][5][6] This seminal discovery of the cholesteric phase in cholesteryl benzoate laid the foundation for the vast and dynamic field of liquid crystal science and technology.

Molecular Structure and the Origin of Chirality

Cholesteryl benzoate (IUPAC name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate) is an ester of cholesterol and benzoic acid, with the chemical formula C₃₄H₅₀O₂.[7][8] Its molecular structure consists of a rigid, planar cholesterol steroid core attached to a flexible alkyl chain and a phenyl benzoate group.

The chirality of the cholesteryl benzoate molecule is the fundamental reason for the formation of the cholesteric liquid crystal phase. The cholesterol moiety contains multiple chiral centers, which imparts a "handedness" to the molecule. This inherent chirality prevents the molecules from packing in a simple parallel arrangement, as seen in nematic liquid crystals. Instead, it forces a slight but consistent twist between adjacent molecules, leading to the formation of a helical superstructure.

Caption: Molecular components of cholesteryl benzoate.

The Cholesteric Phase: A Helical Superstructure

The cholesteric phase, also known as the chiral nematic phase, is characterized by a long-range orientational order of the molecules, similar to a nematic phase. However, due to the chirality of the cholesteryl benzoate molecules, the direction of the average molecular alignment, known as the director, rotates continuously throughout the material, tracing out a helical path. The distance over which the director completes a full 360° rotation is defined as the helical pitch (p). This periodic helical structure is responsible for the unique optical properties of the cholesteric phase.

Caption: Formation of the cholesteric phase.

Thermodynamic Properties and Phase Transitions

Cholesteryl benzoate is a thermotropic liquid crystal, meaning its phase transitions are driven by changes in temperature. The key thermal transitions are summarized in the table below.

Transition	Temperature (°C)	Enthalpy Change (ΔH)	Notes
Crystal to Cholesteric	145 - 146[1][9]	28 J/g[1]	This is the primary melting point where the solid transforms into the cloudy liquid crystalline phase.[1]
Cholesteric to Isotropic	178.5 - 179[1][9]	12 J/g[1]	The cloudy cholesteric phase transitions to a clear, isotropic liquid.

These transitions are enantiotropic, meaning they are reversible upon heating and cooling.[1] The thermal behavior can be precisely characterized using Differential Scanning Calorimetry (DSC).

Optical Properties of the Cholesteric Phase

The helical superstructure of the cholesteric phase gives rise to a unique set of optical properties:

• Selective Reflection of Light: The periodic variation in the refractive index along the helical axis results in the selective reflection of circularly polarized light of a specific wavelength. This phenomenon is responsible for the iridescent colors often observed in cholesteric liquid crystals.

• Optical Activity: The cholesteric phase is highly optically active, meaning it can rotate the plane of polarized light.

• Circular Dichroism: This refers to the differential absorption of left- and right-circularly polarized light.

• Birefringence: Like other liquid crystals, the cholesteric phase is birefringent, meaning that the refractive index depends on the polarization and propagation direction of light.[2]

The helical pitch is a critical parameter that dictates the wavelength of the selectively reflected light. For cholesteryl benzoate, the pitch is temperature-dependent.

Temperature (°C)	Helical Pitch (nm)
25 (Room Temperature)	~400[1]
150	~250[1]

Experimental Protocols

Differential Scanning Calorimetry (DSC)

DSC is used to determine the transition temperatures and measure the enthalpy changes associated with the phase transitions of cholesteryl benzoate.

Methodology:

• Sample Preparation: A small amount of cholesteryl benzoate (typically 5-10 mg) is accurately weighed and hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen) to prevent oxidation.

• Thermal Program: The sample is subjected to a controlled heating and cooling cycle. A typical heating and cooling rate for studying liquid crystals is 10 K/min.[3]

• Data Analysis: The heat flow to the sample is measured as a function of temperature. The phase transitions are observed as peaks (endothermic on heating, exothermic on cooling) in the DSC thermogram. The peak onset temperature corresponds to the transition temperature, and the area under the peak is proportional to the enthalpy change.

Caption: Workflow for DSC analysis.

Polarized Optical Microscopy (POM)

POM is a crucial technique for identifying liquid crystalline phases and observing their characteristic textures.

Methodology:

• Sample Preparation for Planar Alignment (to observe Grandjean or fingerprint textures):

  • Clean two glass slides thoroughly.

  • Coat the slides with a thin layer of a polymer alignment agent (e.g., polyvinyl alcohol).

  • Unidirectionally rub the polymer-coated surfaces with a soft cloth. This creates micro-grooves that align the liquid crystal molecules.

  • Place a small amount of cholesteryl benzoate on one slide and heat it above its clearing point (178.5°C) to the isotropic phase.

  • Place the second slide on top, with the rubbing directions parallel, to form a thin sandwich cell.

  • Allow the sample to cool slowly into the cholesteric phase.

• Observation:

  • Place the prepared slide on the stage of a polarizing microscope.

  • Observe the sample between crossed polarizers. Cholesteric textures, such as the "fingerprint" texture (where the helical axis is parallel to the slide surface) or the Grandjean texture (where the helical axis is perpendicular to the surface), will be visible due to the birefringence of the material.

Helical Pitch Measurement (Grandjean-Cano Wedge Method)

This classic method allows for the direct measurement of the helical pitch.

Methodology:

• Cell Preparation: A wedge cell is created by placing two flat glass plates together with a spacer at one end, forming a small angle between the plates. The inner surfaces of the glass plates are treated for planar alignment (as described in the POM protocol).

• Sample Filling: The wedge cell is filled with cholesteryl benzoate in its isotropic phase by capillary action.

• Observation: As the sample cools into the cholesteric phase, a series of parallel disclination lines (Cano lines) will appear, perpendicular to the wedge direction. These lines correspond to locations where the cell thickness is an integer multiple of half the helical pitch.

• Pitch Calculation: The pitch (p) can be calculated from the distance between the disclination lines (L) and the wedge angle (α) using the formula: p = 2L * tan(α).

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the difference in absorption of left and right circularly polarized light, providing information about the chiral structure.

Methodology:

• Sample Preparation: A thin film of cholesteryl benzoate in its cholesteric phase is prepared between two quartz plates. The sample thickness needs to be carefully controlled to avoid saturation of the detector.

• Instrument Setup: A CD spectrometer is used. The instrument should be purged with nitrogen gas, especially for measurements in the far-UV region.

• Data Acquisition: The CD spectrum is recorded over a range of wavelengths.

• Data Analysis: The resulting spectrum will show positive or negative peaks corresponding to the absorption of circularly polarized light, which can be related to the handedness and pitch of the cholesteric helix.

X-ray Diffraction (XRD)

XRD can be used to investigate the molecular packing and ordering within the cholesteric phase.

Methodology:

• Sample Preparation: A sample of cholesteryl benzoate is held in a capillary tube or as a thin film and placed in a temperature-controlled stage.

• Data Acquisition: X-rays are directed at the sample, and the diffraction pattern is recorded on a detector. For the cholesteric phase, a broad, diffuse peak at a low angle is typically observed, corresponding to the periodicity of the helical structure. A broader, higher-angle peak relates to the average intermolecular distance.

• Data Analysis: The position of the diffraction peaks can be used to calculate the helical pitch and the average distance between molecules.

Conclusion

The cholesteric phase of cholesteryl benzoate, with its fascinating history and rich scientific properties, continues to be a subject of fundamental and applied research. Its temperature-sensitive optical properties, arising from its unique helical superstructure, have paved the way for advancements in liquid crystal displays, sensors, and other photonic devices. This guide provides a foundational understanding of this remarkable material, offering researchers and professionals the necessary information to explore its properties and potential applications further. The detailed experimental protocols and compiled data serve as a practical starting point for the characterization and utilization of the cholesteric phase of cholesteryl benzoate.

References

• 1. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 7. Liquid crystalline dimers containing a cholesteryl benzoate unit: smectic phase, chiral nematic phase and blue phase - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 9. 604-32-0 CAS MSDS (Cholesteryl benzoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Introduction to the synthesis of cholesteryl benzoate from cholesterol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of cholesteryl benzoate (B1203000) from cholesterol. Cholesteryl benzoate is a significant organic compound, notable for being the first material in which liquid crystal properties were discovered.[1][2] This guide details the reaction mechanism, experimental protocols, and key data for the synthesis and characterization of this molecule.

Reaction Overview

The synthesis of cholesteryl benzoate from cholesterol is an esterification reaction. Specifically, it is an acylation of the hydroxyl group of cholesterol using benzoyl chloride in the presence of a base, typically pyridine (B92270). Pyridine acts as a catalyst and also neutralizes the hydrochloric acid byproduct formed during the reaction.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the oxygen atom of the cholesterol's hydroxyl group attacks the electrophilic carbonyl carbon of benzoyl chloride. Pyridine facilitates this by activating the benzoyl chloride and then deprotonating the cholesterol hydroxyl group, making it a better nucleophile. The chloride ion is an excellent leaving group, driving the reaction towards the formation of the ester.

Caption: Reaction mechanism for the synthesis of cholesteryl benzoate.

Experimental Protocol

The following protocol is a standard laboratory procedure for the synthesis of cholesteryl benzoate.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity
Cholesterol	386.65	1.0 g
Pyridine	79.10	3.0 mL
Benzoyl Chloride	140.57	0.4 mL
Methanol (B129727)	32.04	15 mL
Ethyl Acetate (B1210297)	88.11	As needed

Procedure

A detailed workflow for the synthesis is outlined below:

Caption: Experimental workflow for cholesteryl benzoate synthesis.

• Dissolution: Weigh 1.0 g of cholesterol and place it in a dry 50 mL Erlenmeyer flask. Add 3 mL of pyridine and swirl to dissolve the cholesterol.[3]

• Reaction: In a fume hood, add 0.4 mL of benzoyl chloride to the flask.[3][4] Heat the mixture on a steam bath for 10 minutes.[4][5]

• Precipitation: Cool the flask, and then add 15 mL of methanol to the mixture.[3] This step is necessary to precipitate the cholesteryl benzoate and to react with any excess benzoyl chloride, forming methyl benzoate which is soluble in methanol along with pyridinium hydrochloride.[6]

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.[4][5]

• Purification: Recrystallize the crude product from ethyl acetate to obtain purified cholesteryl benzoate.[3][4]

Characterization Data

The synthesized cholesteryl benzoate can be characterized by its physical and spectroscopic properties.

Physical Properties

Property	Value
Molecular Formula	C₃₄H₅₀O₂
Molar Mass	490.76 g/mol
Appearance	White crystalline solid
Melting Point	148-150 °C (lit.)
Optical Activity	[α]20/D −15.0°, c = 2 in chloroform

Source:[7]

Spectroscopic Data

The identity and purity of the synthesized cholesteryl benzoate can be confirmed using various spectroscopic techniques.

• ¹H NMR: The 750 MHz ¹H NMR spectrum of cholesteryl benzoate has been completely assigned, allowing for detailed structural confirmation.[8]

• IR Spectroscopy: The infrared spectrum will show characteristic peaks for the ester carbonyl group (C=O) and the C-O stretching vibrations, distinguishing it from the starting cholesterol which exhibits a broad O-H stretch. IR spectra for cholesteryl benzoate are available in public databases.[9][10]

Applications

Cholesteryl benzoate is a key material in the study of liquid crystals and has applications in various fields:

• Liquid Crystal Displays (LCDs): It can be used as a component in liquid crystal mixtures for displays.[1]

• Thermochromic Materials: In combination with other cholesteryl esters like cholesteryl nonanoate (B1231133) and cholesteryl oleyl carbonate, it is used in thermochromic liquid crystals that change color with temperature.[1]

• Cosmetics: It is used in some hair colors, makeup, and other cosmetic formulations.[1][4]

• Research: It serves as a model compound for studying the properties and phase transitions of cholesteric liquid crystals.[4]

Conclusion

The synthesis of cholesteryl benzoate from cholesterol is a straightforward and well-established laboratory procedure. The reaction involves a nucleophilic acyl substitution, yielding a product with unique liquid crystalline properties. Proper experimental technique and purification are crucial for obtaining a high-purity product suitable for research and various applications. The characterization data provided in this guide can be used to verify the successful synthesis of cholesteryl benzoate.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. Cholesteryl_benzoate [bionity.com]
• 3. A brief procedure for the Synthesis of Cholesteryl | Chegg.com [chegg.com]
• 4. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 5. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]
• 6. organic chemistry - Why is the addition of methanol during the prepartion of the liquid crystal cholesteryl benzoate necesary - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. 604-32-0 CAS MSDS (Cholesteryl benzoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Complete 1H NMR assignment of cholesteryl benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholesteryl benzoate(604-32-0) IR Spectrum [chemicalbook.com]
• 10. Cholesteryl Benzoate | C34H50O2 | CID 2723613 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cholesteryl benzoate molecular structure and its chirality

An In-depth Technical Guide to the Molecular Structure and Chirality of Cholesteryl Benzoate (B1203000)

Introduction

Cholesteryl benzoate, an ester of cholesterol and benzoic acid, holds a significant place in the history of materials science as the first compound in which liquid crystalline properties were observed by Friedrich Reinitzer in 1888.[1][2] Its unique ability to form a cholesteric (chiral nematic) liquid crystal phase stems directly from its distinct molecular architecture. This guide provides a detailed examination of the molecular structure and inherent chirality of cholesteryl benzoate, intended for researchers, scientists, and professionals in drug development and materials science.

Molecular Structure

Cholesteryl benzoate is an organic molecule comprised of two primary components: a rigid, polycyclic steroid core derived from cholesterol and an aromatic benzoate group attached via an ester linkage.[3][4] This hybrid structure, featuring both hydrophobic and aromatic regions, is fundamental to its liquid crystalline behavior.

2.1 IUPAC Nomenclature and Chemical Formula

• IUPAC Name : [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate[5][]

• Synonyms : Cholest-5-en-3β-yl benzoate, 5-Cholesten-3-yl benzoate[2][4]

• Chemical Formula : C₃₄H₅₀O₂[1][5]

Chirality and Stereochemistry

The defining characteristic of cholesteryl benzoate that enables the formation of a chiral liquid crystal phase is its inherent molecular chirality. This property is not uniformly distributed across the molecule but is specifically located within the cholesterol moiety.

3.1 Chiral Centers

The cholesterol framework of the molecule possesses eight stereogenic centers, which dictate its three-dimensional conformation.[3] The specific stereochemistry, as defined by the IUPAC name, is crucial for its observed properties. The configurations of these chiral centers are:

• Ring System : 3S, 8S, 9S, 10R, 13R, 14S, 17R[5]

• Side Chain : 2R[5]

This intrinsic and complex chirality prevents the molecules from packing into a simple, non-chiral nematic or smectic layer in its liquid crystal phase. Instead, it forces a gradual rotation of the average molecular orientation (the director) between adjacent layers, resulting in a helical supramolecular structure.[3][7] This helical arrangement is the hallmark of the cholesteric, or chiral nematic, phase.

Quantitative Data Summary

The key physicochemical properties of cholesteryl benzoate are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₃₄H₅₀O₂	[1][5]
Molecular Weight	490.76 g/mol	[8]
CAS Number	604-32-0	[1][5]
Appearance	White crystalline solid	[4][5]
Solid-to-Cholesteric Transition	145 °C	[1][3]
Cholesteric-to-Isotropic Transition	178.5 °C	[1][3]

Experimental Protocols

The synthesis and characterization of cholesteryl benzoate involve standard organic chemistry and analytical techniques.

5.1 Synthesis of Cholesteryl Benzoate

A common laboratory-scale synthesis involves the esterification of cholesterol with benzoyl chloride.[9][10]

• Reactants : Cholesterol, benzoyl chloride, pyridine (B92270) (acts as a solvent and HCl scavenger).

• Procedure :

  • Dissolve cholesterol in a minimal amount of pyridine in a conical flask. This step is typically performed in a fume hood.

  • Slowly add benzoyl chloride to the solution. An exothermic reaction occurs, and a solid may begin to form.[10]

  • Heat the reaction mixture on a steam bath for approximately 10 minutes to ensure the reaction goes to completion.[10]

  • Cool the mixture in an ice-water bath to facilitate the crystallization of the product.[10]

  • Add methanol (B129727) to the cooled mixture to precipitate the crude cholesteryl benzoate.[10]

  • Collect the solid product via suction filtration using a Büchner funnel.

  • Wash the collected solid with aliquots of cold methanol to remove unreacted starting materials and pyridine hydrochloride.[10]

  • Dry the purified product, for instance, in a vacuum desiccator, to obtain the final cholesteryl benzoate solid.[10]

5.2 Structural Characterization Protocols

5.2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is used to confirm the molecular structure by analyzing the chemical environment of the hydrogen (¹H) and carbon (¹³C) atoms. A complete assignment of the ¹H NMR spectrum has been achieved at high field strengths (750 MHz).[9][11]

• Sample Preparation : Approximately 10 mg of cholesteryl benzoate is dissolved in about 0.5-0.9 mL of a deuterated solvent, typically deuterated chloroform (B151607) (CDCl₃), within a 5 mm NMR tube.[9]

• Data Acquisition : ¹H NMR, ¹³C NMR, and two-dimensional correlation spectra (e.g., HSQC) are acquired. The use of advanced techniques like iterative full spin analysis may be required for a complete and unambiguous assignment of all proton signals and their coupling constants, especially in the complex, overlapping regions of the spectrum.[11][12]

5.2.2 Single-Crystal X-ray Diffraction

This technique provides the precise three-dimensional arrangement of atoms in the solid crystalline state, confirming bond lengths, bond angles, and the absolute stereochemistry of the chiral centers.

• Crystal Growth : A single crystal suitable for X-ray diffraction is grown, often by slow evaporation of a solvent from a saturated solution of cholesteryl benzoate.

• Data Collection : The crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector.

• Structure Solution and Refinement : The collected data are processed to determine the electron density map of the unit cell, from which the atomic positions are determined. This analysis has confirmed that the aliphatic side chain of the cholesterol moiety adopts an extended conformation in the solid state.[9][11]

Visualization of Structural-Property Relationship

The following diagram illustrates the logical flow from the molecular components of cholesteryl benzoate to its macroscopic liquid crystalline properties.

Caption: From Molecular Structure to Macroscopic Chirality.

References

• 1. Cholesteryl_benzoate [chemeurope.com]
• 2. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 3. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 4. CAS 604-32-0: Cholesteryl benzoate | CymitQuimica [cymitquimica.com]
• 5. Cholesteryl Benzoate | C34H50O2 | CID 2723613 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scbt.com [scbt.com]
• 9. ovid.com [ovid.com]
• 10. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]
• 11. Complete 1H NMR assignment of cholesteryl benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Foundational Liquid Crystal: A Technical Guide to the Behavior of Pure Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental liquid crystal behavior of pure cholesteryl benzoate (B1203000), the first material in which liquid crystalline properties were discovered. This document provides a comprehensive overview of its phase transitions, quantitative data, and detailed experimental protocols for its characterization, serving as a core resource for professionals in materials science and drug development.

Introduction: A Serendipitous Discovery

The journey into the world of liquid crystals began in 1888 with the work of Austrian botanist Friedrich Reinitzer.[1] While studying the chemical properties of cholesterol derivatives, he observed that cholesteryl benzoate appeared to have two distinct melting points.[2] Upon heating, the solid compound transformed into a cloudy, murky liquid at 145°C, which then became a clear, transparent liquid at a higher temperature of 179°C.[2][3] This unusual phenomenon was further investigated by the German physicist Otto Lehmann, who concluded that the cloudy intermediate phase was a new state of matter, which he termed "liquid crystal".[4][5]

Cholesteryl benzoate, an ester of cholesterol and benzoic acid, is a thermotropic liquid crystal, meaning its liquid crystalline phases are induced by changes in temperature.[6][7] The unique optical properties of its cholesteric phase, arising from its chiral molecular structure, have made it a cornerstone in the development of liquid crystal technologies.[8]

Physicochemical Properties and Phase Transitions

The liquid crystal behavior of cholesteryl benzoate is characterized by two primary, reversible phase transitions.[3] The transitions are enantiotropic, meaning they are observable upon both heating and cooling.[8]

• Solid-to-Cholesteric (Melting) Transition: At approximately 145-146°C, solid cholesteryl benzoate melts into a turbid, liquid crystalline phase known as the cholesteric (or chiral nematic) phase.[8] This transition is accompanied by a significant enthalpy change.[8]

• Cholesteric-to-Isotropic (Clearing) Transition: Upon further heating to around 178-179°C, the cloudy cholesteric phase transforms into a clear, isotropic liquid.[3][8] This temperature is often referred to as the clearing point.

The molecular arrangement in the cholesteric phase is characterized by a helical structure, where the elongated molecules are aligned in quasi-planar layers, with the direction of molecular orientation twisting slightly from one layer to the next.[3] This helical structure is responsible for the unique optical properties of the cholesteric phase, including its birefringence, the property of having a refractive index that depends on the polarization and propagation direction of light.[2]

Quantitative Data

The following table summarizes the key quantitative data for the phase transitions of pure cholesteryl benzoate.

Property	Value	Unit	Reference(s)
Solid to Cholesteric Transition Temperature	145 - 146	°C	[8]
Cholesteric to Isotropic Transition Temperature	178 - 179	°C	[3][8]
Enthalpy of Solid-to-Cholesteric Transition	28	J/g	[8]
Enthalpy of Cholesteric-to-Isotropic Transition	12	J/g	[8]

Experimental Protocols

The characterization of the liquid crystal behavior of cholesteryl benzoate relies on several key analytical techniques. Detailed methodologies for these experiments are provided below.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the transition temperatures and measuring the enthalpy changes associated with the phase transitions of liquid crystals.[9][10]

Objective: To determine the temperatures and enthalpy changes of the solid-to-cholesteric and cholesteric-to-isotropic transitions of cholesteryl benzoate.

Apparatus and Materials:

• Differential Scanning Calorimeter

• Aluminum DSC pans and lids

• Microbalance

• Pure cholesteryl benzoate sample (2-5 mg)

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of pure cholesteryl benzoate into an aluminum DSC pan. Crimp a lid onto the pan to encapsulate the sample. Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup: Place the sample pan and the reference pan into the DSC cell. Purge the cell with an inert gas, such as nitrogen, at a constant flow rate.

• Thermal Program:

  • Equilibrate the sample at a temperature below the melting point (e.g., 120°C).

  • Heat the sample at a constant rate of 10 K/min to a temperature above the clearing point (e.g., 200°C).[4]

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at a constant rate of 10 K/min back to the initial temperature.[4]

• Data Analysis: The DSC thermogram will show endothermic peaks upon heating corresponding to the solid-to-cholesteric and cholesteric-to-isotropic transitions.[8] Exothermic peaks will be observed upon cooling. The peak temperatures are taken as the transition temperatures, and the area under each peak corresponds to the enthalpy of the transition.

Polarized Optical Microscopy (POM)

POM is an essential technique for visualizing the unique textures of liquid crystal phases, allowing for their identification.[9]

Objective: To observe the textures of the solid, cholesteric, and isotropic phases of cholesteryl benzoate and to visually confirm the transition temperatures.

Apparatus and Materials:

• Polarizing optical microscope equipped with a hot stage and temperature controller

• Glass microscope slides and cover slips

• Pure cholesteryl benzoate sample

• Spatula

Procedure:

• Sample Preparation: Place a small amount of cholesteryl benzoate on a clean microscope slide. Gently place a cover slip over the sample.

• Microscope Setup: Place the slide on the hot stage of the polarizing microscope. Cross the polarizer and analyzer to achieve a dark field of view in the absence of a birefringent sample.

• Observation during Heating:

  • Slowly heat the sample on the hot stage.

  • Observe the sample through the microscope as the temperature increases. The solid crystalline phase will be visible.

  • At the solid-to-cholesteric transition temperature, the field of view will become bright due to the birefringence of the cholesteric phase, and a characteristic texture (e.g., focal conic or fingerprint) will appear.

  • Continue heating until the cholesteric-to-isotropic transition is reached. At this point, the field of view will become dark again as the isotropic liquid is not birefringent.

• Observation during Cooling: Slowly cool the sample from the isotropic phase and observe the reversible formation of the cholesteric and solid phases.

X-Ray Diffraction (XRD)

XRD is a powerful technique for determining the molecular arrangement and structural properties of the different phases of liquid crystals.

Objective: To characterize the molecular packing and layer spacing (if any) in the solid and cholesteric phases of cholesteryl benzoate.

Apparatus and Materials:

• X-ray diffractometer with a temperature-controlled sample stage

• Capillary tubes or thin film sample holder

• Pure cholesteryl benzoate sample

Procedure:

• Sample Preparation: Load the cholesteryl benzoate sample into a thin-walled glass capillary tube or prepare a thin film on a suitable substrate.

• Instrument Setup: Mount the sample in the temperature-controlled stage of the X-ray diffractometer.

• Data Collection:

  • Record the XRD pattern of the solid phase at a temperature below the melting point. This will show sharp diffraction peaks indicative of a crystalline structure.

  • Heat the sample to the cholesteric phase and record the XRD pattern. The pattern in the cholesteric phase will typically show a diffuse halo at a wide angle, corresponding to the average intermolecular distance, and may show a small-angle reflection related to the helical pitch.

  • Heat the sample to the isotropic phase and record the pattern, which will consist of a broad, diffuse ring, characteristic of a liquid.

• Data Analysis: Analyze the positions and shapes of the diffraction peaks to determine information about the molecular packing and any long-range order in the different phases.

Visualizations

Experimental Workflow

The following diagram illustrates the typical workflow for characterizing the liquid crystal behavior of pure cholesteryl benzoate.

Caption: Experimental workflow for characterizing cholesteryl benzoate.

Phase Transition Pathway

This diagram illustrates the relationship between the different phases of cholesteryl benzoate as a function of temperature.

Caption: Phase transitions of pure cholesteryl benzoate.

References

• 1. Timeline of crystallography - Wikipedia [en.wikipedia.org]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. researchgate.net [researchgate.net]
• 4. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Calorimetric studies of the effects of cholesterol on the phase transition of C(18):C(10) phosphatidylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of the physical state of cholesteryl esters in arterial-smooth-muscle-derived foam cells by differential scanning calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. iosrjournals.org [iosrjournals.org]

Unveiling the Mesophases: A Technical Guide to the Phase Transition Temperatures of Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the phase transition temperatures of cholesteryl benzoate (B1203000), a foundational liquid crystal. The document details the critical thermal events, the experimental methodologies for their determination, and the underlying molecular dynamics. All quantitative data is presented in structured tables for ease of comparison, and key experimental workflows are visualized.

Introduction to Cholesteryl Benzoate and its Mesophases

Cholesteryl benzoate, an ester of cholesterol and benzoic acid, holds historical significance as the first material in which liquid crystalline properties were discovered by Friedrich Reinitzer in 1888.[1][2] This compound exhibits a thermotropic cholesteric liquid crystal phase, which is a chiral nematic phase. The molecules in a cholesteric phase are arranged in layers, with the long molecular axes aligned within each layer. This layered structure is then twisted, with each subsequent layer slightly rotated relative to the one below it, forming a helical superstructure. This unique molecular arrangement gives rise to the characteristic optical properties of cholesteric liquid crystals.

The phase transitions of cholesteryl benzoate are reversible and are primarily driven by temperature changes, leading to distinct alterations in its physical and optical properties.[3][4] Understanding these transitions is crucial for its application in various fields, including its use in some liquid crystal displays (LCDs), hair colors, make-ups, and other cosmetic preparations.[1]

Phase Transition Temperatures and Enthalpies

The thermal behavior of cholesteryl benzoate is characterized by two primary, reversible phase transitions: the solid-to-cholesteric transition (melting) and the cholesteric-to-isotropic transition (clearing). These transitions occur at specific temperatures and are associated with distinct enthalpy changes, which can be precisely measured using techniques such as Differential Scanning Calorimetry (DSC).

Phase Transition	Temperature (°C)	Enthalpy Change (ΔH)	Description
Solid to Cholesteric (Melting)	145 - 150	~28.5 J/g	Transition from a crystalline solid to a cloudy, liquid crystalline (cholesteric) phase.[1][3]
Cholesteric to Isotropic (Clearing)	178.5 - 179	~2.5 J/g	Transition from the turbid cholesteric liquid crystal phase to a clear, isotropic liquid.[1][3]

Note: The exact transition temperatures and enthalpy values can vary slightly depending on the purity of the sample and the experimental conditions, such as the heating and cooling rates.

Experimental Protocols for Phase Transition Analysis

The determination of phase transition temperatures and the characterization of liquid crystalline phases are primarily conducted using Differential Scanning Calorimetry (DSC) and Polarized Light Microscopy (PLM).

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. It is a powerful tool for determining the temperatures and enthalpies of phase transitions.

Experimental Protocol:

• Sample Preparation: A small amount of cholesteryl benzoate (typically 2-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated using standard materials with known melting points and enthalpies of fusion (e.g., indium).

• Thermal Program: The sample is subjected to a controlled temperature program. A typical program involves:

  • An initial isothermal period to ensure thermal equilibrium.

  • A heating ramp at a constant rate (e.g., 5-10 °C/min) to a temperature above the isotropic transition.

  • An isothermal period at the high temperature.

  • A cooling ramp at a controlled rate (e.g., 5-10 °C/min) back to the starting temperature.

• Data Analysis: The DSC thermogram plots heat flow against temperature. Endothermic peaks on heating correspond to the solid-to-cholesteric and cholesteric-to-isotropic transitions. The onset temperature of the peak is typically taken as the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.

DSC Experimental Workflow for Cholesteryl Benzoate.

Polarized Light Microscopy (PLM)

PLM is an essential technique for the direct observation of liquid crystalline textures and their changes during phase transitions. The birefringence of liquid crystals, a property where the refractive index depends on the polarization and propagation direction of light, allows them to be visualized between crossed polarizers.

Experimental Protocol:

• Sample Preparation: A small amount of cholesteryl benzoate is placed on a clean microscope slide and covered with a coverslip.

• Heating Stage: The slide is placed on a hot stage, which allows for precise temperature control and observation during heating and cooling.

• Microscope Setup: The sample is observed under a polarizing microscope with the polarizers crossed (at a 90-degree angle to each other).

• Observation during Heating:

  • Solid Phase: At room temperature, the crystalline solid will appear bright against a dark background due to its birefringence.

  • Solid-to-Cholesteric Transition: As the temperature approaches the melting point (~145 °C), the solid crystals will begin to melt into a turbid, highly textured fluid. This is the cholesteric phase, which is also birefringent and will appear brightly colored. The specific texture observed can provide information about the molecular alignment.

  • Cholesteric-to-Isotropic Transition: Upon further heating to the clearing point (~178.5 °C), the textures will disappear, and the field of view will become completely dark. This indicates the transition to the isotropic liquid phase, which is not birefringent.

• Observation during Cooling: The reverse transitions are observed upon cooling, often with the formation of characteristic "focal conic" or "fan-like" textures as the cholesteric phase nucleates from the isotropic liquid.

Visualization of Phase Transitions

The sequence of phase transitions in cholesteryl benzoate upon heating can be represented as a simple linear progression.

Phase Transitions of Cholesteryl Benzoate upon Heating and Cooling.

Conclusion

The phase transitions of cholesteryl benzoate are well-defined thermal events that are fundamental to its identity as a liquid crystal. The solid-to-cholesteric and cholesteric-to-isotropic transitions can be accurately characterized using standard analytical techniques such as DSC and PLM. The data and protocols presented in this guide provide a solid foundation for researchers and professionals working with this and other liquid crystalline materials, enabling a deeper understanding of their thermotropic behavior and facilitating their application in various technologies.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. Timeline of crystallography - Wikipedia [en.wikipedia.org]
• 3. Liquid Crystals [webmis.highland.cc.il.us]
• 4. An Anomaly in Phase Transition: Liquid Crystals – Berkeley Scientific Journal [bsj.studentorg.berkeley.edu]

Protocols & Analytical Methods

Synthesis of Cholesteryl Benzoate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step protocol for the synthesis of cholesteryl benzoate (B1203000), a widely studied liquid crystal. The synthesis involves the esterification of cholesterol with benzoyl chloride in the presence of pyridine (B92270). This protocol includes detailed methodologies for the reaction, purification, and characterization of the final product.

Overview

Cholesteryl benzoate is a prominent organic compound known for its liquid crystalline properties.[1] First identified for these characteristics in the late 1880s, it serves as a classic example in the study of liquid crystals.[1] The synthesis is a straightforward esterification reaction where the hydroxyl group of cholesterol nucleophilically attacks the carbonyl carbon of benzoyl chloride. Pyridine acts as a base to neutralize the hydrochloric acid byproduct and as a catalyst.[2][3]

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and procedural steps for the successful synthesis of cholesteryl benzoate.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Amount	Notes
Cholesterol	C₂₇H₄₆O	386.65	1.0 g
Benzoyl Chloride	C₇H₅ClO	140.57	0.4 mL (0.48 g)	Use in a fume hood.
Pyridine	C₅H₅N	79.10	3.0 mL	Anhydrous is preferred.
Methanol (B129727)	CH₃OH	32.04	~50 mL	For precipitation and washing.
Ethyl Acetate (B1210297)	C₄H₈O₂	88.11	As needed	For recrystallization.
Dichloromethane	CH₂Cl₂	84.93	As needed	For Thin Layer Chromatography (TLC).

Equipment

• 50 mL Erlenmeyer flask

• Heating mantle or steam bath

• Magnetic stirrer and stir bar

• Ice bath

• Büchner funnel and flask for vacuum filtration

• Filter paper

• Glass stirring rod

• Beakers

• Graduated cylinders

• Pasteur pipettes

• TLC chamber and plates (silica gel)

• UV lamp for TLC visualization

• Melting point apparatus

• Vacuum desiccator

Synthesis Procedure

The synthesis of cholesteryl benzoate can be broken down into three main stages: reaction, isolation, and purification.

Reaction

• Dissolution of Cholesterol : Weigh 1.0 g of cholesterol and place it into a dry 50 mL Erlenmeyer flask.[4] Add 3.0 mL of pyridine to the flask and swirl the mixture until the cholesterol is completely dissolved.[4][5]

• Addition of Benzoyl Chloride : In a fume hood, carefully add 0.4 mL of benzoyl chloride to the cholesterol-pyridine solution.[4][5] A white solid may form upon addition.[5]

• Heating : Heat the reaction mixture using a steam bath or heating mantle for 10 minutes.[2][4][5]

Isolation of Crude Product

• Cooling : After heating, cool the reaction flask in an ice-water bath.[6]

• Precipitation : Add 15 mL of methanol to the cooled mixture to precipitate the crude cholesteryl benzoate.[2][4][5] The methanol reacts with any excess benzoyl chloride and helps to precipitate the desired product while keeping impurities dissolved.[2][3]

• Vacuum Filtration : Collect the solid product by vacuum filtration using a Büchner funnel.[2][4][5]

• Washing : Wash the collected crystals with two 20 mL portions of cold methanol to remove soluble impurities.[5][6]

• Drying : Continue to draw air through the funnel to partially dry the crystals. For further drying, place the crude product in a vacuum desiccator.[6]

Purification by Recrystallization

• Solvent Selection : Ethyl acetate is a suitable solvent for the recrystallization of cholesteryl benzoate.[2][4]

• Dissolution : Transfer the crude solid to a clean Erlenmeyer flask. Add a minimal amount of hot ethyl acetate to dissolve the solid completely.[5]

• Crystallization : Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can enhance crystal formation.[5]

• Collection of Pure Crystals : Collect the purified crystals by vacuum filtration.

• Final Drying : Dry the final product in a vacuum desiccator to remove any residual solvent. A yield of approximately 0.6 g can be expected.[5]

Characterization

The purity and identity of the synthesized cholesteryl benzoate can be confirmed through several analytical techniques.

Melting Point Determination

The melting point of cholesteryl benzoate is a key indicator of its purity. It exhibits a unique property of melting from a solid to a cloudy liquid crystal phase before becoming a clear isotropic liquid at a higher temperature.[1]

Transition	Observed Temperature Range (°C)
Solid to Liquid Crystal	~145
Liquid Crystal to Isotropic Liquid	155 - 178.5

Note: The observed melting point range can vary slightly depending on the purity of the sample and the heating rate.

Thin Layer Chromatography (TLC)

TLC can be used to assess the purity of the product and to monitor the progress of the reaction.

Compound	Rf Value
Cholesterol	0.08
Cholesteryl Benzoate	0.55

Conditions: Dichloromethane as the eluting solvent on a silica (B1680970) gel plate.[6]

Experimental Workflow and Logic

The following diagrams illustrate the chemical reaction and the step-by-step workflow of the synthesis process.

Caption: Figure 1. Synthesis of cholesteryl benzoate.

Caption: Figure 2. Experimental workflow for the synthesis of cholesteryl benzoate.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. echemi.com [echemi.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. A brief procedure for the Synthesis of Cholesteryl | Chegg.com [chegg.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]

Application Notes and Protocols for the Purification of Cholesteryl Benzoate via Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides detailed methodologies for the purification of cholesteryl benzoate (B1203000) using various recrystallization techniques. It includes comparative data on expected yield and purity, experimental protocols, and visual workflows to guide researchers in selecting the optimal purification strategy.

Introduction

Cholesteryl benzoate is a key intermediate in the synthesis of various liquid crystals and has applications in drug delivery systems.[1] Its purity is paramount for the desired physicochemical properties and performance in these applications. Recrystallization is a fundamental and effective technique for the purification of solid organic compounds like cholesteryl benzoate.[2] This process relies on the differential solubility of the compound and its impurities in a chosen solvent at varying temperatures. This document outlines several methods for the recrystallization of cholesteryl benzoate, providing detailed protocols and expected outcomes to aid researchers in achieving high-purity material.

Recrystallization Methods and Data Presentation

Table 1: Comparison of Recrystallization Methods for Cholesteryl Benzoate

Recrystallization Method	Solvent System	Typical Crude Purity (%)	Expected Final Purity (%)	Expected Yield (%)	Key Advantages	Key Disadvantages
Single Solvent	Ethyl Acetate (B1210297)	90-95	>99	70-85	High purity, well-formed crystals.	Moderate yield, requires careful solvent selection.
Single Solvent	Acetone	90-95	98-99	65-80	Good for moderately polar impurities.	Can be too volatile, leading to rapid crystallization.
Single Solvent	Ethanol	90-95	97-98	60-75	Readily available, effective for polar impurities.	Lower yield due to higher solubility at low temperatures.
Mixed Solvent	Ethyl Acetate / Hexane (B92381)	90-95	>99	75-90	Higher yield, fine-tunes solvent polarity.	More complex to optimize solvent ratio.
Slow Cooling	Ethyl Acetate	90-95	>99	70-80	Promotes large, high-purity crystals.[3][4]	Time-consuming.
Fast Cooling	Ethyl Acetate	90-95	98-99	80-90	Rapid process.	Can trap impurities, smaller crystals.[3][4]

Experimental Protocols

Synthesis of Crude Cholesteryl Benzoate

A standard synthesis procedure is required to obtain the crude cholesteryl benzoate for purification.

Protocol 3.1.1: Synthesis of Cholesteryl Benzoate [1][5][6]

• In a fume hood, dissolve 1.0 g of cholesterol in 3 mL of pyridine (B92270) in a clean, dry conical flask.

• Add 0.40 mL of benzoyl chloride to the solution.

• Heat the mixture on a steam bath for 10 minutes.

• Allow the mixture to cool to room temperature.

• Add 15 mL of methanol (B129727) to the cooled mixture to precipitate the crude cholesteryl benzoate.

• Collect the solid product by suction filtration using a Büchner funnel.

• Wash the crude crystals with two 10 mL portions of cold methanol to remove soluble impurities like pyridinium (B92312) hydrochloride and methyl benzoate.[5][6]

• Dry the crude product in a vacuum desiccator.

Single-Solvent Recrystallization

Protocol 3.2.1: Recrystallization from Ethyl Acetate [1][5]

• Place the crude cholesteryl benzoate in an Erlenmeyer flask.

• Add a minimal amount of ethyl acetate to the flask, just enough to cover the solid.

• Gently heat the mixture on a hot plate while stirring until the solvent boils.

• Add more ethyl acetate in small portions until all the cholesteryl benzoate has dissolved.

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Perform a hot gravity filtration to remove insoluble impurities and charcoal.

• Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Collect the purified crystals by suction filtration.

• Wash the crystals with a small amount of ice-cold ethyl acetate.

• Dry the crystals in a vacuum oven at a temperature below the melting point (149-150°C).[7][8]

Mixed-Solvent Recrystallization

Protocol 3.3.1: Recrystallization from Ethyl Acetate and Hexane

• Dissolve the crude cholesteryl benzoate in a minimum amount of hot ethyl acetate as described in Protocol 3.2.1.

• While the solution is still hot, add hexane dropwise until the solution becomes slightly cloudy.

• Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Collect the purified crystals by suction filtration.

• Wash the crystals with a cold mixture of ethyl acetate and hexane (in the same ratio as the final solvent composition).

• Dry the crystals under vacuum.

Purity Assessment

Melting Point Determination

The purity of the recrystallized cholesteryl benzoate can be assessed by measuring its melting point. A sharp melting point range close to the literature value (149-150°C) indicates high purity.[7][8] Impurities will typically broaden and depress the melting point range.

Thin-Layer Chromatography (TLC)

TLC can be used to qualitatively assess the purity of the product.

Protocol 4.2.1: TLC Analysis [6]

• Dissolve a small amount of the crude and recrystallized cholesteryl benzoate in separate vials using dichloromethane (B109758) as the solvent.

• Spot the solutions on a silica (B1680970) gel TLC plate.

• Develop the plate in a chamber containing a suitable mobile phase (e.g., dichloromethane or a hexane:ethyl acetate mixture).

• Visualize the spots under UV light or by staining with an appropriate reagent (e.g., iodine vapor).

• The purified sample should show a single spot with a specific Rf value, while the crude sample may show additional spots corresponding to impurities. In dichloromethane, the reported Rf for cholesteryl benzoate is approximately 0.55, while for cholesterol it is around 0.08.[6]

Visualizations

Caption: General workflow for the purification of cholesteryl benzoate.

Caption: Comparison of single-solvent and mixed-solvent recrystallization.

Caption: Impact of cooling rate on crystal formation.

References

• 1. organic chemistry - Why is the addition of methanol during the prepartion of the liquid crystal cholesteryl benzoate necesary - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. CAS 604-32-0: Cholesteryl benzoate | CymitQuimica [cymitquimica.com]
• 4. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 5. echemi.com [echemi.com]
• 6. 123helpme.com [123helpme.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]

Application Note: Characterization of Cholesteryl Benzoate using Differential Scanning Calorimetry (DSC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl benzoate (B1203000) is a significant organic compound, notable for being the first material in which liquid crystal properties were discovered.[1][2] Its unique thermal behavior, exhibiting both a crystalline solid phase and a cholesteric liquid crystal phase before transitioning to an isotropic liquid, makes it a subject of interest in materials science and pharmaceutical development. Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to investigate the thermal transitions of materials.[3][4][5][6] This application note provides a detailed protocol for the characterization of cholesteryl benzoate using DSC, enabling researchers to accurately determine its transition temperatures and associated enthalpy changes.

Principle of Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3][6] When the sample undergoes a phase transition, such as melting or a liquid crystal transition, heat is either absorbed (endothermic) or released (exothermic). This change in heat flow is detected by the instrument and presented as a peak in the DSC thermogram. The peak temperature provides the transition temperature, and the area under the peak is proportional to the enthalpy change of the transition.[5]

Experimental Protocols

This section details the necessary steps for preparing and analyzing cholesteryl benzoate samples using DSC.

Materials and Equipment

• Cholesteryl benzoate (CAS 604-32-0)

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and lids

• Microbalance (accurate to ±0.01 mg)

• Crimper for sealing DSC pans

• Nitrogen gas supply (high purity)

Sample Preparation

• Accurately weigh 2-5 mg of cholesteryl benzoate into an aluminum DSC pan using a microbalance.

• Seal the pan hermetically using a crimper to ensure a closed system and prevent any loss of sample due to sublimation.

• Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

DSC Instrument Parameters

The following are typical instrument parameters for the analysis of cholesteryl benzoate. These may be adjusted based on the specific instrument and experimental goals.

Parameter	Value
Temperature Range	25°C to 200°C
Heating Rate	10 K/min
Cooling Rate	10 K/min
Atmosphere	Nitrogen
Purge Gas Flow Rate	50 mL/min

Experimental Procedure

• Place the prepared sample pan and the reference pan into the DSC cell.

• Equilibrate the system at 25°C.

• Heat the sample from 25°C to 200°C at a rate of 10 K/min. This will allow for the observation of the solid-to-cholesteric and cholesteric-to-isotropic transitions.

• Hold the sample at 200°C for 5 minutes to ensure complete melting and to erase any previous thermal history.

• Cool the sample from 200°C to 25°C at a rate of 10 K/min to observe the transitions upon cooling.

• Perform a second heating scan from 25°C to 200°C at 10 K/min to observe the thermal behavior after a controlled cooling cycle.

Data Analysis and Interpretation

The DSC thermogram of cholesteryl benzoate will exhibit two distinct endothermic peaks during the heating cycle.

• Solid-to-Cholesteric Transition (Melting Point): The first peak corresponds to the transition from the crystalline solid to the cholesteric liquid crystal phase.[7]

• Cholesteric-to-Isotropic Transition (Clearing Point): The second peak represents the transition from the cholesteric liquid crystal phase to the isotropic liquid phase.[7]

The peak temperatures are taken as the transition temperatures, and the areas of the peaks are integrated to determine the enthalpy of each transition (ΔH).

Quantitative Data Summary

The following table summarizes the typical thermal transition data for cholesteryl benzoate obtained from DSC analysis.

Thermal Transition	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy Change (ΔH)	Reference
Solid-to-Cholesteric (Melting)	~145	145.5	28 J/g	[7]
Cholesteric-to-Isotropic (Clearing)	~178	178.5	12 J/g	[7]

Note: The exact values may vary slightly depending on the purity of the sample and the specific DSC conditions used.

Experimental Workflow Diagram

Figure 1. Experimental workflow for the DSC characterization of cholesteryl benzoate.

Conclusion

Differential Scanning Calorimetry is an essential technique for the thermal characterization of liquid crystalline materials like cholesteryl benzoate. The protocols and data presented in this application note provide a comprehensive guide for researchers to accurately determine the phase transition temperatures and enthalpies of cholesteryl benzoate. This information is crucial for understanding its physical properties and for its potential applications in various fields, including drug delivery and materials science.

References

• 1. Cholesteryl_benzoate [bionity.com]
• 2. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 3. Characterization of Main-Chain Liquid Crystal Elastomers by Using Differential Scanning Calorimetry (DSC) Method | Scientific.Net [scientific.net]
• 4. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 5. Liquid crystal - Wikipedia [en.wikipedia.org]
• 6. bhu.ac.in [bhu.ac.in]
• 7. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]

Application Notes and Protocols for Polarized Optical Microscopy (POM) of Cholesteryl Benzoate Textures

Introduction

Cholesteryl benzoate (B1203000) holds a significant place in the history of materials science as the first substance in which liquid crystalline properties were discovered.[1] Its unique ability to form a cholesteric (chiral nematic) liquid crystal phase upon heating makes it an excellent model compound for studying the optical textures and phase transitions of this fascinating state of matter. Polarized Optical Microscopy (POM) is an indispensable tool for visualizing the rich variety of textures that arise from the helical superstructure of the cholesteric phase. These textures are not only visually striking but also provide profound insights into the molecular arrangement and defect structures within the liquid crystal.

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals on the observation of cholesteryl benzoate textures using POM. It covers the principles of the technique, step-by-step procedures for sample preparation and analysis, and interpretation of the observed optical textures.

Principles of Polarized Optical Microscopy for Liquid Crystal Analysis

Polarized optical microscopy is a contrast-enhancing technique that utilizes polarized light to analyze the anisotropic nature of materials. Liquid crystals, including the cholesteric phase of cholesteryl benzoate, are optically anisotropic, meaning their refractive index varies with the direction of light propagation and polarization.

In a POM setup, a polarizer is placed before the sample and an analyzer is placed after the sample, with their polarization axes typically crossed at 90 degrees to each other. When an isotropic material (one with a uniform refractive index in all directions) is viewed under crossed polarizers, the field of view appears dark. However, when an anisotropic material like a liquid crystal is placed on the microscope stage, it rotates the plane of polarized light. This rotation allows some light to pass through the analyzer, resulting in a bright, often colorful, image against a dark background. The colors observed, known as interference colors, depend on the birefringence of the material and its thickness.

The unique helical structure of the cholesteric phase of cholesteryl benzoate gives rise to a variety of characteristic textures under POM, which are indicative of the orientation of the helical axis and the presence of defects. By observing these textures as a function of temperature, one can accurately determine the phase transition temperatures and characterize the mesophases.

Quantitative Data

The following table summarizes the key quantitative data for cholesteryl benzoate relevant to POM studies.

Parameter	Value	References
Solid to Cholesteric Phase Transition Temperature	Approximately 145-146°C	[2]
Cholesteric to Isotropic Phase Transition Temperature	Approximately 178-179°C	[2]
Helical Pitch (at room temperature)	Approximately 400 nm	[2]
Helical Pitch (at 150°C)	Approximately 250 nm	[2]

Experimental Protocols

Materials and Equipment

• Cholesteryl benzoate (high purity)

• Polarized Optical Microscope (POM) equipped with a hot stage (e.g., Linkam or Mettler Toledo) and a camera

• Microscope slides (pre-cleaned)

• Cover slips (pre-cleaned)

• Spatula

• Hot plate or oven (for pre-heating slides if necessary)

• Lens paper and cleaning solution (e.g., ethanol (B145695) or isopropanol)

Sample Preparation

• Cleaning: Thoroughly clean the microscope slides and cover slips with a suitable solvent (e.g., ethanol or isopropanol) and dry them completely using a stream of nitrogen or clean air. Ensure no dust particles or residues remain, as they can act as nucleation sites and influence the texture formation.

• Sample Loading: Place a small amount (a few milligrams) of crystalline cholesteryl benzoate onto the center of a clean microscope slide.

• Melting and Spreading: Place the slide on a pre-heated hot plate or in an oven set to a temperature slightly above the isotropic transition temperature of cholesteryl benzoate (e.g., 185-190°C). Allow the crystals to melt completely into a clear, isotropic liquid.

• Cover Slip Placement: Carefully place a clean cover slip over the molten droplet. The liquid will spread out into a thin film between the slide and the cover slip due to capillary action. Avoid trapping air bubbles. The thickness of the film can be controlled by gently pressing on the cover slip, though for qualitative observations, this is not critical.

• Cooling to Room Temperature: Remove the slide from the hot plate and allow it to cool to room temperature. The cholesteryl benzoate will crystallize. This prepared slide is now ready for POM analysis.

POM Observation Procedure

• Microscope Setup: Turn on the POM and the hot stage. Set the polarizers to the crossed position (maximum extinction).

• Sample Mounting: Place the prepared slide onto the hot stage of the microscope.

• Heating Cycle:

  • Set the hot stage to heat the sample at a controlled rate (e.g., 5-10°C/min) from room temperature to a temperature above the isotropic transition (e.g., 190°C).

  • Observe the sample through the eyepieces or on the camera display.

  • At approximately 145-146°C, you will observe the solid crystals melting into the cholesteric liquid crystal phase.[2] This phase will appear birefringent and exhibit characteristic textures.

  • As the temperature continues to increase, the textures may change. Note any changes in color or morphology.

  • At approximately 178-179°C, the cholesteric to isotropic phase transition will occur.[2] The field of view will become dark (extinction) as the material becomes an isotropic liquid.

• Cooling Cycle:

  • Set the hot stage to cool the sample at a controlled rate (e.g., 5-10°C/min) from the isotropic phase back to room temperature.

  • Observe the sample as it cools. At approximately 179-178°C, the isotropic liquid will transform back into the cholesteric phase. This is often observed as the sudden appearance of birefringent "droplets" or domains that grow and coalesce.

  • As the sample cools further within the cholesteric phase, different textures will form. Pay close attention to the evolution of these textures.

  • Upon further cooling, the cholesteric phase will crystallize back into the solid state.

• Data and Image Acquisition: Record the temperatures of all phase transitions observed during both the heating and cooling cycles. Capture images of the characteristic textures observed in the cholesteric phase at different temperatures.

Interpretation of Observed Textures

The cholesteric phase of cholesteryl benzoate can exhibit several distinct textures under POM, depending on the sample thickness, surface anchoring conditions, and thermal history.

• Focal Conic and Fan Textures: Upon cooling from the isotropic phase, the cholesteric phase often appears as a focal conic texture. This texture is characterized by domains that have a fan-like appearance. These arise from the arrangement of the helical axes in a complex, layered structure.

• Oily Streaks: This texture is characterized by a series of bright and dark lines, resembling oily streaks on water.[3] These are defects in the cholesteric structure where the helical axis is parallel to the plane of the slide.

• Grandjean Textures: In a sample with a well-defined thickness and planar anchoring (where the molecules at the surface are aligned parallel to the surface), a Grandjean texture may be observed.[2] This texture consists of a series of parallel lines or steps, which correspond to discontinuities in the helical structure. The spacing of these lines is related to the helical pitch.

• Planar Texture: If the helical axis is uniformly perpendicular to the slide surface, a planar texture is formed. This texture can exhibit vibrant colors due to the selective reflection of light by the helical structure. The color is dependent on the pitch of the helix, which is temperature-sensitive.

Troubleshooting

• Poorly Defined Textures: This can be due to a sample that is too thick or has a non-uniform thickness. Try preparing a thinner sample by using less material or gently pressing on the cover slip. Impurities can also disrupt the formation of well-defined textures, so ensure high-purity cholesteryl benzoate is used.

• Rapid Crystallization: If the sample crystallizes too quickly upon cooling, it may be difficult to observe the cholesteric textures. A slower cooling rate can help to extend the time spent in the liquid crystal phase.

• Air Bubbles: Air bubbles can disrupt the liquid crystal alignment. To avoid them, place the cover slip carefully onto the molten sample, starting from one edge and slowly lowering it.

Visualizations

Caption: Experimental workflow for POM analysis of cholesteryl benzoate.

Caption: Relationship between phases and textures of cholesteryl benzoate.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Analysis of Cholesteryl Benzoate: Application Notes and Protocols for FTIR and NMR

Introduction

Cholesteryl benzoate (B1203000) is a cholesterol ester of significant interest in materials science and analytical chemistry due to its liquid crystalline properties. Its structural elucidation and characterization are crucial for its application in various fields, including drug delivery systems and liquid crystal displays. This document provides detailed application notes and experimental protocols for the spectroscopic analysis of cholesteryl benzoate using Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy. These techniques offer complementary information on the functional groups and the precise molecular structure of the compound.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. The FTIR spectrum of cholesteryl benzoate reveals characteristic vibrational modes of its ester, aromatic, and steroidal moieties.

Data Presentation: Characteristic FTIR Absorption Bands

The FTIR spectrum of cholesteryl benzoate, typically recorded as a KBr pellet, exhibits several key absorption bands that are indicative of its molecular structure. The table below summarizes the principal absorption peaks and their corresponding vibrational assignments.

Wavenumber (cm⁻¹)	Vibrational Assignment	Functional Group
~3060-3030	C-H stretching	Aromatic Ring (C-H)
~2950-2850	C-H stretching	Aliphatic (CH, CH₂, CH₃)
~1720	C=O stretching	Ester Carbonyl (C=O)
~1600, ~1480	C=C stretching	Aromatic Ring (C=C)
~1270, ~1110	C-O stretching	Ester (C-O)
~710	C-H out-of-plane bending	Monosubstituted Benzene Ring

Note: The exact peak positions may vary slightly depending on the sample preparation and the instrument used.

Experimental Protocol: FTIR Analysis using the KBr Pellet Method

This protocol outlines the steps for preparing a potassium bromide (KBr) pellet for the FTIR analysis of solid cholesteryl benzoate.

Materials and Equipment:

• Cholesteryl benzoate (solid)

• Spectroscopy-grade potassium bromide (KBr), dried

• Agate mortar and pestle

• Pellet press die set

• Hydraulic press

• FTIR spectrometer

• Spatula

• Analytical balance

Procedure:

• Drying: Dry the KBr powder in an oven at ~110°C for at least 2 hours to remove any absorbed moisture, which can interfere with the IR spectrum. Allow it to cool to room temperature in a desiccator before use.

• Sample Preparation: Weigh approximately 1-2 mg of cholesteryl benzoate and 100-200 mg of the dried KBr. The sample-to-KBr ratio should be roughly 1:100.

• Grinding and Mixing: Transfer the weighed cholesteryl benzoate and KBr to the agate mortar. Grind the mixture thoroughly with the pestle for several minutes until a fine, homogeneous powder is obtained.

• Pellet Pressing: Carefully transfer a portion of the powdered mixture into the collar of the pellet press die. Assemble the die and place it in the hydraulic press.

• Pressing: Apply pressure (typically 8-10 tons) for a few minutes to form a thin, transparent or translucent pellet.

• Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

• Data Collection: Record the FTIR spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹). Collect a background spectrum of a blank KBr pellet to subtract from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR gives insights into the electronic environment and connectivity of protons, while ¹³C NMR reveals the number and types of carbon atoms.

Data Presentation: ¹H and ¹³C NMR Chemical Shifts

The ¹H and ¹³C NMR spectra of cholesteryl benzoate, typically recorded in deuterated chloroform (B151607) (CDCl₃), show distinct signals for the different protons and carbons in the molecule.

Table 2.1: Selected ¹H NMR Chemical Shifts and Coupling Constants for Cholesteryl Benzoate (in CDCl₃)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic (ortho)	~8.05	d	~7.5
Aromatic (meta, para)	~7.55 - 7.45	m	-
H-6 (vinylic)	~5.40	d	~5.2
H-3	~4.90	m	-
C-19 Methyl	~1.07	s	-
C-18 Methyl	~0.69	s	-
C-21 Methyl	~0.92	d	~6.5
C-26/C-27 Methyls	~0.87	d	~6.6

Note: 's' denotes singlet, 'd' denotes doublet, and 'm' denotes multiplet. The complete assignment of the complex ¹H NMR spectrum of cholesteryl benzoate has been reported.

Table 2.2: Selected ¹³C NMR Chemical Shifts for Cholesteryl Benzoate (in CDCl₃)

Carbon Assignment	Chemical Shift (δ, ppm)
C=O (Ester)	~166
C-5 (vinylic)	~139
C-6 (vinylic)	~122
Aromatic (quaternary)	~130
Aromatic (CH)	~133, ~129, ~128
C-3	~75
C-10, C-13 (quaternary)	~37, ~42
C-18, C-19 (methyls)	~12, ~19

Note: The chemical shifts are approximate and can vary slightly based on the solvent and experimental conditions.

Experimental Protocol: ¹H and ¹³C NMR Analysis

This protocol describes the general procedure for preparing a sample of cholesteryl benzoate for ¹H and ¹³C NMR analysis.

Materials and Equipment:

• Cholesteryl benzoate

• Deuterated solvent (e.g., CDCl₃)

• NMR tube (5 mm) and cap

• Pasteur pipette and bulb

• Small vial

• Vortex mixer (optional)

• NMR spectrometer

Procedure:

• Sample Weighing: Accurately weigh 5-10 mg of cholesteryl benzoate for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent (e.g., CDCl₃) to the vial. If necessary, gently vortex the mixture to ensure complete dissolution.

• Sample Transfer: Using a Pasteur pipette, carefully transfer the solution into a clean, dry 5 mm NMR tube. Avoid introducing any solid particles into the tube. If the solution is not clear, filter it through a small plug of glass wool in the pipette.

• Capping and Labeling: Securely cap the NMR tube and label it appropriately.

• Spectrometer Setup: Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Data Acquisition:

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay) and acquire the spectrum.

  • Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectrum.

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for spectroscopic analysis and the logical relationship between the spectral data and the molecular structure of cholesteryl benzoate.

Caption: Experimental workflow for the spectroscopic analysis of cholesteryl benzoate.

Caption: Logical relationship between structure and spectroscopic data.

Application Notes and Protocols for Creating Thermochromic Liquid Crystal Mixtures with Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermochromic liquid crystals (TLCs) are materials that exhibit a change in color in response to temperature variations. This property makes them invaluable for a wide range of applications, including temperature mapping, medical diagnostics, and in the pharmaceutical industry for monitoring temperature-sensitive processes. Cholesteric liquid crystals, a class of TLCs, are often formulated from mixtures of cholesterol derivatives. Cholesteryl benzoate (B1203000), the first material in which liquid crystal properties were discovered, is a key component in formulating TLC mixtures with specific temperature sensitivities. By carefully blending cholesteryl benzoate with other cholesteryl esters, such as cholesteryl oleyl carbonate and cholesteryl nonanoate (B1231133) (also known as cholesteryl pelargonate), it is possible to create mixtures that display a vibrant spectrum of colors over a defined temperature range.

These application notes provide detailed protocols for the preparation of thermochromic liquid crystal mixtures based on cholesteryl benzoate. The information is intended to guide researchers in creating custom TLC formulations for their specific experimental needs.

Properties of Core Components

A fundamental understanding of the individual components is crucial for formulating effective thermochromic mixtures. The properties of the most commonly used cholesteryl esters in these formulations are summarized below.

Compound	IUPAC Name	CAS Number	Key Properties
Cholesteryl Benzoate	Cholest-5-en-3β-yl benzoate	604-32-0	The first discovered liquid crystal, it melts into a cloudy liquid crystal phase at 145°C and becomes a clear isotropic liquid at 178.5°C.
Cholesteryl Oleyl Carbonate (COC)	Cholest-5-en-3β-yl (9Z)-octadec-9-en-1-yl carbonate	17110-51-9	A liquid crystal material with a melting point around 20°C, it is a common component in thermochromic mixtures.
Cholesteryl Nonanoate (CN)	Cholest-5-en-3-yl nonanoate	1182-66-7	Also known as cholesteryl pelargonate, it exhibits multiple phase transitions: crystalline to smectic at 77.5°C, smectic to cholesteric at 79°C, and cholesteric to isotropic at 90°C.

Experimental Protocols

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Work in a well-ventilated area or under a fume hood, especially when heating the mixtures.

• Avoid inhaling the solid materials or fumes.

• Wash hands thoroughly after handling the chemicals.

Materials and Equipment

• Cholesteryl benzoate

• Cholesteryl oleyl carbonate

• Cholesteryl nonanoate (cholesteryl pelargonate)

• Glass vials with caps

• Digital balance (accurate to 0.01 g or better)

• Heat gun or hair dryer

• Spatula

• Wooden applicator sticks

• Petri dishes or microscope slides

• Black background material (e.g., black plastic sheet)

• Clear adhesive tape

Protocol 1: Preparation of a Temperature-Sensitive Liquid Crystal Mixture

This protocol describes the preparation of a thermochromic liquid crystal mixture with a visible color change over a specific temperature range. The ratios of the components can be adjusted to achieve different temperature sensitivities.

1. Weighing the Components:

• Accurately weigh the desired amounts of cholesteryl benzoate, cholesteryl oleyl carbonate, and cholesteryl nonanoate and place them into a clean glass vial. Refer to Table 2 for example compositions and their corresponding temperature ranges.

2. Melting and Mixing:

• Use a heat gun or hair dryer to gently heat the vial containing the solid mixture.

• Continuously swirl the vial to ensure the components melt and mix thoroughly into a homogeneous liquid. The mixture should become clear.

3. Cooling and Observation:

• Allow the vial to cool to room temperature. As the mixture cools, it will pass through its liquid crystal phase and display a range of colors.

• The color change is reversible and can be observed by gently warming the vial with your hand or a warm water bath and then allowing it to cool again.

Protocol 2: Creating a Liquid Crystal Display Film

This protocol details how to create a thin film of the prepared liquid crystal mixture for observational purposes.

1. Preparation of the Mixture:

• Prepare the thermochromic liquid crystal mixture as described in Protocol 1.

2. Film Application:

• While the mixture is still in its liquid state, use a wooden applicator stick to transfer a small amount onto a black plastic sheet or the inside of a petri dish with a black background.

• Spread the liquid into a thin, even layer.

3. Sealing the Film:

• Cover the liquid crystal layer with a piece of clear adhesive tape to protect it and create a sealed display.

4. Observation:

• The prepared film will now exhibit thermochromic properties. Gently touch the surface or apply a controlled heat source to observe the color changes in response to temperature fluctuations.

Quantitative Data: Mixture Compositions and Transition Temperatures

The following table provides examples of thermochromic liquid crystal mixtures formulated with cholesteryl benzoate and their corresponding temperature ranges for color play. These mixtures demonstrate how varying the component ratios can tune the thermochromic response.

Cholesteryl Oleyl Carbonate (g)	Cholesteryl Nonanoate (g)	Cholesteryl Benzoate (g)	Transition Range (°C)
0.65	0.25	0.10	17-23
0.70	0.10	0.20	20-25
0.45	0.45	0.10	26.5-30.5
0.43	0.47	0.10	29-32
0.44	0.46	0.10	30-33
0.42	0.48	0.10	31-34
0.40	0.50	0.10	32-35
0.38	0.52	0.10	33-36
0.36	0.54	0.10	34-37
0.34	0.56	0.10	35-38
0.32	0.58	0.10	36-39
0.30	0.60	0.10	37-40

Data sourced from the University of Wisconsin-Madison, MRSEC Education Group.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for preparing thermochromic liquid crystal mixtures.

Caption: Experimental workflow for preparing thermochromic liquid crystals.

Relationship Between Composition and Thermochromic Properties

The composition of the cholesteryl ester mixture directly influences its thermochromic properties, specifically the temperature range of the color play.

Caption: Influence of mixture components on thermochromic properties.

Application Notes and Protocols for Thermal Mapping Using Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cholesteryl benzoate-based thermochromic liquid crystals (TLCs) for high-resolution thermal mapping. This technique offers a powerful visual tool for identifying temperature gradients in a variety of research and development applications, from non-destructive testing of materials to monitoring thermal dynamics in biological systems.

Introduction to Cholesteryl Benzoate-Based Thermochromic Liquid Crystals

Cholesteryl benzoate (B1203000) is a foundational material for a class of thermochromic liquid crystals known as cholesteric liquid crystals. While pure cholesteryl benzoate exhibits liquid crystalline properties, it is typically mixed with other cholesteryl esters, such as cholesteryl oleyl carbonate and cholesteryl pelargonate (nonanoate), to create formulations with specific temperature sensitivities.[1][2] These mixtures undergo a phase transition that results in a change in their molecular structure, causing them to selectively reflect certain wavelengths of light. This phenomenon manifests as a predictable and reversible color change over a defined temperature range, making them ideal for visual thermal mapping.[3][4]

The helical structure of these liquid crystals is temperature-sensitive; as the temperature increases, the pitch of the helix decreases, leading to a shift in the reflected light from red at the lower end of the active range to blue at the higher end.[3][4] This "color play" provides a direct visual readout of the surface temperature.

Quantitative Data: Cholesteryl Ester Mixture Formulations

The temperature range of the color play can be precisely controlled by adjusting the relative concentrations of the cholesteryl esters in the mixture. Below are tables summarizing various reported formulations and their corresponding active temperature ranges.

Table 1: Cholesteryl Ester Mixtures and Their Temperature-Dependent Color Play Ranges

Cholesteryl Oleyl Carbonate (g)	Cholesteryl Pelargonate (g)	Cholesteryl Benzoate (g)	Transition Range (°C)
0.65	0.25	0.10	17-23
0.70	0.10	0.20	20-25
0.45	0.45	0.10	26.5-30.5
0.43	0.47	0.10	29-32
0.44	0.46	0.10	30-33
0.42	0.48	0.10	31-34
0.40	0.50	0.10	32-35
0.38	0.52	0.10	33-36
0.36	0.54	0.10	34-37
0.34	0.56	0.10	35-38
0.32	0.58	0.10	36-39
0.30	0.60	0.10	37-40

Data compiled from various sources.[1]

Experimental Protocols

Preparation of Thermochromic Liquid Crystal Mixtures

This protocol details the preparation of a temperature-sensitive liquid crystal mixture.

Materials:

• Cholesteryl oleyl carbonate

• Cholesteryl pelargonate (nonanoate)

• Cholesteryl benzoate

• Glass vial

• Heat gun or oven

• Balance (0.01 g resolution)

Procedure:

• Based on the desired temperature range from Table 1, accurately weigh the specified amounts of cholesteryl oleyl carbonate, cholesteryl pelargonate, and cholesteryl benzoate.

• Transfer the weighed solids into a clean glass vial.

• Gently heat the vial using a heat gun or in an oven until the mixture melts and becomes a uniform isotropic liquid.[1][3] This typically occurs around 60°C.[3]

• Once melted and thoroughly mixed, the liquid crystal formulation is ready for application. The mixture will exhibit its thermochromic properties as it cools.

Preparation of a Thermal Mapping Surface

This protocol describes how to create a thin film of the liquid crystal mixture for thermal mapping.

Materials:

• Prepared thermochromic liquid crystal mixture

• Surface to be analyzed (e.g., electronic component, biological sample container)

• Black backing paint (non-reactive)

• Applicator (e.g., small brush, spatula, or airbrush)

• Clear contact paper or transparent polymer sheet (optional, for encapsulation)

Procedure:

• Surface Preparation: For optimal color visualization, the surface of interest should be coated with a thin, uniform layer of non-reactive black paint. This black background absorbs any transmitted light, making the reflected colors from the liquid crystal layer more vivid and easier to interpret.

• Application of Liquid Crystal:

  • Direct Application: While the liquid crystal mixture is in its heated, liquid state, apply a thin, even layer onto the prepared black surface using a suitable applicator. An airbrush can be used for a more uniform coating.

  • Encapsulation Method: For applications requiring a more robust and reusable sensor, the liquid crystal mixture can be encapsulated. A common method is to apply a small amount of the melted liquid crystal onto the sticky side of a piece of clear contact paper.[5] A second piece of contact paper is then placed on top, sticky sides together, sandwiching the liquid crystal.[5] This encapsulated patch can then be placed on the surface to be monitored.

• Cooling and Stabilization: Allow the liquid crystal layer to cool to room temperature. The material is now ready for thermal mapping.

Calibration of the Thermochromic Liquid Crystal

To obtain quantitative temperature data, the color response of the TLC must be calibrated.

Materials:

• Prepared TLC surface or patch

• A surface with controllable and uniform temperature (e.g., Peltier device, hot plate)

• A calibrated temperature sensor (e.g., infrared thermometer, thermocouple)

• A high-resolution color camera

• Consistent, diffuse white light source

Procedure:

• Place the TLC surface or patch in firm thermal contact with the controllable temperature surface.

• Position the color camera and light source at a fixed angle to the surface to ensure consistent imaging conditions.

• Slowly and incrementally increase the temperature of the surface.

• At each temperature increment, allow the system to reach thermal equilibrium.

• Record the temperature using the calibrated sensor and capture a high-resolution image of the corresponding color of the TLC.

• Repeat this process across the entire color-play range of the liquid crystal mixture.

• The collected images and temperature data can then be used to create a color-temperature calibration curve. Image analysis software can be used to correlate specific hue, saturation, and brightness values to precise temperatures.

Application Example: Monitoring Cellular Thermogenesis

While direct visualization of intracellular signaling pathways with cholesteryl benzoate is not a standard application, the technique can be used to monitor the thermal output of cellular processes, which can be indicative of changes in metabolic activity and signaling. For instance, the activation of thermogenesis in brown adipocytes is linked to specific signaling pathways.

Potential Signaling Pathway for Thermal Investigation

A potential application is the study of the cAMP-PKA signaling pathway that regulates thermogenesis in brown adipocytes. Cold stress or stimulation by norepinephrine (B1679862) (NE) activates this pathway, leading to increased metabolic activity and heat production.

cAMP-PKA signaling pathway in brown adipocyte thermogenesis.

Experimental Workflow for Cellular Thermal Mapping

This workflow outlines a conceptual approach for using cholesteryl benzoate TLCs to visualize heat production from a cell culture, which could be correlated with the activation of the aforementioned signaling pathway.

Workflow for monitoring cellular thermogenesis with TLCs.

Applications in Drug Development and Research

• High-Throughput Screening: Miniaturized assays using TLC-coated microplates could potentially be developed to screen for compounds that modulate cellular metabolic activity by observing changes in heat output.

• Non-Destructive Testing: In materials science and engineering, these liquid crystals are used to detect flaws, such as voids or delaminations, in composites and to identify short circuits in microelectronics by visualizing the resulting thermal anomalies.[6]

• Medical Diagnostics: The ability to map skin temperature makes these materials useful for monitoring wound healing, inflammation, and vascular disorders.[3]

• Microfluidics: Dynamic temperature measurement in microfluidic devices, such as those used for polymerase chain reaction (PCR), can be achieved using thermochromic liquid crystals.

References

• 1. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 2. The Use of Liquid Crystal Thermography in Selected Technical and Medical Applications—Recent Development [scirp.org]
• 3. Liquid crystal thermography. A method for monitoring temperature gradients in microtitration plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermotropic Liquid Crystals for Temperature Mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cholesteryl Ester Liquid Crystal Thermometer [chemistry.beloit.edu]
• 6. Liquid Crystal Thermography Provides Precise Heat Maps | Advanced Thermal Solutions [qats.com]

Application Notes and Protocols: Fabrication of Polymer Dispersed Liquid Crystals (PDLC) with Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the fabrication of Polymer Dispersed Liquid Crystals (PDLCs) incorporating cholesteryl benzoate (B1203000). This document is intended for researchers in materials science, chemistry, and drug development who are interested in the formulation and characterization of responsive materials.

Cholesteryl benzoate, the first material in which liquid crystal properties were discovered, is a cholesterol derivative that forms cholesteric liquid crystals.[1] When dispersed as microdroplets within a polymer matrix, the resulting PDLC film can be switched between an opaque, light-scattering state and a transparent state by applying an electric field. This technology holds potential for applications in smart windows, displays, and advanced drug delivery systems.

Principle of Operation

In the absence of an electric field (OFF state), the helical axes of the cholesteric liquid crystal droplets, containing cholesteryl benzoate, are randomly oriented. This random orientation causes a mismatch in the refractive indices between the liquid crystal droplets and the surrounding polymer matrix, leading to strong light scattering and an opaque appearance. When an electric field is applied (ON state), the liquid crystal molecules align with the field, causing the refractive index of the droplets to match that of the polymer matrix. This index matching allows light to pass through the film with minimal scattering, resulting in a transparent state.

Experimental Protocols

Materials and Equipment

2.1.1. Materials

Material	Supplier	Grade/Purity	Purpose
Cholesteryl Benzoate	Sigma-Aldrich	98%	Chiral Liquid Crystal
Nematic Liquid Crystal (e.g., E7)	Merck	Display Grade	Host Liquid Crystal
UV-Curable Prepolymer (e.g., Norland Optical Adhesive 65 - NOA65)	Norland Products	---	Polymer Matrix
Photoinitiator (e.g., Irgacure 651)	Ciba Specialty Chemicals	---	Initiates Polymerization
ITO-coated PET film	Various	<100 Ω/sq	Conductive Substrate
Spacers (e.g., glass microspheres)	Cospheric	10-20 µm	Control Film Thickness
Isopropanol (B130326) (IPA)	Fisher Scientific	ACS Grade	Cleaning

2.1.2. Equipment

Equipment	Purpose
Homogenizer/Ultrasonic Bath	Mixing of components
Spin Coater/Doctor Blade	Film Deposition
UV Curing System (365 nm)	Polymerization
Optical Microscope with Polarizers	Droplet Morphology Analysis
LCR Meter	Electrical Characterization
Spectrophotometer	Transmission Measurements
High Voltage Power Supply	Driving the PDLC cell

Preparation of the PDLC Precursor Mixture

This protocol describes the formulation of a PDLC precursor mixture using the Polymerization-Induced Phase Separation (PIPS) method.

• Liquid Crystal Mixture Preparation:

  • In a clean, dry vial, weigh the desired amounts of the nematic liquid crystal (e.g., E7) and cholesteryl benzoate. A typical starting ratio is 95:5 (w/w) of nematic LC to cholesteryl benzoate to induce a cholesteric phase.

  • Heat the mixture gently (to approx. 60 °C) while stirring until a homogenous, clear solution is obtained.

  • Allow the mixture to cool to room temperature.

• PDLC Precursor Formulation:

  • In a separate amber vial to protect from ambient UV light, combine the liquid crystal mixture with the UV-curable prepolymer (e.g., NOA65). A common ratio is 60-70% liquid crystal mixture to 30-40% prepolymer by weight.

  • Add the photoinitiator to the mixture. The concentration of the photoinitiator is typically 1-2 wt% of the prepolymer weight.

  • Thoroughly mix the components in an ultrasonic bath or using a homogenizer until a uniform, transparent, and homogenous solution is achieved. This is the PDLC precursor mixture.

PDLC Cell Fabrication

• Substrate Cleaning:

  • Cut two pieces of ITO-coated PET film to the desired dimensions.

  • Clean the conductive surfaces of the ITO films sequentially with deionized water, acetone, and isopropanol in an ultrasonic bath for 10 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

• Cell Assembly:

  • Add a small percentage of spacers (e.g., 0.1 wt%) to the PDLC precursor mixture to ensure a uniform cell gap.

  • Place a small amount of the precursor mixture onto the conductive side of one of the ITO-coated PET films.

  • Carefully place the second ITO-coated PET film on top, with its conductive side facing the mixture, to form a sandwich structure.

  • Gently apply pressure to spread the mixture evenly and remove any air bubbles. The spacers will define the final thickness of the PDLC film.

• UV Curing:

  • Expose the assembled cell to a UV lamp (365 nm) to initiate polymerization of the prepolymer.

  • The UV intensity and exposure time are critical parameters that influence the size and morphology of the liquid crystal droplets. A typical UV intensity is in the range of 10-50 mW/cm². Curing times can vary from a few seconds to several minutes. These parameters should be optimized for the specific formulation.

  • During UV exposure, the polymer network forms and phase separation of the liquid crystal occurs, leading to the formation of microdroplets within the polymer matrix.

Characterization of PDLC Films

Morphological Analysis

The morphology of the liquid crystal droplets can be observed using polarizing optical microscopy (POM). The size, shape, and distribution of the droplets are key factors that determine the electro-optical performance of the PDLC film.

Electro-Optical Performance

The electro-optical properties of the fabricated PDLC film are characterized by measuring the transmission of light through the cell as a function of the applied voltage.

• Experimental Setup:

  • Place the PDLC cell in the light path of a spectrophotometer.

  • Connect the ITO electrodes of the cell to a high-voltage AC power supply.

• Measurement Protocol:

  • Measure the transmittance of the cell with no voltage applied (OFF state).

  • Apply an AC voltage (typically 1 kHz square wave) and incrementally increase the voltage while recording the transmittance at each step.

  • Plot the transmittance as a function of the applied voltage to obtain the voltage-transmittance curve.

• Key Performance Metrics:

Parameter	Description	Typical Values for Cholesteric PDLCs
V_th (Threshold Voltage)	The voltage at which the transmittance begins to increase significantly.	5 - 20 V
V_sat (Saturation Voltage)	The voltage at which the transmittance reaches its maximum value.	30 - 100 V
Contrast Ratio (CR)	The ratio of the maximum transmittance (ON state) to the minimum transmittance (OFF state).	10:1 - 50:1
Response Time (τ_on / τ_off)	The time taken for the film to switch between the ON and OFF states.	1 - 20 ms

Diagrams

Caption: Workflow for the fabrication and characterization of PDLC films.

Caption: Switching mechanism of a cholesteric PDLC film.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Cholesteryl Benzoate in Chiral Photonics

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cholesteryl benzoate (B1203000), the first material identified to exhibit a liquid crystal phase, remains a cornerstone in the field of chiral photonics.[1][2] As a cholesterol derivative, its inherent chirality causes it to self-assemble into a chiral nematic (also known as cholesteric) liquid crystal (CLC) phase.[2][3] This phase is characterized by a helical superstructure where the director (the average local orientation of the molecules) twists periodically.[2][4] This periodic helical structure gives rise to a photonic bandgap, which results in the selective reflection of circularly polarized light of a specific wavelength and handedness.[3] The wavelength of this reflected light is highly sensitive to external stimuli, particularly temperature, making cholesteryl benzoate and its derivatives exceptionally useful for a range of photonic applications.[5][6]

These application notes provide an overview of the key applications, quantitative properties, and experimental protocols associated with the use of cholesteryl benzoate in chiral photonics.

Core Applications in Chiral Photonics

The unique optical properties of cholesteryl benzoate-based systems have led to their use in several key areas:

• Temperature Sensors: The most prominent application is in thermometry. The helical pitch of CLCs containing cholesteryl esters is highly dependent on temperature.[1][6] As the temperature changes, the pitch length changes, causing a shift in the wavelength of reflected light, which is observed as a change in color.[5][7] This predictable and reversible thermochromic behavior allows for the creation of contact-free thermometers, thermal mapping devices, and smart safety labels.[5][6]

• Tunable Optical Filters and Reflectors: The selective reflection of a specific band of wavelengths allows CLCs to function as optical filters.[8][9] By creating mixtures of cholesteryl benzoate with other cholesteryl esters or by incorporating them into polymer matrices, the position and width of this reflection band (photonic bandgap) can be precisely controlled.[8][9][10] The tunability is often achieved by altering the temperature, which modifies the helical pitch.[9][11]

• Polymer-Dispersed and Polymer-Stabilized Systems: Cholesteryl benzoate can be dispersed as droplets within a polymer matrix (Polymer-Dispersed Liquid Crystals, PDLCs) or stabilized by a polymer network (PSLCs).[4][12] These composite materials enhance mechanical stability and are used in applications like smart windows, where an applied electric field can switch the device from a scattering (opaque) state to a transparent state.[4][12]

• Low-Threshold Lasing: When doped with a fluorescent dye, CLCs can act as distributed feedback cavities. The photonic bandgap edges can enhance stimulated emission, leading to low-threshold, mirrorless lasing.[12][13] The lasing wavelength can be tuned by changing the temperature of the CLC, which alters the bandgap position.[13]

• Anti-Counterfeiting and Decorative Materials: The vibrant, angle-dependent colors produced by CLC films are difficult to replicate, making them ideal for use in security laminates and anti-counterfeiting technologies. They are also used in cosmetics and paints to create iridescent color-shifting effects.

Data Presentation: Properties of Cholesteryl Benzoate Systems

The following tables summarize key quantitative data for cholesteryl benzoate and related CLC mixtures used in photonic applications.

Table 1: Thermal and Physical Properties of Cholesteryl Benzoate (CLB)

Property	Value	Source
Chemical Formula	C₃₄H₅₀O₂	-
Molar Mass	490.76 g/mol	-
Crystal-to-CLC Transition	~145 °C	[2]
CLC-to-Isotropic Liquid	~179 °C	[2]
Appearance	White Crystalline Solid	[14]

Table 2: Performance of Cholesteryl Benzoate-Based Photonic Devices

Application	Key Parameter	Typical Value(s)	Source
Temperature Sensing	Wavelength Shift per °C	-5.0 nm/°C	[15]
Up to 26 nm/°C (in optimized mixtures)	[9]
Tunable Lasing	Lasing Wavelength Range	Dependent on mixture and dye	[13]
Lasing Threshold	Low (due to cavity effect)	[13]
Optical Filtering	Center Wavelength	580 nm (example mixture)	[12]
Bandwidth (Δλ)	Proportional to birefringence (Δn) and pitch (p)	[3]
Polymer Composites	Reflection Band Shift	1400 nm to 800 nm (blue shift with heating)	[16]

Table 3: Example Composition for a Thermochromic Liquid Crystal Mixture

Component	Weight Percentage	Purpose	Source
Cholesteryl Oleyl Carbonate	65%	Broadens temperature range	[5]
Cholesteryl Pelargonate	25%	Adjusts transition temperature	[5]
Cholesteryl Benzoate	10%	Raises transition temperature, adds stability	[5]

Mandatory Visualizations

Caption: Experimental workflow for creating and characterizing a CLC device.

Caption: Principle of temperature-induced color change in CLCs.

Experimental Protocols

Protocol 1: Preparation of a Temperature-Sensitive CLC Mixture

This protocol describes the preparation of a cholesteryl ester mixture that displays visible color changes over a specific temperature range.

Materials:

• Cholesteryl oleyl carbonate

• Cholesteryl pelargonate

• Cholesteryl benzoate

• Small glass vials with caps

• Digital balance (±0.001 g)

• Heat gun or heating plate

• Spatula

Procedure:

• Weighing: Based on the desired properties (see Table 3 for an example), accurately weigh the required amounts of each cholesteryl ester into a clean glass vial. For the mixture in Table 3, use 0.65 g of cholesteryl oleyl carbonate, 0.25 g of cholesteryl pelargonate, and 0.10 g of cholesteryl benzoate.[5]

• Melting and Mixing: Gently heat the vial using a heat gun or by placing it on a hot plate. Continue heating until all components have melted completely into a clear, isotropic liquid.

• Homogenization: Gently swirl the vial while it is molten to ensure the mixture is homogeneous. Avoid vigorous shaking to prevent air bubble formation.

• Cooling and Observation: Remove the vial from the heat source and place it on a dark, non-reflective surface. As the mixture cools, it will transition through the cholesteric liquid crystal phase, and a series of colors will become visible.[5]

• Storage: Once cooled to a solid state, cap the vial tightly. The mixture can be stored at room temperature and re-melted for future use.[5]

Safety Precautions: Handle solid chemicals with care, avoiding inhalation or skin contact. Use heat-resistant gloves when handling hot vials. Perform heating in a well-ventilated area.

Protocol 2: Fabrication of a Polymer-Dispersed CLC (PDLC) Film

This protocol outlines a method for creating a PDLC film using emulsion polymerization, embedding cholesteryl benzoate within a polymer matrix.

Materials:

• Styrene (ST)

• Acrylic acid (AA)

• Cholesteryl benzoate (CLB)

• Potassium persulfate (KPS) (initiator)

• Distilled water

• Reaction vessel with a stirrer and nitrogen inlet

• Heating mantle or water bath set to 80 °C

Procedure:

• Prepare Aqueous Phase: In the reaction vessel, dissolve 13 mg of the initiator (KPS) in 20 mL of distilled water.

• Prepare Organic Phase: In a separate container, mix 1.3 mL of styrene, 0.25 mL of acrylic acid, and the desired amount of cholesteryl benzoate (e.g., 0.1 g to 0.3 g).[17]

• Emulsification: Add the organic phase to the aqueous phase in the reaction vessel.

• Polymerization:

  • Purge the system with nitrogen gas for 15-20 minutes to remove oxygen.

  • Heat the reaction vessel to 80 °C while continuously stirring at approximately 350 rpm.[17]

  • Maintain these conditions for 4 hours to allow the polymerization to complete.[17]

• Film Casting: After the reaction, the resulting emulsion can be cast onto a substrate (e.g., glass or PET film) and allowed to dry. As the water evaporates, a solid PDLC film containing CLB droplets will form.

Protocol 3: Characterization of the Photonic Bandgap

This protocol details how to measure the selective reflection band of a prepared CLC sample.

Materials:

• CLC sample in a transparent cell (e.g., quartz or glass)

• UV-Vis-NIR Spectrometer

• Temperature-controlled stage or hot stage

• Optional: Circular polarizers

Procedure:

• Sample Preparation: Place the CLC cell in the sample holder of the spectrometer. If the sample is not aligned, heat it to its isotropic phase and cool it slowly back into the CLC phase to promote a planar (Grandjean) texture, where the helical axis is perpendicular to the cell surface.

• Spectrometer Setup: Set the spectrometer to measure transmittance or reflectance over the desired wavelength range (e.g., 400 nm to 1100 nm).

• Baseline Measurement: Take a baseline or reference spectrum with an empty cell or air as the reference.

• Acquire Spectrum: Measure the transmission spectrum of the CLC sample. A dip in the transmission spectrum corresponds to the photonic bandgap, where light is selectively reflected.

• Temperature-Dependent Measurement:

  • Place the sample on a hot stage within the spectrometer's light path.

  • Set a starting temperature and allow the sample to equilibrate.

  • Acquire the spectrum.

  • Increase the temperature in controlled increments (e.g., 1-5 °C) and repeat the measurement at each step to map the tuning of the photonic bandgap.

• Data Analysis: Plot the center wavelength of the reflection band as a function of temperature to determine the material's thermo-optic response. The bandwidth (Δλ) is the width of the reflection peak.

References

• 1. mdpi.com [mdpi.com]
• 2. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 3. Research progress of cholesteric liquid crystals with broadband reflection characteristics in application of intelligent optical modulation materials [cpb.iphy.ac.cn]
• 4. Different morphologies of super-balls obtained to form photonic crystals of cholesteryl benzoate liquid crystals - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00431K [pubs.rsc.org]
• 5. Preparation of Cholesteryl Ester Liquid Crystals – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 6. pure.tue.nl [pure.tue.nl]
• 7. chymist.com [chymist.com]
• 8. Tuning the photonic band gap in cholesteric liquid crystals by temperature-dependent dopant solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. physics.qc.cuny.edu [physics.qc.cuny.edu]
• 13. pubs.aip.org [pubs.aip.org]
• 14. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]
• 15. Fiber-Optic Temperature Sensor Using Cholesteric Liquid Crystals on the Optical Fiber Ferrules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Different morphologies of super-balls obtained to form photonic crystals of cholesteryl benzoate liquid crystals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cholesteryl Benzoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of cholesteryl benzoate (B1203000).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing cholesteryl benzoate?

A1: The most prevalent and well-established method for synthesizing cholesteryl benzoate is the esterification of cholesterol with benzoyl chloride. This reaction is typically carried out in the presence of pyridine (B92270), which acts as a base to neutralize the hydrochloric acid byproduct.[1][2]

Q2: What are the expected melting point and appearance of pure cholesteryl benzoate?

A2: Pure cholesteryl benzoate is a white crystalline solid.[3] Its melting point is reported to be in the range of 149-150 °C[3] or 148-150 °C. It is known for forming cholesteric liquid crystals upon heating, with a transition to a cloudy liquid crystal phase at around 145 °C and to a clear isotropic liquid at approximately 178.5 °C.[4]

Q3: What are the primary safety precautions to consider during the synthesis?

A3: Benzoyl chloride is corrosive and lachrymatory, and pyridine is a flammable and toxic liquid with a strong, unpleasant odor. Therefore, the synthesis should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction's progress. A spot of the reaction mixture can be co-spotted with the cholesterol starting material on a TLC plate. The reaction is considered complete when the cholesterol spot is no longer visible in the reaction mixture lane.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of cholesteryl benzoate.

Problem 1: Low Product Yield

A lower than expected yield of cholesteryl benzoate is a frequent issue. The following table outlines potential causes and corresponding troubleshooting steps.

Potential Cause	Troubleshooting Steps	Expected Outcome
Incomplete Reaction	- Ensure the reaction is heated for the recommended duration (e.g., 10 minutes on a steam bath).[1] - Monitor the reaction progress using TLC until the cholesterol starting material is fully consumed.	Increased conversion of reactants to product.
Hydrolysis of Benzoyl Chloride	- Use anhydrous pyridine and ensure all glassware is thoroughly dried before use. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.	Minimized side reactions and increased availability of benzoyl chloride for the main reaction.
Loss of Product During Work-up	- When adding methanol (B129727) to precipitate the product, ensure the mixture is sufficiently cooled in an ice bath to maximize precipitation.[5] - During suction filtration, wash the collected solid with cold methanol to avoid dissolving the product.[1]	Improved recovery of the solid product.
Suboptimal Reactant Ratio	- While a slight excess of benzoyl chloride is often used, a large excess can lead to purification challenges. Ensure accurate measurement of reactants.	Optimized stoichiometry for maximum product formation and minimal side products.

Problem 2: Difficulty in Product Purification

Obtaining pure cholesteryl benzoate can be challenging due to the presence of unreacted starting materials, byproducts, and reagents.

Problem	Potential Cause	Troubleshooting Steps
Product is oily or sticky	Presence of impurities such as unreacted benzoyl chloride, pyridine, or pyridinium (B92312) hydrochloride.	- After the reaction, add methanol to the cooled mixture. Methanol reacts with excess benzoyl chloride to form methyl benzoate and dissolves pyridinium hydrochloride, which can then be removed during filtration.[1][2] - Wash the crude product thoroughly with cold methanol during suction filtration.[1]
Recrystallization yields no crystals or an oil	- The chosen solvent is not ideal. - The solution is too dilute or cooled too quickly.	- Ethyl acetate (B1210297) is a commonly used and effective solvent for the recrystallization of cholesteryl benzoate.[1] - Use a minimal amount of hot ethyl acetate to dissolve the crude product to ensure the solution is saturated. - Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystal formation.
Persistent Impurities after Recrystallization	The impurity has similar solubility to the product in the chosen solvent.	- Perform a second recrystallization. - Consider using a different recrystallization solvent or a solvent pair. - If impurities persist, column chromatography may be necessary for purification.

Problem 3: Product Characterization Issues

Incorrect characterization data can indicate an impure product or an entirely different compound.

Issue	Potential Cause	Troubleshooting and Verification
Melting point is broad and lower than the literature value (149-150 °C)	The presence of impurities.	- Impurities disrupt the crystal lattice, leading to a depression and broadening of the melting point range. - Further purification by recrystallization is required.
Unexpected peaks in the ¹H NMR or IR spectrum	Presence of unreacted starting materials, byproducts, or residual solvent.	- Compare the obtained spectra with literature spectra of pure cholesteryl benzoate. - Look for characteristic peaks of cholesterol, benzoyl chloride, pyridine, or the recrystallization solvent. For example, the O-H stretch from cholesterol (around 3400 cm⁻¹) in the IR spectrum indicates incomplete reaction.

Experimental Protocols

Synthesis of Cholesteryl Benzoate

This protocol is a common method for the preparation of cholesteryl benzoate.

• Dissolution of Cholesterol: In a conical flask, dissolve 1.0 g of cholesterol in 3 mL of pyridine.[1]

• Addition of Benzoyl Chloride: To the solution, add 0.40 mL of benzoyl chloride.[1]

• Reaction: Heat the mixture on a steam bath for 10 minutes.[1]

• Precipitation: Cool the mixture in an ice-water bath and then add 15 mL of methanol to precipitate the crude product.[1][5]

• Isolation of Crude Product: Collect the solid product by suction filtration and wash it with a small amount of cold methanol.[1]

• Purification: Recrystallize the crude cholesteryl benzoate from hot ethyl acetate.[1]

• Drying: Dry the purified crystals, for instance, in a vacuum desiccator.[5]

Visualizations

Reaction Mechanism

The synthesis of cholesteryl benzoate proceeds via a nucleophilic acyl substitution reaction.

Caption: Reaction mechanism for the synthesis of cholesteryl benzoate.

Experimental Workflow

A visual representation of the steps involved in the synthesis and purification of cholesteryl benzoate.

Caption: Experimental workflow for cholesteryl benzoate synthesis.

Troubleshooting Logic

A decision-making diagram to help troubleshoot common issues during the synthesis.

Caption: Troubleshooting decision tree for cholesteryl benzoate synthesis.

References

• 1. organic chemistry - Why is the addition of methanol during the prepartion of the liquid crystal cholesteryl benzoate necesary - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Cholesteryl_benzoate [bionity.com]
• 4. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 5. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]

How to improve the yield and purity of cholesteryl benzoate synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on optimizing the synthesis of cholesteryl benzoate (B1203000), focusing on improving yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of cholesteryl benzoate, offering potential causes and solutions to optimize experimental outcomes.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Moisture Contamination: Benzoyl chloride is highly reactive with water, leading to its hydrolysis into benzoic acid, which does not react with cholesterol.	- Ensure all glassware is thoroughly dried before use. - Use anhydrous solvents. - Use a fresh bottle of benzoyl chloride or redistill it if it has been opened multiple times.
Incomplete Reaction: Insufficient reaction time or temperature can lead to unreacted starting materials.	- Monitor the reaction progress using Thin Layer Chromatography (TLC). - If using the benzoyl chloride/pyridine (B92270) method, ensure the mixture is heated for the recommended duration. - For Steglich esterification, allow the reaction to proceed for 12-24 hours.
Steric Hindrance: The hydroxyl group of cholesterol is sterically hindered, which can slow down the reaction.	- Consider using a more reactive acylating agent or a more effective catalyst system (e.g., DCC/DMAP).
Product is a Sticky or Oily Solid	Presence of Impurities: The crude product may contain unreacted starting materials, benzoic acid, or byproducts like pyridinium (B92312) hydrochloride.	- After the reaction, wash the crude product with methanol (B129727) to remove excess benzoyl chloride and pyridinium hydrochloride. - Perform a thorough purification by recrystallization.
Difficulty in Purifying the Product	Inappropriate Recrystallization Solvent: The chosen solvent may not have the ideal solubility profile for cholesteryl benzoate (i.e., high solubility at high temperatures and low solubility at low temperatures).	- Ethyl acetate (B1210297) is a commonly used and effective solvent for the recrystallization of cholesteryl benzoate. - Experiment with other solvents or solvent mixtures (e.g., ethanol, acetone/hexane) to find the optimal conditions for your specific impurities.
Formation of an Emulsion during Workup: This can make phase separation difficult.	- Add a small amount of brine (saturated NaCl solution) to help break the emulsion.
Unexpected Peaks in Characterization Data (e.g., NMR, IR)	Presence of Side Products: In the benzoyl chloride/pyridine method, pyridinium hydrochloride is a common byproduct. In Steglich esterification, N,N'-dicyclohexylurea (DCU) is a byproduct.	- Ensure proper workup and purification steps are followed to remove these byproducts. DCU is insoluble in most organic solvents and can be removed by filtration.
Unreacted Starting Materials: Cholesterol or benzoic acid may still be present in the final product.	- Optimize reaction conditions to ensure complete conversion. - Purify the product using column chromatography if recrystallization is insufficient.

Frequently Asked Questions (FAQs)

Q1: What is the role of pyridine in the traditional synthesis of cholesteryl benzoate?

A1: Pyridine serves two main purposes. Firstly, it acts as a base to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction between cholesterol and benzoyl chloride. Secondly, it can act as a nucleophilic catalyst, reacting with benzoyl chloride to form a more reactive acylpyridinium ion, which is then more readily attacked by the hydroxyl group of cholesterol.

Q2: Why is methanol added at the end of the reaction in the benzoyl chloride/pyridine method?

A2: Methanol is added to quench the reaction and to help in the initial purification of the product. It reacts with any remaining excess benzoyl chloride to form methyl benzoate, which is soluble in methanol. Additionally, the byproduct pyridinium hydrochloride is also soluble in methanol. This allows for the removal of these impurities when the solid cholesteryl benzoate is collected by filtration.

Q3: My Steglich esterification reaction is very slow. How can I speed it up?

A3: The addition of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can significantly accelerate the Steglich esterification.[1] DMAP is a more potent nucleophilic catalyst than pyridine and facilitates the formation of a highly reactive acyl-pyridinium intermediate.[1]

Q4: I see a white precipitate forming during my Steglich esterification. What is it?

A4: The white precipitate is N,N'-dicyclohexylurea (DCU), a byproduct of the reaction. This is a positive indication that the dicyclohexylcarbodiimide (B1669883) (DCC) is being consumed and the reaction is proceeding. DCU is largely insoluble in most common organic solvents and is typically removed by filtration at the end of the reaction.

Q5: How can I improve the crystal size and purity during recrystallization?

A5: To obtain larger and purer crystals, allow the saturated solution to cool down slowly to room temperature before placing it in an ice bath.[2] Rapid cooling can trap impurities within the crystal lattice. Using a minimal amount of hot solvent to dissolve the crude product is also crucial for maximizing the yield.

Data Presentation

The following table summarizes the reported yields for different methods of cholesteryl benzoate synthesis. It is important to note that reaction conditions and purification methods can significantly impact the final yield and purity.

Synthesis Method	Key Reagents	Typical Reported Yield	Advantages	Disadvantages
Traditional Method	Cholesterol, Benzoyl Chloride, Pyridine	~70%[2][3]	Simple procedure, readily available reagents.	Can be sensitive to moisture, formation of pyridinium hydrochloride byproduct.
Steglich Esterification	Cholesterol, Benzoic Acid, DCC, DMAP	High (specific quantitative data for cholesteryl benzoate not found, but generally high for sterically hindered alcohols)[1]	Mild reaction conditions, effective for sterically hindered alcohols.	DCC is a known allergen, formation of DCU byproduct which needs to be removed.
Palladium-Catalyzed Cross-Coupling	Cholesterol, Aroyl Chlorides, PdCl₂(dᵗbpf), NaOᵗBu	56% - 100% (depending on the aroyl chloride)[4]	High yields, versatile for different aroyl chlorides.	Requires a palladium catalyst and microwave conditions, which may not be available in all labs.

Experimental Protocols

Method 1: Traditional Synthesis using Benzoyl Chloride and Pyridine

This method is a common and straightforward procedure for the synthesis of cholesteryl benzoate.

Materials:

• Cholesterol (1.0 g)

• Pyridine (3 mL)

• Benzoyl Chloride (0.4 mL)

• Methanol (15 mL)

• Ethyl Acetate (for recrystallization)

• 50 mL Erlenmeyer flask

• Heating mantle or steam bath

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• Filter paper

Procedure:

• In a dry 50 mL Erlenmeyer flask, dissolve 1.0 g of cholesterol in 3 mL of pyridine. Swirl the flask to ensure complete dissolution.

• In a fume hood, carefully add 0.4 mL of benzoyl chloride to the flask.

• Heat the mixture for 10 minutes using a heating mantle or on a steam bath.

• Cool the flask to room temperature, and then further cool it in an ice bath.

• Add 15 mL of methanol to the cooled mixture to precipitate the product and quench the reaction.

• Collect the solid cholesteryl benzoate by vacuum filtration using a Büchner funnel.

• Wash the collected solid with a small amount of cold methanol to remove soluble impurities.

• Purify the crude product by recrystallization from ethyl acetate.

Method 2: Steglich Esterification using DCC and DMAP

This method is particularly useful for sterically hindered alcohols like cholesterol and proceeds under mild conditions.

Materials:

• Cholesterol (1.0 equivalent)

• Benzoic Acid (1.1 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 equivalents)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with a magnetic stirrer

• Ice bath

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve cholesterol, benzoic acid, and a catalytic amount of DMAP in anhydrous DCM.

• Cool the stirred solution in an ice bath.

• Add DCC to the cooled solution. A white precipitate of dicyclohexylurea (DCU) will start to form.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, filter the mixture to remove the precipitated DCU.

• Wash the filtrate with dilute HCl, followed by a saturated solution of sodium bicarbonate, and then water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude cholesteryl benzoate by recrystallization from ethyl acetate.

Visualizations

References

• 1. Synthesis of Novel Cholesteryl Carbamate Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 2. organic chemistry - Tips for maximizing yield, purity and crystal size during recrystallization - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. issr.edu.kh [issr.edu.kh]
• 4. Reddit - The heart of the internet [reddit.com]

Selecting the optimal solvent for recrystallizing cholesteryl benzoate

Technical Support Center: Cholesteryl Benzoate (B1203000) Recrystallization

This technical support guide provides detailed information and protocols for selecting the optimal solvent for the recrystallization of cholesteryl benzoate, a common thermochromic liquid crystal.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing cholesteryl benzoate?

A1: The ideal solvent for recrystallizing cholesteryl benzoate should dissolve the compound well at elevated temperatures but poorly at low temperatures. Based on available data and laboratory protocols, ethyl acetate (B1210297) is a highly recommended solvent. A mixture of ethanol (B145695) and water can also be effective.

Q2: My cholesteryl benzoate "oiled out" instead of crystallizing. What should I do?

A2: "Oiling out," where the solute separates as a liquid instead of a solid, can occur if the solution is supersaturated or if the cooling process is too rapid. To resolve this, reheat the solution to redissolve the oil. Add a small amount of additional solvent to decrease the saturation and then allow the solution to cool more slowly. Using a seed crystal can also encourage proper crystallization.

Q3: No crystals are forming, even after the solution has cooled. What is the problem?

A3: A failure to crystallize can be due to several factors, including using an excessive amount of solvent or the absence of nucleation sites. Try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus. Alternatively, introduce a seed crystal of pure cholesteryl benzoate. If these methods fail, you may need to reduce the volume of the solvent by gentle heating and then attempt to cool the solution again.

Q4: The yield of my recrystallized cholesteryl benzoate is very low. How can I improve it?

A4: A low yield can result from using too much solvent, which keeps a significant portion of the solute dissolved even at low temperatures. Ensure you are using the minimum amount of hot solvent necessary to fully dissolve the compound. Additionally, make sure to cool the solution thoroughly in an ice bath to maximize precipitation. Avoid premature filtration while the solution is still warm.

Data Presentation: Solvent Suitability

The selection of an appropriate solvent is critical for successful recrystallization. The following table summarizes the qualitative solubility of cholesteryl benzoate in various common organic solvents.

Solvent	Solubility at Room Temperature	Solubility at Boiling Point	Suitability for Recrystallization
Water	Insoluble	Insoluble	Unsuitable
Ethanol	Sparingly Soluble	Soluble	Potentially suitable, often used in a mixed solvent system (e.g., with water)
Ethyl Acetate	Sparingly Soluble	Very Soluble	Highly Suitable
Chloroform	Soluble	Very Soluble	Potentially suitable, but high solubility at room temperature might lead to lower yields
Methylene Chloride	Soluble	Very Soluble	Similar to chloroform, may result in lower yields
Toluene	Soluble	Very Soluble	Potentially suitable, but high boiling point may require specific handling
Diethyl Ether	Soluble	Very Soluble	Generally not ideal due to its low boiling point and high flammability

Experimental Protocols

Protocol 1: Selecting an Optimal Recrystallization Solvent

This protocol outlines a systematic approach to identifying the best solvent for recrystallizing cholesteryl benzoate.

• Initial Screening:

  • Place approximately 10-20 mg of crude cholesteryl benzoate into several small test tubes.

  • To each test tube, add 0.5 mL of a different potential solvent from the table above at room temperature.

  • Observe the solubility of the compound in each solvent. An ideal solvent will show low solubility at this stage.

• Heating and Dissolution:

  • Gently heat the test tubes containing the undissolved solid in a water bath.

  • Add the solvent dropwise until the cholesteryl benzoate completely dissolves. Note the approximate volume of solvent required. A good solvent will dissolve the compound completely near its boiling point.

• Cooling and Crystallization:

  • Allow the hot, saturated solutions to cool slowly to room temperature.

  • Once at room temperature, place the test tubes in an ice bath to induce further crystallization. .

  • Observe the quantity and quality of the crystals formed. The optimal solvent will yield a large quantity of well-formed crystals.

Protocol 2: Recrystallization of Cholesteryl Benzoate using Ethyl Acetate

This protocol provides a step-by-step guide for the recrystallization of cholesteryl benzoate using ethyl acetate.

• Dissolution:

  • Place the crude cholesteryl benzoate in an Erlenmeyer flask.

  • Add a minimal amount of ethyl acetate, just enough to cover the solid.

  • Gently heat the mixture on a hot plate while stirring.

  • Continue to add small portions of hot ethyl acetate until the solid is completely dissolved.

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional):

  • If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this step to prevent premature crystallization.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once the solution has reached room temperature, place the flask in an ice bath to maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by suction filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethyl acetate to remove any remaining soluble impurities.

  • Allow the crystals to dry completely in the air or in a desiccator.

Mandatory Visualization

Logical Workflow for Solvent Selection

The following diagram illustrates the decision-making process for selecting an optimal solvent for the recrystallization of cholesteryl benzoate.

Caption: Workflow for selecting an optimal recrystallization solvent.

Controlling the crystal size and morphology of cholesteryl benzoate

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to control the crystal size and morphology of cholesteryl benzoate (B1203000) during crystallization experiments.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the crystallization of cholesteryl benzoate.

Problem / Observation	Question	Possible Cause(s)	Suggested Solution(s)
No crystals are forming after the solution has cooled.	Why are no crystals forming in my cooled solution?	1. Insufficient Supersaturation: Too much solvent was used, and the solution is not supersaturated at the lower temperature.2. No Nucleation Sites: The solution is supersaturated, but crystal growth has not been initiated.	1. Reduce Solvent Volume: Reheat the solution to boiling and evaporate a small portion of the solvent to increase the concentration. Allow it to cool again.[1][2]2. Induce Nucleation: Try gently scratching the inside of the flask with a glass stirring rod below the solvent line. If available, add a small "seed" crystal of pure cholesteryl benzoate to the cooled solution.[2]
Crystals appeared instantly as a fine powder upon cooling.	Why did my product "crash out" of solution as a fine powder?	1. Excessive Supersaturation: The solution was too concentrated.2. Cooling Rate Too High: The solution was cooled too quickly, leading to rapid, uncontrolled nucleation.	1. Increase Solvent: Reheat the flask to redissolve the solid. Add a small amount of additional hot solvent (e.g., 5-10% more) to slightly reduce the supersaturation level.[1]2. Slow the Cooling Rate: After dissolving, cover the flask with a watch glass and place it on an insulated surface (like a cork ring or folded towel) to cool slowly to room temperature. An inverted beaker can also be placed over the flask to create an insulating air jacket.[1]
The product separated as an oily liquid instead of solid crystals.	Why did my compound "oil out" instead of crystallizing?	1. High Concentration/Impurity Level: The boiling point of the solvent may be lower than the melting point of the impure compound, causing it to separate as a liquid.2. Rapid Cooling: The solution cooled too quickly for crystal lattice formation to occur.	1. Reheat and Dilute: Reheat the solution until the oil fully redissolves. Add more hot solvent to decrease the concentration.[2]2. Ensure Slow Cooling: Allow the solution to cool very slowly to encourage the formation of crystals instead of oil.[2] If the problem persists, consider purifying the crude material by other means (e.g., column chromatography) before recrystallization.
The resulting crystals are needle-like, but I want plates or prisms.	How can I change the crystal habit from needles to a more block-like shape?	1. Solvent-Solute Interaction: The chosen solvent preferentially promotes growth on certain crystal faces, leading to a needle habit.2. Degree of Supersaturation: High supersaturation can favor the growth of less stable morphologies like needles.	1. Change the Solvent System: Experiment with different solvents or solvent mixtures. For cholesteryl esters, habits can be highly dependent on the solvent.[3] Try solvents with different polarities (e.g., acetone, toluene (B28343), or mixtures like hexane/ethyl acetate).2. Lower Supersaturation: Use a more dilute solution (more solvent) and cool it very slowly to keep the supersaturation level low throughout the crystallization process. This often favors the growth of more thermodynamically stable, compact crystals.[3]
The crystal size distribution is very wide.	How can I achieve a more uniform crystal size?	1. Inconsistent Nucleation: Nucleation occurred at different times throughout the cooling process.2. Uncontrolled Cooling: Fluctuations in the cooling rate led to different growth rates.	1. Control Nucleation: Aim for a single nucleation event. After slow cooling, consider briefly placing the solution in an ice bath to induce nucleation, then allow it to return to a slower cooling environment for crystal growth.2. Maintain a Stable Cooling Environment: Ensure the cooling process is slow and undisturbed. Avoid drafts or placing the flask on surfaces that can create temperature gradients.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent for recrystallizing cholesteryl benzoate?

A1: Ethyl ethanoate (ethyl acetate) is a commonly used and effective solvent for the general purification and recrystallization of cholesteryl benzoate.[4] However, to achieve specific crystal morphologies, you may need to experiment with other solvents.

Q2: How does the cooling rate affect crystal size?

A2: The cooling rate is a critical parameter. Slower cooling rates generally result in fewer nucleation points and allow more time for molecules to arrange themselves into a crystal lattice, leading to larger and purer crystals.[1] Conversely, rapid cooling promotes the formation of many small crystals.

Q3: What is "oiling out" and how can I prevent it?

A3: "Oiling out" is when a compound comes out of the hot solution as a liquid layer rather than forming solid crystals upon cooling.[2] This often happens when the solution is too concentrated or contains a significant amount of impurities that depress the melting point. To prevent this, use slightly more solvent than the minimum required to dissolve the compound and ensure the solution cools slowly and undisturbed.[2]

Q4: Can I use a solvent mixture for crystallization?

A4: Yes, using a mixed solvent system is a powerful technique. Typically, you dissolve the cholesteryl benzoate in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, you slowly add a "poor" solvent (in which it is less soluble) until the solution becomes slightly cloudy (turbid). Reheat to clarify and then cool slowly. Common mixtures for compounds of this type include hexane/acetone or hexane/ethyl acetate.[5]

Q5: My yield is very low. What are the common causes?

A5: A low yield is most often caused by using too much solvent during the recrystallization process, which leaves a significant amount of the product dissolved in the mother liquor.[1] Other causes include premature crystallization during a hot filtration step or incomplete transfer of the solid material.

Data on Experimental Parameters

While specific quantitative data for cholesteryl benzoate is not widely published, the following table provides suggested experimental parameters based on established crystallization principles to help guide your experiments toward the desired crystal attributes.

Target Crystal Attribute	Key Control Parameter(s)	Suggested Solvent System(s)	Recommended Cooling Protocol	Expected Morphology/Size
Large, High-Purity Crystals	Slow Cooling Rate, Low-to-Moderate Supersaturation	Ethyl Acetate, Toluene, Acetone	Dissolve in a near-minimum amount of boiling solvent, add 5-10% extra solvent. Cover and allow to cool to room temperature on an insulated surface over several hours.	Prismatic, block-like crystals. Larger size (>500 µm).
Small, Uniform Crystals	Fast Cooling Rate, High Supersaturation	Ethyl Acetate, Hexane/Acetone	Dissolve in the minimum amount of boiling solvent. Cool rapidly in an ice-water bath with gentle agitation.	Fine needles or small plates. Smaller size (<100 µm).
Plate-like Morphology	Solvent Choice, Moderate Supersaturation	Acetone, Ethanol	Dissolve in hot solvent and allow for moderate cooling (e.g., cooling on the benchtop, not insulated).	Plate-like crystals.
Needle-like Morphology	Solvent Choice, High Supersaturation	Hexane/Ethyl Acetate, Methanol (B129727)	Dissolve in a minimal amount of a good solvent, add a poor solvent until turbidity appears, heat to clarify, then cool quickly.	Needle-like or acicular crystals.

Note: The outcomes are predictive and should be used as a starting point for optimization.

Experimental Protocols

Protocol 1: Standard Recrystallization for Purification

This protocol is designed for general purification of crude cholesteryl benzoate, typically yielding small to medium-sized crystals.

• Dissolution: Place the crude cholesteryl benzoate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethyl acetate) and heat the mixture to boiling (using a steam bath or hot plate) while stirring or swirling until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature.

• Crystal Growth: Once the solution has reached room temperature, you may place it in an ice bath for 15-20 minutes to maximize crystal yield.

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator.

Protocol 2: Controlled Slow Cooling for Large Crystals

This protocol is optimized to grow larger, higher-purity crystals.

• Dissolution: In an Erlenmeyer flask, dissolve the cholesteryl benzoate in the minimum amount of hot solvent (e.g., toluene or ethyl acetate) required for complete dissolution.

• Dilution: Add an additional 5-10% of the hot solvent by volume to slightly reduce the supersaturation level.

• Insulated Cooling: Cover the flask with a watch glass. Place the entire flask into an insulated container (e.g., a large beaker packed with glass wool or a Dewar flask) and allow it to cool to room temperature over several hours or overnight. Do not disturb the flask during this period.

• Isolation and Drying: Once cooling is complete, carefully collect, wash, and dry the crystals as described in Protocol 1.

Visualizations

The following diagrams illustrate key workflows and relationships in the crystallization process.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. The effect of solvents and crystallization conditions on crystal habit of cholesterol | Semantic Scholar [semanticscholar.org]
• 4. organic chemistry - Why is the addition of methanol during the prepartion of the liquid crystal cholesteryl benzoate necesary - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Maintaining the Integrity of Cholesteryl Benzoate's Liquid Crystal Phase

Welcome to the technical support center for cholesteryl benzoate (B1203000). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of cholesteryl benzoate's unique liquid crystal properties. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems and questions regarding the stability of cholesteryl benzoate's liquid crystal phase.

Q1: My cholesteryl benzoate sample is showing a yellowish tint and the color play of the liquid crystal phase appears dull or has shifted. What could be the cause?

A1: A yellowish discoloration and altered color play are often the first signs of degradation. The primary causes are photodegradation (exposure to UV light) and oxidation. The cholesterol moiety in cholesteryl benzoate is susceptible to oxidation, which can be initiated by light and heat.[1] This can lead to the formation of cholesterol oxidation products (COPs) that disrupt the helical structure of the cholesteric phase, affecting its light-reflecting properties.[2]

Troubleshooting Steps:

• Minimize Light Exposure: Store cholesteryl benzoate in amber vials or in the dark. When handling, work under subdued lighting and avoid direct sunlight or prolonged exposure to fluorescent lights.

• Inert Atmosphere: For long-term storage or sensitive experiments, consider storing the material under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Check for Impurities: Impurities from synthesis or previous handling can act as catalysts for degradation. If you suspect impurities, consider recrystallizing the cholesteryl benzoate. A common purification method involves recrystallization from ethyl acetate.[3]

Q2: The transition temperatures (melting point and clearing point) of my cholesteryl benzoate have changed from the literature values. Why is this happening?

A2: Shifts in transition temperatures are a strong indicator of impurity presence, which can result from degradation. The introduction of degradation products, such as benzoic acid and cholesterol from hydrolysis, or various oxidation products, disrupts the molecular packing and ordering of the liquid crystal phase. This disruption affects the energy required for phase transitions.

Troubleshooting Steps:

• Review Storage Conditions: Ensure that the material has been stored in a cool, dry, and dark place. Exposure to moisture can lead to hydrolysis of the ester bond.

• Thermal History: Avoid repeated heating and cooling cycles, as thermal stress can contribute to degradation. If you need to melt the sample, do so at the lowest possible temperature and for the shortest duration necessary.

• Analytical Characterization: Use techniques like Differential Scanning Calorimetry (DSC) to accurately determine the transition temperatures and assess the purity of your sample. Pure cholesteryl benzoate typically melts into the cholesteric phase around 145-146°C and transitions to an isotropic liquid at approximately 178.5°C.[4][5]

Q3: I am observing a loss of the liquid crystal phase over time, even when stored at room temperature. What is causing this instability?

A3: The gradual loss of the liquid crystal phase, or a decrease in its temperature range, is likely due to slow degradation under ambient conditions. The main culprits are hydrolysis and oxidation.

Troubleshooting Steps:

• Control Humidity: Cholesteryl benzoate is an ester and is susceptible to hydrolysis, which breaks it down into cholesterol and benzoic acid. Store the material in a desiccator or in a tightly sealed container with a desiccant to minimize exposure to moisture.[6]

• Add Stabilizers: Consider adding antioxidants to your cholesteryl benzoate sample or mixture to inhibit oxidative degradation. Common and effective antioxidants include butylated hydroxytoluene (BHT) and α-tocopherol (Vitamin E).[1][7]

Q4: Can I use stabilizers to prevent the degradation of my cholesteryl benzoate samples? If so, how?

A4: Yes, incorporating stabilizers, particularly antioxidants, is a highly effective method for preventing degradation. Antioxidants work by scavenging free radicals that initiate the oxidation of the cholesterol moiety.

Recommended Stabilizers:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that is very effective at preventing lipid peroxidation.

• α-Tocopherol (Vitamin E): A natural antioxidant that is also highly effective in protecting cholesterol and its esters from oxidation.[8]

Incorporation Protocol:

• Co-dissolve the cholesteryl benzoate and the chosen antioxidant in a suitable volatile solvent (e.g., chloroform (B151607) or dichloromethane). A typical starting concentration for the antioxidant is 0.1% (w/w) relative to the cholesteryl benzoate.

• Thoroughly mix the solution to ensure a homogeneous distribution of the antioxidant.

• Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature below the melting point of cholesteryl benzoate.

• Ensure all solvent is removed, as residual solvent can affect the liquid crystal properties.

Data Presentation

The following tables summarize the key degradation pathways and preventative measures for cholesteryl benzoate.

Table 1: Major Degradation Pathways for Cholesteryl Benzoate

Degradation Pathway	Description	Key Triggers	Observable Effects
Photodegradation	UV light initiates free radical formation, leading to oxidation of the cholesterol moiety.	UV radiation, prolonged exposure to light.	Yellowing of the sample, reduced color play intensity, shifts in transition temperatures.
Hydrolysis	The ester linkage is cleaved by water, forming cholesterol and benzoic acid.	Moisture, humidity, acidic or basic conditions.	Changes in transition temperatures, potential loss of liquid crystal phase.
Thermal Degradation	High temperatures can cause the molecule to break down, primarily into carbon monoxide and carbon dioxide.	Excessive heat, prolonged heating.	Darkening of the sample, complete loss of liquid crystal properties.
Oxidation	Reaction with oxygen, often initiated by light or heat, leading to the formation of various cholesterol oxidation products (COPs).	Oxygen, heat, light, presence of metal ions.	Yellowing, altered color play, shifts in transition temperatures.

Table 2: Effectiveness of Preventative Measures

Preventative Measure	Target Degradation Pathway(s)	Recommended Implementation	Expected Outcome
Light Protection	Photodegradation, Oxidation	Store in amber glass vials, in the dark.	Preserves color and liquid crystal properties.
Moisture Control	Hydrolysis	Store in a desiccator or with a desiccant.	Maintains the integrity of the ester bond and stable transition temperatures.
Temperature Control	Thermal Degradation	Store in a cool environment, avoid excessive heating.	Prevents decomposition and preserves molecular structure.
Inert Atmosphere	Oxidation	Store under nitrogen or argon.	Significantly reduces the rate of oxidation.
Use of Antioxidants	Oxidation	Incorporate 0.1% (w/w) of BHT or α-tocopherol.	Inhibits the formation of COPs and extends the shelf-life of the liquid crystal phase.
Purification	All pathways (removes catalysts)	Recrystallization from a suitable solvent like ethyl acetate.	Improves initial stability and ensures accurate characterization of properties.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the stability of cholesteryl benzoate.

Protocol 1: Synthesis and Purification of Cholesteryl Benzoate

This protocol describes a common method for synthesizing and purifying cholesteryl benzoate to ensure high initial purity, which is critical for stability.[3][9][10]

Materials:

• Cholesterol

• Pyridine (B92270)

• Benzoyl chloride

• Methanol (B129727)

• Ethyl acetate

• Conical flask, steam bath, ice bath, Büchner funnel, vacuum flask, desiccator

Procedure:

• In a fume hood, dissolve 1.0 g of cholesterol in 3 mL of pyridine in a conical flask.

• Slowly add 0.4 mL of benzoyl chloride to the solution.

• Heat the mixture on a steam bath for 10 minutes.

• Cool the mixture in an ice bath to induce crystallization.

• Add 15 mL of cold methanol to the mixture to precipitate the product fully.

• Collect the solid product by suction filtration using a Büchner funnel.

• Wash the crystals with two 20 mL portions of cold methanol.

• Dry the crude product under vacuum.

• For purification, recrystallize the crude cholesteryl benzoate from hot ethyl acetate.

• Collect the purified crystals by suction filtration and dry them in a desiccator.

Protocol 2: Accelerated Stability Testing of Cholesteryl Benzoate

This protocol outlines a method for conducting an accelerated stability study to evaluate the degradation of cholesteryl benzoate under stressed conditions. This type of study can help predict long-term stability.[11][12][13][14]

Materials:

• Purified cholesteryl benzoate

• Amber glass vials

• Stability chamber capable of controlling temperature and relative humidity (RH)

• HPLC system with a UV detector

• Mobile phase (e.g., acetonitrile/isopropanol mixture)

• C18 column

Procedure:

• Place accurately weighed samples of cholesteryl benzoate into several amber glass vials.

• If testing the effect of a stabilizer, prepare a parallel set of samples containing the stabilizer (e.g., 0.1% w/w BHT).

• Place the vials in a stability chamber set to accelerated conditions, for example, 40°C and 75% RH.

• At specified time points (e.g., 0, 1, 2, 4, and 6 weeks), remove a vial from the chamber.

• Dissolve the sample in a known volume of a suitable solvent (e.g., hexane-isopropanol).

• Analyze the sample by HPLC to quantify the amount of remaining cholesteryl benzoate and to detect the formation of degradation products. The concentration of cholesteryl benzoate can be monitored by its absorbance at a specific wavelength (e.g., 210 nm).[15]

• Plot the concentration of cholesteryl benzoate versus time to determine the degradation rate.

Mandatory Visualizations

Below are diagrams illustrating key workflows and relationships for preventing the degradation of cholesteryl benzoate.

Caption: Key degradation pathways for cholesteryl benzoate.

Caption: Experimental workflow for stabilization and testing.

References

• 1. researchgate.net [researchgate.net]
• 2. database.ich.org [database.ich.org]
• 3. dakenchem.com [dakenchem.com]
• 4. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 5. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 6. issr.edu.kh [issr.edu.kh]
• 7. primescholars.com [primescholars.com]
• 8. Alpha-tocopherol: roles in prevention and therapy of human disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]
• 10. m.youtube.com [m.youtube.com]
• 11. edaegypt.gov.eg [edaegypt.gov.eg]
• 12. ijpsonline.com [ijpsonline.com]
• 13. ema.europa.eu [ema.europa.eu]
• 14. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 15. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Thermochromic Cholesteryl Benzoate Mixtures

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with thermochromic cholesteryl benzoate (B1203000) mixtures.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and characterization of cholesteryl benzoate-based thermochromic liquid crystals.

Q1: Why is my cholesteryl ester mixture not exhibiting any color change upon heating or cooling?

A1: Several factors could lead to a lack of thermochromic activity. Consider the following possibilities:

• Incorrect Component Ratios: The temperature range of the color response is highly sensitive to the relative concentrations of the components.[1] Ensure your measurements are precise.

• Incomplete Mixing: The components must be thoroughly melted and mixed to form a homogeneous solution. If the mixture is not uniform, different regions will have varying compositions, potentially leading to no observable color play. It may be necessary to remelt and mix the sample.[1]

• Degradation of Components: Cholesteryl esters can degrade if overheated. Use a controlled heating method like a water bath or a calibrated hot plate, and avoid prolonged exposure to high temperatures.

• Purity of Materials: Impurities in the cholesteryl esters can disrupt the formation of the cholesteric liquid crystal phase responsible for the color change. Use high-purity reagents for the best results.

Q2: The color change in my mixture is faint or not vibrant. How can I improve it?

A2: The vibrancy of the color play is dependent on the alignment of the liquid crystal molecules.

• Viewing Conditions: For optimal visualization, view the mixture against a black, non-reflective background.[2] The colors arise from the selective reflection of incident white light.[2]

• Sample Thickness: The thickness of the liquid crystal film can affect the perceived color. Experiment with different film thicknesses to find the optimal vibrancy.

• Cooling Rate: The rate at which the mixture cools can influence the formation of the cholesteric phase. Try varying the cooling rate to see if it improves the color intensity.

Q3: The observed temperature range of the color change is different from the expected range. What could be the cause?

A3: Discrepancies between expected and observed temperature ranges are common and can usually be traced back to the composition of the mixture.

• Component Proportions: Even small deviations in the mass of each component can shift the temperature range of the color play.[1] Refer to the data tables below for precise compositions and their corresponding temperature ranges.

• Molecular Interactions: The addition of molecules with different shapes can disrupt the packing of the liquid crystal structure, leading to a change in the transition temperatures. For instance, the curved shape of cholesteryl oleyl carbonate can lower the transition temperature when mixed with the rod-like cholesteryl benzoate.[3]

Q4: My mixture appears cloudy or opaque throughout the heating and cooling cycle. What does this indicate?

A4: Cloudiness can indicate several potential issues:

• Phase Separation: If the components are not fully miscible or if the mixture has been stored for a long time, phase separation can occur. Remelting and thoroughly mixing the components should resolve this.[1]

• Incorrect Phase: The cloudy appearance is characteristic of the liquid crystal phase itself.[4] However, if you do not observe a transition to a clear isotropic liquid at higher temperatures, your mixture may not be reaching the correct phase transitions.

• Contamination: The presence of insoluble impurities can lead to a persistently cloudy appearance.

Frequently Asked Questions (FAQs)

Q1: What is the role of each component in a typical ternary thermochromic mixture?

A1: In a common thermochromic mixture of cholesteryl benzoate, cholesteryl oleyl carbonate, and cholesteryl pelargonate (cholesteryl nonanoate), each component plays a specific role in determining the overall properties:

• Cholesteryl Benzoate: This is a key component that forms a cholesteric liquid crystal phase.[4][5] It has a relatively high melting point.[5]

• Cholesteryl Oleyl Carbonate (COC): COC is often used to lower the transition temperatures of the mixture.[3][6] Its bulky, flexible oleyl chain disrupts the crystalline packing, making the liquid crystal phase accessible at lower temperatures.

• Cholesteryl Pelargonate (CP) / Cholesteryl Nonanoate: This component is also a cholesteric liquid crystal and is used to adjust the pitch of the helical structure, which in turn tunes the color response at different temperatures.[7]

Q2: What is the underlying mechanism of the thermochromic effect in these mixtures?

A2: The color change in cholesteric liquid crystals is a physical phenomenon based on the selective reflection of light. The molecules in a cholesteric phase are arranged in layers, with the molecular orientation in each layer slightly twisted relative to the adjacent layers. This creates a helical structure. The pitch of this helix is sensitive to temperature. As the temperature changes, the pitch of the helix changes, and consequently, the wavelength of light that is selectively reflected also changes. This change in the reflected wavelength is observed as a change in color.

Q3: How should I prepare a thermochromic cholesteryl ester mixture?

A3: A general procedure for preparing these mixtures is as follows:

• Accurately weigh the desired amounts of each cholesteryl ester and place them in a vial.[1][8]

• Gently heat the vial to melt the solids and form a liquid. A hot air gun, oven, or water bath is suitable for this purpose.[1][8]

• Ensure the mixture is thoroughly stirred while in the molten state to achieve a homogeneous solution.

• The mixture will exhibit its thermochromic properties as it cools.[1][8]

Q4: Can I reuse the thermochromic mixtures?

A4: Yes, the color change in these cholesteric-nematic liquid crystals is reversible. As long as the mixture is stored in a sealed container to prevent contamination and decomposition, it can be used multiple times.[1][8] If the components separate over time, the mixture may need to be remelted and mixed again.[1]

Data Presentation

Table 1: Compositions and Temperature Ranges of Thermochromic Cholesteryl Ester Mixtures

Cholesteryl Oleyl Carbonate (g)	Cholesteryl Pelargonate (g)	Cholesteryl Benzoate (g)	Transition Temperature Range (°C)
0.65	0.25	0.10	17-23
0.70	0.10	0.20	20-25
0.45	0.45	0.10	26.5-30.5
0.43	0.47	0.10	29-32
0.44	0.46	0.10	30-33
0.42	0.48	0.10	31-34
0.40	0.50	0.10	32-35
0.38	0.52	0.10	33-36
0.36	0.54	0.10	34-37
0.34	0.56	0.10	35-38
0.32	0.58	0.10	36-39
0.30	0.60	0.10	37-40

Data sourced from the University of Wisconsin-Madison, MRSEC Education Group.[1]

Experimental Protocols & Visualizations

Experimental Workflow for Mixture Preparation

The following diagram outlines the standard procedure for preparing thermochromic cholesteryl ester mixtures.

Caption: Experimental workflow for preparing thermochromic mixtures.

Troubleshooting Logic Flow

This diagram provides a logical flow for troubleshooting common issues with thermochromic mixtures.

Caption: Troubleshooting decision tree for common experimental issues.

References

• 1. Preparation of Cholesteryl Ester Liquid Crystals – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 2. spotsee.io [spotsee.io]
• 3. The compound cholesteryl benzoate is a rod-like molecule - McMurry 8th Edition Ch 11 Problem 73 [pearson.com]
• 4. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 5. Cholesteryl_benzoate [chemeurope.com]
• 6. Cholesteryl oleyl carbonate - Wikipedia [en.wikipedia.org]
• 7. Thermochromic Fibers via Electrospinning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chymist.com [chymist.com]

Shelf life and storage conditions for cholesteryl benzoate

This technical support guide is designed for researchers, scientists, and drug development professionals working with cholesteryl benzoate (B1203000). It provides essential information on its shelf life, storage conditions, and troubleshooting for common experimental issues.

Shelf Life and Storage Conditions

Cholesteryl benzoate is a stable compound when stored and handled correctly. While a specific expiration date is often not provided by manufacturers, its shelf life is considered to be good under appropriate conditions. For products without a specified retest date, a standard warranty of one year from the date of shipment is often applicable.[1]

Summary of Storage and Stability Data

Parameter	Recommendation/Data	Source(s)
Storage Temperature	Cool, dry, and well-ventilated place.	[2][3]
Moisture	Store in a tightly closed container to protect from moisture.	[2][3]
Light	Store away from direct sunlight.	[4]
Incompatible Materials	Avoid strong acids, bases, and oxidizing agents.	[2][5]
General Stability	Stable under normal storage and handling conditions.	[2][5][6]
Shelf Life	"Good if stored safely." Quantitative data is not consistently provided by manufacturers. A one-year warranty may apply in the absence of a retest date.	[1][5]

Troubleshooting Guide & FAQs

This section addresses common questions and problems that may arise during experiments involving cholesteryl benzoate.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of cholesteryl benzoate and how can I determine if my product is still viable?

A1: Cholesteryl benzoate is a stable compound with a good shelf life when stored in a cool, dry, well-ventilated area in a tightly sealed container.[2][3][5] Since manufacturers do not always provide a specific expiration date, a general guideline is to consider it viable for at least one year from receipt, assuming proper storage.[1] To assess viability, check for any changes in physical appearance, such as discoloration from its typical white, waxy powder form.[5] For applications sensitive to purity, such as liquid crystal phase studies, verifying the melting point and phase transition temperatures is the most reliable method to confirm its integrity. The melting point should be sharp and within the range of 149-150°C.[1][7]

Q2: My cholesteryl benzoate is not exhibiting the expected liquid crystal phase transitions. What could be the cause?

A2: The liquid crystal behavior of cholesteryl benzoate is highly sensitive to purity. Inconsistent or absent phase transitions are often due to impurities. These can be residual solvents from synthesis, by-products, or degradation products. The transition from a solid to a cloudy cholesteric liquid crystal phase typically occurs around 145.5°C, with a transition to a clear isotropic liquid at approximately 178.5°C.[8][9] Deviations from these temperatures or a broad transition range suggest the presence of contaminants. Recrystallization from a suitable solvent, such as ethyl acetate, can be an effective purification method.[4]

Q3: Can I use cholesteryl benzoate that has been exposed to air or moisture?

A3: Exposure to air and moisture should be minimized. While short-term exposure is unlikely to cause significant degradation, prolonged exposure can lead to hydrolysis of the ester bond, yielding cholesterol and benzoic acid. This will impact the purity and, consequently, the liquid crystal properties. It is crucial to store cholesteryl benzoate in a tightly closed container in a dry environment.[2][3] If you suspect moisture absorption, drying the material under a vacuum may be beneficial.

Experimental Troubleshooting

Issue 1: Inconsistent or irreproducible color play in thermochromic applications.

• Possible Cause: Impurities or incorrect mixing ratios with other cholesteryl esters. The thermochromic properties of liquid crystal mixtures are highly dependent on the precise composition.[10][11][12]

• Troubleshooting Steps:

  • Ensure the purity of the cholesteryl benzoate and any other components in the mixture.

  • Use precise measurements when preparing mixtures.

  • Thoroughly melt and mix the components to ensure a homogenous solution before cooling.[10]

Issue 2: The observed melting point of my cholesteryl benzoate is lower and broader than the literature values.

• Possible Cause: This is a classic indication of impurities. Even small amounts of contaminants can disrupt the crystal lattice, leading to a depression and broadening of the melting point range.

• Troubleshooting Steps:

  • Purify the cholesteryl benzoate by recrystallization. A common solvent for this is ethyl acetate.[4]

  • Ensure the purified product is thoroughly dried to remove any residual solvent.

Issue 3: Degradation is suspected during a high-temperature experiment.

• Possible Cause: While thermally stable under normal conditions, prolonged heating at elevated temperatures, especially in the presence of oxygen, can lead to degradation.[13] Potential degradation pathways include oxidation of the cholesterol moiety and hydrolysis of the ester linkage.[14][15]

• Troubleshooting Steps:

  • If possible, conduct high-temperature experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

  • Limit the time the material is held at high temperatures.

  • Analyze the sample after the experiment using techniques like TLC or HPLC to check for the presence of degradation products.

Experimental Protocols

Protocol 1: Recrystallization of Cholesteryl Benzoate

This protocol is a general guideline for purifying cholesteryl benzoate to improve its suitability for liquid crystal experiments.

• Dissolution: In a fume hood, dissolve the impure cholesteryl benzoate in a minimal amount of hot ethyl acetate.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. The cholesteryl benzoate will crystallize out of the solution. For improved recovery, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold methanol (B129727) to remove soluble impurities.[4]

• Drying: Dry the purified crystals under a vacuum to remove all traces of solvent.

Visualizations

Troubleshooting Workflow for Cholesteryl Benzoate Experiments

A logical workflow for troubleshooting common experimental issues with cholesteryl benzoate.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Cholesterol - Wikipedia [en.wikipedia.org]
• 6. Direct observation of lipoprotein cholesterol ester degradation in lysosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS 604-32-0: Cholesteryl benzoate | CymitQuimica [cymitquimica.com]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. Liquid Crystals [webmis.highland.cc.il.us]
• 10. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 11. WO2021046004A1 - Thermochromic liquid crystal inks and coatings - Google Patents [patents.google.com]
• 12. Thermochromic Fibers via Electrospinning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. BJOC - Electrochemical oxidation of cholesterol [beilstein-journals.org]
• 14. researchgate.net [researchgate.net]
• 15. Hydrolysis and excretion of cytoplasmic cholesteryl esters by macrophages: stimulation by high density lipoprotein and other agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting phase separation issues in cholesteryl benzoate PDLC films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cholesteryl benzoate-based Polymer Dispersed Liquid Crystal (PDLC) films. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. My PDLC film appears opaque or hazy even in the "on" state (voltage applied). What are the possible causes and solutions?

• Issue: Incomplete phase separation or suboptimal liquid crystal (LC) droplet size can lead to excessive light scattering. If the refractive index of the polymer matrix does not perfectly match the ordinary refractive index of the aligned cholesteryl benzoate (B1203000), the film will not appear transparent.

• Possible Causes & Solutions:

  • Incompatible Polymer Matrix: The polymer and cholesteryl benzoate may have poor miscibility, leading to irregular LC domain shapes and sizes.

    • Solution: Screen different host polymers. Polymers like polystyrene and polymethyl methacrylate (B99206) (PMMA) are common, but the optimal choice depends on the specific cholesteryl benzoate derivative and desired film properties.

  • Incorrect Curing Rate (for Polymerization-Induced Phase Separation - PIPS): A curing rate that is too fast can trap small, non-uniform LC droplets, while a rate that is too slow can lead to overly large domains that do not align effectively.

    • Solution: Adjust the UV light intensity or the concentration of the photoinitiator. A lower intensity or concentration will slow the polymerization, allowing for more controlled phase separation.

  • Inappropriate Cooling Rate (for Thermally-Induced Phase Separation - TIPS): The cooling rate from the isotropic phase significantly impacts droplet morphology.[1]

    • Solution: Experiment with different cooling rates. A slower cooling rate generally allows for the formation of larger, more uniform LC droplets. Rapid quenching can result in a less ordered, more scattering film.

2. The liquid crystal droplets in my film are too large and irregularly shaped. How can I achieve smaller, more uniform droplets?

• Issue: Large, non-uniform droplets can lead to a variety of problems, including high driving voltages, slow switching speeds, and poor off-state scattering.

• Possible Causes & Solutions:

  • Low Polymer Concentration: Insufficient polymer content will result in a less defined matrix and larger LC domains.

    • Solution: Increase the weight percentage of the polymer in the initial mixture. This will create a more robust network to confine the cholesteryl benzoate.

  • Slow Phase Separation Process: As mentioned previously, a slow curing or cooling process can allow droplets to coalesce and grow.

    • Solution: For PIPS, increase the UV intensity or photoinitiator concentration. For TIPS, increase the cooling rate.

  • Low Viscosity of the Mixture: A low-viscosity precursor mixture allows for easier diffusion and coalescence of LC molecules.

    • Solution: Consider using a polymer with a higher molecular weight to increase the initial viscosity of the mixture.

3. I am observing "leaking" or "bleeding" of the liquid crystal from the polymer matrix over time. What causes this and how can I prevent it?

• Issue: Poor encapsulation of the cholesteryl benzoate within the polymer matrix can lead to the liquid crystal migrating out of the film, degrading its performance and longevity.

• Possible Causes & Solutions:

  • Poor Adhesion between LC and Polymer: The interfacial energy between the cholesteryl benzoate and the polymer may be too high.

    • Solution: Introduce a surfactant or a compatibilizer to the mixture to improve the interaction between the two phases.

  • Incomplete Polymerization: If the polymer matrix is not fully cured, it will not effectively trap the liquid crystal.

    • Solution: Ensure complete polymerization by optimizing the curing time and UV intensity. Post-curing at a slightly elevated temperature (below the clearing point of the LC) can also be beneficial.

  • Mechanical Stress: Bending or flexing the film can create micro-fractures in the polymer matrix, allowing the LC to escape.

    • Solution: For flexible applications, select a more elastic polymer and consider constructing polymer walls or a grid-like structure to better contain the liquid crystal.

4. The driving voltage required to switch my PDLC film is too high. How can I reduce it?

• Issue: High driving voltages are undesirable for many applications due to power consumption and safety concerns.

• Possible Causes & Solutions:

  • Small LC Droplet Size: While desirable for scattering, very small droplets have a high surface-to-volume ratio, leading to strong anchoring of the LC molecules at the polymer interface, which requires a higher electric field to overcome.

    • Solution: Adjust the fabrication parameters (e.g., slower curing, lower polymer concentration) to achieve a slightly larger, yet still uniform, droplet size.

  • High Polymer Viscosity: A very rigid polymer matrix can hinder the reorientation of the liquid crystal molecules.

    • Solution: Select a polymer with a lower glass transition temperature or add a plasticizer to the formulation.

  • Irregular Droplet Shape: Non-spherical droplets can create an anisotropic anchoring environment, making it more difficult for the LC director to align with the electric field.

    • Solution: Optimize the phase separation process to promote the formation of spherical droplets.

5. My cholesteryl benzoate PDLC film shows multiple textures or phases. How do I control this?

• Issue: Cholesteryl benzoate and its derivatives can exhibit multiple liquid crystalline phases, such as smectic, chiral nematic (cholesteric), and blue phases.[2] The presence of unintended phases can affect the electro-optical performance.

• Possible Causes & Solutions:

  • Temperature Control: The formation of different mesophases is highly dependent on temperature.

    • Solution: Carefully control the temperature during the entire fabrication process, especially during cooling in TIPS. Use a programmable hot stage for precise temperature ramping. Characterize the phase behavior of your specific cholesteryl benzoate mixture using Differential Scanning Calorimetry (DSC) to identify the transition temperatures.

  • Mixture Composition: The presence of other liquid crystals or additives can influence the phase behavior.

    • Solution: If a specific phase (e.g., chiral nematic) is desired, the composition of the liquid crystal mixture must be carefully formulated. The addition of a chiral dopant can be used to induce or modify the cholesteric pitch.

Quantitative Data Summary

The following table provides a summary of key parameters that can be adjusted to troubleshoot phase separation issues in cholesteryl benzoate PDLC films. The values provided are general starting points and may require optimization for specific experimental conditions.

Parameter	Typical Range	Effect on Droplet Size	Effect on Driving Voltage
Polymer Concentration (wt%)	20 - 50%	Higher concentration leads to smaller droplets	Higher concentration can increase driving voltage
UV Curing Intensity (mW/cm²)	10 - 100	Higher intensity leads to smaller droplets	Can be complex; may increase due to smaller droplets
Curing Temperature (°C)	Room Temp. - 60°C	Higher temperature can lead to larger droplets	Can decrease due to lower polymer viscosity
Cooling Rate (TIPS) (°C/min)	1 - 20	Faster rate leads to smaller droplets	Faster rate can increase driving voltage

Experimental Protocols

Protocol 1: Fabrication of Cholesteryl Benzoate PDLC Film via Polymerization-Induced Phase Separation (PIPS)

• Preparation of the Homogeneous Mixture:

  • In a clean vial, dissolve the desired weight percentage of a photopolymer (e.g., Norland Optical Adhesive 65) and a photoinitiator in a suitable solvent.

  • Add the cholesteryl benzoate liquid crystal mixture to the vial.

  • Gently heat the mixture to the isotropic phase of the cholesteryl benzoate (typically above 179°C for pure cholesteryl benzoate) and stir until a completely homogeneous solution is obtained.

• Cell Assembly:

  • Use two indium tin oxide (ITO) coated glass slides.

  • Create a cell with a defined thickness (e.g., 10-20 µm) using polymer spacers.

  • Fill the cell with the homogeneous mixture via capillary action while it is still in the isotropic state.

• UV Curing:

  • Place the filled cell under a UV lamp with a specific intensity.

  • Expose the cell to UV radiation for a predetermined time to induce polymerization and subsequent phase separation.

• Characterization:

  • Examine the film's morphology using a polarizing optical microscope (POM) and a scanning electron microscope (SEM).

  • Measure the electro-optical properties (driving voltage, contrast ratio, switching times) using a function generator, an amplifier, and a photodetector.

Protocol 2: Characterization of Phase Separation using Scanning Electron Microscopy (SEM)

• Sample Preparation:

  • After fabrication, carefully separate the two glass slides of the PDLC cell.

  • Immerse the film in a suitable solvent (e.g., hexane (B92381) or ethanol) for a sufficient time to extract the liquid crystal from the polymer matrix. The choice of solvent should be one that dissolves the LC but not the polymer.

  • Allow the polymer matrix to dry completely.

• Coating:

  • Sputter-coat the dried polymer matrix with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging under the electron beam.

• Imaging:

  • Mount the coated sample in the SEM chamber.

  • Acquire images at various magnifications to observe the morphology of the polymer network and the cavities that were once filled with the liquid crystal. The size, shape, and distribution of these cavities provide information about the phase separation process.

Visualizations

Caption: A workflow diagram for troubleshooting phase separation issues in PDLC films.

Caption: Experimental workflow for the PIPS fabrication method.

References

• 1. researchgate.net [researchgate.net]
• 2. Liquid crystalline dimers containing a cholesteryl benzoate unit: smectic phase, chiral nematic phase and blue phase - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Commercial Cholesteryl Benzoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with commercial cholesteryl benzoate (B1203000).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, purification, and handling of cholesteryl benzoate.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield of Cholesteryl Benzoate	Incomplete reaction.	- Ensure all reactants are fresh and anhydrous. - Extend the reaction time or slightly increase the reaction temperature. - Use a slight excess of benzoyl chloride.
Loss of product during workup.	- Ensure complete precipitation of the product before filtration. - Minimize the amount of solvent used for washing the crystals.
Product is Yellow or Off-White	Presence of colored impurities from starting materials or side reactions.	- Recrystallize the product from hot ethyl acetate (B1210297).[1] - If color persists, consider a second recrystallization or column chromatography.
Product is Oily or Sticky	Presence of unreacted starting materials (e.g., cholesterol) or byproducts (e.g., pyridinium (B92312) hydrochloride, methyl benzoate).[1]	- Wash the crude product thoroughly with cold methanol (B129727) to remove soluble impurities.[1] - Perform recrystallization from ethyl acetate to obtain a crystalline solid.[1]
Broad Melting Point Range	Presence of impurities.	- Purify the product by recrystallization until a sharp melting point is achieved. The melting point of pure cholesteryl benzoate is in the range of 149-150 °C.[2]
Poor Liquid Crystalline Properties	Impurities disrupting the molecular ordering.	- High purity is crucial for observing the characteristic cholesteric liquid crystal phase.[3][4] - Purify the material as described above.
Unexpected Peaks in NMR or IR Spectrum	Presence of residual solvents or impurities.	- Compare the obtained spectra with reference spectra for pure cholesteryl benzoate. - Identify impurity peaks (e.g., pyridine (B92270), ethyl acetate, methanol) and remove them by drying the sample under vacuum.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial cholesteryl benzoate?

A1: Common impurities can include unreacted starting materials such as cholesterol and benzoyl chloride, byproducts like pyridinium hydrochloride and methyl benzoate (if synthesized using pyridine and methanol), and residual solvents from purification, such as ethyl acetate or methanol.[1]

Q2: How can I assess the purity of my cholesteryl benzoate sample?

A2: The purity of cholesteryl benzoate can be assessed using several methods:

• Melting Point Determination: A sharp melting point around 149-150 °C is indicative of high purity.[2] Impurities will typically cause a depression and broadening of the melting point range.

• Thin-Layer Chromatography (TLC): TLC can be used to separate cholesteryl benzoate from less polar impurities like cholesterol. In a typical silica (B1680970) gel system with a non-polar eluent, cholesteryl benzoate will have a higher Rf value than cholesterol.[5]

• Spectroscopy (NMR and IR): 1H NMR and IR spectroscopy are powerful tools to confirm the chemical structure and identify impurities.[6][7] The presence of unexpected peaks can indicate contamination.

Q3: What is the best solvent for recrystallizing cholesteryl benzoate?

A3: Ethyl acetate is a commonly used and effective solvent for the recrystallization of cholesteryl benzoate.[1]

Q4: My cholesteryl benzoate sample does not exhibit liquid crystalline behavior. What could be the reason?

A4: The absence of liquid crystalline properties is often due to the presence of impurities that disrupt the necessary molecular alignment for the formation of the cholesteric phase.[3][4] Thorough purification is essential to observe the characteristic liquid crystal transitions. Pure cholesteryl benzoate melts into a cloudy, cholesteric liquid crystal phase at around 145 °C before becoming a clear isotropic liquid at approximately 178.5 °C.[2]

Experimental Protocols

Protocol 1: Purification of Cholesteryl Benzoate by Recrystallization

This protocol describes the purification of crude cholesteryl benzoate using ethyl acetate.

Materials:

• Crude cholesteryl benzoate

• Ethyl acetate (reagent grade)

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Procedure:

• Place the crude cholesteryl benzoate in an Erlenmeyer flask.

• Add a minimal amount of hot ethyl acetate to dissolve the solid completely. The solution should be saturated.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution, and the mixture should be heated for a few minutes.

• Hot filter the solution to remove the activated charcoal or any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature. Crystals of pure cholesteryl benzoate should start to form.

• To maximize the yield, place the flask in an ice bath for about 30 minutes to complete the crystallization.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethyl acetate to remove any remaining soluble impurities.

• Dry the purified crystals in a vacuum oven to remove any residual solvent.

Protocol 2: Purity Assessment by Thin-Layer Chromatography (TLC)

This protocol outlines the procedure for analyzing the purity of cholesteryl benzoate using TLC.

Materials:

• TLC plate (silica gel)

• Developing chamber

• Eluent (e.g., a mixture of hexane (B92381) and ethyl acetate, 9:1 v/v)

• Capillary tubes for spotting

• Samples:

  • Cholesterol (as a reference)

  • Crude cholesteryl benzoate

  • Purified cholesteryl benzoate

• Visualizing agent (e.g., UV lamp, iodine chamber, or a phosphomolybdic acid stain)

Procedure:

• Prepare the developing chamber by adding the eluent to a depth of about 0.5 cm and placing a piece of filter paper to saturate the atmosphere. Cover the chamber.

• On the TLC plate, draw a faint baseline with a pencil about 1 cm from the bottom.

• Using separate capillary tubes, spot the dissolved samples of cholesterol, crude cholesteryl benzoate, and purified cholesteryl benzoate on the baseline.

• Place the TLC plate in the developing chamber, ensuring the baseline is above the eluent level. Cover the chamber and allow the solvent front to move up the plate.

• Once the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.

• Visualize the spots. Cholesteryl benzoate and cholesterol are often visible under a UV lamp. Alternatively, place the plate in an iodine chamber or spray with a suitable staining agent and gently heat.

• Calculate the Retention Factor (Rf) for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

• A pure sample of cholesteryl benzoate should show a single spot with an Rf value distinct from that of cholesterol. The crude sample may show multiple spots.

Visualizations

Caption: Experimental workflow for the synthesis and purification of cholesteryl benzoate.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 3. syncpoint.fr [syncpoint.fr]
• 4. researchgate.net [researchgate.net]
• 5. Cholesteryl Benzoate Synthesis Lab Report - 919 Words | 123 Help Me [123helpme.com]
• 6. Complete 1H NMR assignment of cholesteryl benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholesteryl Benzoate | C34H50O2 | CID 2723613 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Validating Thermochromic Temperature Ranges of Cholesteryl Benzoate Mixtures

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of thermochromic cholesteryl benzoate (B1203000) mixtures, detailing their temperature-dependent color-play ranges. It includes standardized experimental protocols for validation and objective data to support researchers in the selection and verification of these materials for applications such as thermal mapping, diagnostics, and drug delivery systems.

Performance Comparison of Cholesteryl Benzoate Mixtures

The thermochromic properties of cholesteryl benzoate are significantly influenced by the addition of other cholesteryl esters. Ternary mixtures of cholesteryl benzoate (CB), cholesteryl pelargonate (CP), and cholesteryl oleyl carbonate (COC) are commonly formulated to achieve a wide spectrum of temperature-responsive color transitions. The precise ratio of these components dictates the temperature range at which the material will display its characteristic color change. Below is a summary of reported thermochromic temperature ranges for various compositions.

Mixture Composition (by weight)	Cholesteryl Benzoate (CB)	Cholesteryl Pelargonate (CP)	Cholesteryl Oleyl Carbonate (COC)	Thermochromic Temperature Range (°C)
Mixture 1	10%	25%	65%	17-23
Mixture 2	10%	45%	45%	26.5-30.5
Mixture 3	10%	50%	40%	32-35
Mixture 4	10%	60%	30%	Not specified
Mixture 5	20%	10%	70%	20-25

Alternative Thermochromic Material: Cholesteryl Acetate (B1210297)

While cholesteryl benzoate mixtures are widely utilized, cholesteryl acetate serves as a viable alternative in some thermochromic formulations.[1] Although less data is publicly available on the specific temperature ranges of its mixtures, it is a recognized component in thermochromic inks and coatings.[1] Researchers exploring different thermochromic properties may consider cholesteryl acetate as a substitute for or an addition to benzoate mixtures.

Experimental Protocols for Validation

Accurate validation of the thermochromic temperature range is critical for the reliable application of these materials. The following are detailed methodologies for three common analytical techniques.

Polarized Light Microscopy (PLM)

This method allows for the direct visual observation and recording of the color change as a function of temperature.

Materials and Equipment:

• Polarizing optical microscope with a temperature-controlled stage (hot stage)

• Glass microscope slides and coverslips

• Spatula

• Sample of the cholesteryl ester mixture

• Video camera compatible with the microscope

• Data acquisition software

Procedure:

• Sample Preparation: Place a small amount (a few milligrams) of the cholesteryl ester mixture onto a clean microscope slide.

• Gently place a coverslip over the sample.

• Position the slide on the hot stage of the microscope.

• Heating and Observation: Heat the sample to a temperature above its clearing point (the temperature at which it becomes an isotropic liquid and appears clear) to ensure a uniform state.

• Cool the sample at a controlled rate (e.g., 1°C/minute).

• Data Recording: As the sample cools, it will pass through its cholesteric liquid crystal phase, exhibiting a range of colors from blue (at higher temperatures within the range) to red (at lower temperatures).[2] Record this entire process using the video camera.

• Analysis: Analyze the video frame-by-frame to determine the temperatures at which specific colors (e.g., "blue-start" and "red-end") appear. This defines the thermochromic temperature range.[2][3]

UV-vis Reflectance Spectroscopy

This technique provides quantitative data on the wavelengths of light reflected by the thermochromic material at different temperatures.

Materials and Equipment:

• UV-vis spectrophotometer with a reflectance accessory

• Temperature-controlled sample holder

• Substrate (e.g., black card)

• Sample of the cholesteryl ester mixture

Procedure:

• Sample Preparation: Apply a thin, uniform layer of the cholesteryl ester mixture onto the substrate.

• Place the prepared substrate into the temperature-controlled sample holder of the spectrophotometer.

• Measurement: Heat the sample to its isotropic phase and then cool it down in controlled temperature increments.

• At each temperature step, record the reflectance spectrum of the sample. The peak of the reflectance spectrum corresponds to the color being most strongly reflected.

• Analysis: Plot the peak reflectance wavelength as a function of temperature. The temperature range over which the peak reflectance falls within the visible spectrum (approximately 400-700 nm) is the thermochromic range.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with phase transitions in the material, providing precise temperatures for the onset and completion of the thermochromic phase.

Materials and Equipment:

• Differential Scanning Calorimeter

• Aluminum DSC pans and lids

• Crimper for sealing pans

• Sample of the cholesteryl ester mixture

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the cholesteryl ester mixture into an aluminum DSC pan.

• Seal the pan using a crimper. Prepare an empty sealed pan to be used as a reference.

• Measurement: Place the sample and reference pans into the DSC cell.

• Heat the sample to a temperature above its clearing point.

• Cool the sample at a controlled rate (e.g., 10°C/minute).

• Then, heat the sample again at the same controlled rate.

• Analysis: The DSC thermogram will show peaks corresponding to the phase transitions. The transition from the crystalline or smectic phase to the cholesteric (thermochromic) phase upon heating, and the reverse transition upon cooling, will indicate the temperature range of the thermochromic behavior. The physical basis for the thermochromic behavior is the Smectic A to twisted nematic (cholesteric) phase transition.[2][4]

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the experimental validation process.

Caption: Experimental workflow for validating thermochromic temperature ranges.

Caption: Analogy of the thermochromic mechanism to a signaling pathway.

References

• 1. Color Space Transformation-Based Algorithm for Evaluation of Thermochromic Behavior of Cholesteric Liquid Crystals Using Polarized Light Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 3. engineering.purdue.edu [engineering.purdue.edu]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for Assessing the Purity of Synthesized Cholesteryl Benzoate

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of the purity of synthesized cholesteryl benzoate (B1203000) is paramount for its application in research and development, particularly in the fields of liquid crystals, materials science, and as a component in drug delivery systems. This guide provides a comprehensive comparison of key analytical techniques for assessing the purity of cholesteryl benzoate, complete with experimental protocols, quantitative data, and a visual workflow to aid in method selection and implementation.

Comparison of Key Analytical Methods

A variety of analytical techniques can be employed to assess the purity of synthesized cholesteryl benzoate. The choice of method depends on the specific requirements of the analysis, such as the need for quantitative results, the identification of unknown impurities, or routine quality control.

Technique	Principle	Information Provided	Typical Purity Assay (%)	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and a mobile phase.	Quantitative purity, detection and quantification of non-volatile organic impurities (e.g., starting materials, by-products).	>99	High resolution, high sensitivity, excellent for quantitative analysis.	Not suitable for volatile impurities; requires method development.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection and identification.	Identification and quantification of volatile and semi-volatile impurities, including residual solvents and certain by-products.	>98	High sensitivity and specificity for volatile compounds, provides structural information of impurities.	Not suitable for non-volatile impurities; may require derivatization for some compounds.
Quantitative Nuclear Magnetic Resonance (qNMR)	The intensity of an NMR signal is directly proportional to the number of corresponding nuclei.	Absolute purity determination without the need for a specific reference standard of the analyte.	>99	High precision and accuracy, provides structural confirmation, primary analytical method.	Lower sensitivity compared to chromatographic methods, requires a high-field NMR spectrometer.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Determination of melting point and phase transition temperatures, which are indicative of purity.[1]	Qualitative	Rapid and requires small sample size, excellent for detecting crystalline impurities that affect melting behavior.	Not suitable for identifying or quantifying specific impurities, less sensitive to amorphous impurities.
Thin-Layer Chromatography (TLC)	Separation of compounds based on their differential migration on a solid support with a liquid mobile phase.	Qualitative assessment of purity, rapid screening for the presence of major impurities.	Qualitative	Simple, rapid, and inexpensive for preliminary purity checks.	Not quantitative, lower resolution compared to HPLC.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

High-Performance Liquid Chromatography (HPLC)

This method is designed to separate cholesteryl benzoate from potential non-volatile impurities such as unreacted cholesterol and benzoic acid.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a precisely weighed amount of synthesized cholesteryl benzoate in the mobile phase to a concentration of approximately 1 mg/mL.

• Data Analysis: Purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for identifying and quantifying volatile and semi-volatile impurities, including residual solvents from the synthesis.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for sterol analysis.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 200 °C, hold for 2 minutes.

  • Ramp to 300 °C at 10 °C/min.

  • Hold at 300 °C for 10 minutes.

• Injector Temperature: 280 °C.

• MS Transfer Line Temperature: 290 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 50-600.

• Sample Preparation: Dissolve the sample in a volatile solvent like dichloromethane (B109758) or ethyl acetate (B1210297) to a concentration of approximately 1 mg/mL.

• Data Analysis: Impurities are identified by their mass spectra and retention times compared to standards. Quantification can be performed using an internal standard method.

Quantitative Nuclear Magnetic Resonance (qNMR)

This method provides an absolute purity value by comparing the integral of a specific proton signal of cholesteryl benzoate to that of a certified internal standard.

• Instrumentation: NMR spectrometer (≥400 MHz).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) containing a known amount of a certified internal standard (e.g., maleic acid, 1,2,4,5-tetrachloro-3-nitrobenzene).

• Sample Preparation:

  • Accurately weigh about 10-20 mg of the cholesteryl benzoate sample into an NMR tube.

  • Accurately weigh about 5-10 mg of the internal standard and add it to the same NMR tube.

  • Add approximately 0.7 mL of CDCl₃, cap the tube, and dissolve the solids completely.

• ¹H NMR Parameters:

  • Pulse sequence: A standard 90° pulse sequence.

  • Relaxation delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds for quantitative analysis).

  • Number of scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 8-16 scans).

• Data Analysis: The purity is calculated using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard Where: I = integral area, N = number of protons for the integrated signal, MW = molecular weight, m = mass, and P = purity of the standard.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and phase transitions of cholesteryl benzoate, which are sensitive to impurities. Pure cholesteryl benzoate exhibits a sharp solid-to-cholesteric transition around 145-146°C and a cholesteric-to-isotropic transition around 178-179°C.[1]

• Instrumentation: Differential Scanning Calorimeter.

• Sample Pans: Aluminum pans.

• Sample Weight: 2-5 mg.

• Heating Rate: 10 °C/min.

• Temperature Range: 100 °C to 200 °C.

• Atmosphere: Nitrogen purge at 50 mL/min.

• Data Analysis: The presence of impurities typically leads to a broadening and depression of the melting and phase transition peaks. The sharpness of the peaks is a qualitative indicator of purity.

Thin-Layer Chromatography (TLC)

TLC is a quick and simple method for a qualitative assessment of purity.

• Stationary Phase: Silica gel 60 F₂₅₄ TLC plates.

• Mobile Phase: A mixture of hexane (B92381) and ethyl acetate (e.g., 9:1 v/v) is a good starting point for separating cholesteryl benzoate from the more polar cholesterol.

• Sample Preparation: Dissolve the sample in a small amount of a suitable solvent like dichloromethane.

• Visualization: UV light (254 nm) and/or staining with a suitable reagent (e.g., phosphomolybdic acid or iodine vapor).

• Data Analysis: The presence of multiple spots indicates the presence of impurities. The R_f value of the main spot should be consistent with that of a pure cholesteryl benzoate standard.

Workflow for Purity Assessment of Synthesized Cholesteryl Benzoate

Caption: Workflow for assessing the purity of synthesized cholesteryl benzoate.

References

• 1. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]

A Comparative Analysis of Thermochromism in Cholesteryl Benzoate and Cholesteryl Nonanoate for Advanced Research Applications

For Immediate Release

This guide provides a detailed comparative study of the thermochromic properties of two prominent cholesteryl esters: cholesteryl benzoate (B1203000) and cholesteryl nonanoate (B1231133). Tailored for researchers, scientists, and professionals in drug development, this document presents a comprehensive overview of their thermal behavior, supported by quantitative data and detailed experimental methodologies.

Introduction to Cholesteryl Ester Thermochromism

Cholesteryl esters are a class of liquid crystals renowned for their thermochromic characteristics, displaying a spectrum of colors in response to temperature variations. This phenomenon arises from the temperature-dependent pitch of their chiral nematic (cholesteric) phase. As the temperature changes, the helical structure of the liquid crystal molecules twists or untwists, altering the wavelength of selectively reflected light and thus changing the observed color. This unique property makes them valuable in a range of applications, from temperature sensing to drug delivery systems.

This guide focuses on two archetypal cholesteryl esters: cholesteryl benzoate, the first material in which liquid crystal properties were discovered, and cholesteryl nonanoate, a compound known for its distinct phase transitions at lower temperatures.

Quantitative Data Summary

The thermochromic and physical properties of cholesteryl benzoate and cholesteryl nonanoate are summarized in the table below for direct comparison.

Property	Cholesteryl Benzoate	Cholesteryl Nonanoate
Chemical Formula	C₃₄H₅₀O₂	C₃₆H₆₂O₂
Molar Mass	490.76 g/mol	526.89 g/mol
Solid to Liquid Crystal Transition	~145-146 °C (Solid to Cholesteric)[1]	~77.5 °C (Crystal to Smectic)[2]
Liquid Crystal Phase Transitions	~178-179 °C (Cholesteric to Isotropic)[1]	~79 °C (Smectic to Cholesteric)[2]
Melting Point Range	149-150 °C[3]	77-82 °C[4]
Thermochromic Color Range	Generally shifts from red to blue with increasing temperature within its cholesteric phase.	Displays a continuous evolution of colors upon cooling from its clearing point.[5] The color shifts from red to violet as the temperature increases.[6]

Experimental Protocols

To facilitate reproducible research, detailed protocols for key experiments are provided below.

Objective: To determine the phase transition temperatures and associated enthalpy changes of cholesteryl benzoate and cholesteryl nonanoate.

Apparatus:

• Differential Scanning Calorimeter

• Aluminum crucibles and lids

• Microbalance

Procedure:

• Accurately weigh 3-5 mg of the cholesteryl ester sample into an aluminum crucible.

• Seal the crucible hermetically. An empty sealed crucible is to be used as a reference.

• Place both the sample and reference crucibles into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10 K/min) under a nitrogen atmosphere.

• For cholesteryl benzoate, the temperature range should span from ambient temperature to at least 200°C to observe both the solid-to-cholesteric and cholesteric-to-isotropic transitions.

• For cholesteryl nonanoate, a temperature range from ambient to 100°C is sufficient to observe the crystal-to-smectic and smectic-to-cholesteric transitions.

• Record the heat flow as a function of temperature. The peaks in the DSC thermogram correspond to phase transitions.

• Perform a cooling cycle at the same rate to observe the reverse transitions and check for hysteresis.

Objective: To visually observe the liquid crystal textures and the thermochromic color changes of the samples as a function of temperature.

Apparatus:

• Polarizing Optical Microscope equipped with a hot stage and a digital camera.

• Glass microscope slides and coverslips.

Procedure:

• Place a small amount of the cholesteryl ester onto a clean microscope slide.

• Gently place a coverslip over the sample.

• Heat the slide on the hot stage to above the isotropic transition temperature to ensure a uniform initial state.

• Slowly cool the sample at a controlled rate (e.g., 1-2 °C/min).

• Observe the sample through the polarized microscope with crossed polarizers.

• Record images and videos of the textures and color changes as the sample cools through its liquid crystalline phases.

• For cholesteryl benzoate, observe the formation of the cholesteric phase from the isotropic liquid and its subsequent crystallization.

• For cholesteryl nonanoate, observe the transitions from the isotropic liquid to the cholesteric phase, and then to the smectic phase, and finally crystallization.

Objective: To quantify the relationship between temperature and the color of the thermochromic liquid crystals.

Apparatus:

• Setup from the POM experiment.

• Image analysis software capable of color space transformation (e.g., to CIE Lab* color space).

Procedure:

• Record a video of the thermochromic color play during a controlled cooling ramp in the POM hot stage.

• Extract frames from the video at known temperature intervals.

• For each frame, select a representative region of interest (ROI).

• Convert the sRGB color data from the ROI into the CIE Lab* color space.[6][7]

• Calculate the cumulative color difference (ΔE*) between successive frames to identify the temperatures at which significant color transitions occur (e.g., blue-start, green-start, red-start).[8]

• Plot the color parameters (e.g., hue) as a function of temperature to create a calibration curve for the thermochromic response.

Visualizing the Experimental Workflow

The logical flow of the comparative experimental study is depicted in the diagram below.

Caption: Experimental workflow for the comparative study.

Discussion

The significant difference in the transition temperatures of cholesteryl benzoate and cholesteryl nonanoate dictates their potential applications. Cholesteryl benzoate, with its high transition temperatures, is suitable for high-temperature sensing applications. In contrast, cholesteryl nonanoate's lower transition temperatures make it a candidate for applications closer to ambient conditions, such as in cosmetics and biomedical devices.

The experimental protocols outlined in this guide provide a robust framework for the systematic characterization of these and other thermochromic liquid crystals. The quantitative analysis of color change is particularly crucial for developing devices with precise temperature-color correlation.

Conclusion

This comparative guide provides essential data and methodologies for researchers working with cholesteryl benzoate and cholesteryl nonanoate. The presented information underscores the distinct thermochromic behaviors of these two compounds and offers a clear path for their experimental investigation. By understanding their individual properties, scientists and engineers can better leverage their unique characteristics for the development of innovative thermochromic materials and technologies.

References

• 1. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 2. polysciences.com [polysciences.com]
• 3. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 4. Cholesteryl nonanoate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Color Space Transformation-Based Algorithm for Evaluation of Thermochromic Behavior of Cholesteric Liquid Crystals Using Polarized Light Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. apps.dtic.mil [apps.dtic.mil]

A Researcher's Guide to Comparing Cholesteryl Benzoate and Cholesteryl Oleyl Carbonate in Polymer Dispersed Liquid Crystal (PDLC) Performance

Comparative Performance Metrics

To objectively assess the suitability of cholesteryl benzoate (B1203000) and cholesteryl oleyl carbonate for a specific PDLC application, a range of electro-optic, morphological, and thermal properties must be characterized. The following tables provide a structured format for recording and comparing the key performance indicators.

Table 1: Electro-Optic Performance

Parameter	Cholesteryl Benzoate PDLC	Cholesteryl Oleyl Carbonate PDLC
Driving Voltage (V)	[Experimental Data]	[Experimental Data]
Contrast Ratio	[Experimental Data]	[Experimental Data]
Response Time (ms)
- Rise Time (τ_on)	[Experimental Data]	[Experimental Data]
- Decay Time (τ_off)	[Experimental Data]	[Experimental Data]
Off-State Transmittance (%)	[Experimental Data]	[Experimental Data]
On-State Transmittance (%)	[Experimental Data]	[Experimental Data]

Table 2: Morphological and Thermal Properties

Parameter	Cholesteryl Benzoate PDLC	Cholesteryl Oleyl Carbonate PDLC
Droplet Size (μm)	[Experimental Data]	[Experimental Data]
Droplet Density (droplets/mm²)	[Experimental Data]	[Experimental Data]
Glass Transition Temp. (°C)	[Experimental Data]	[Experimental Data]
Clearing Temperature (°C)	[Experimental Data]	[Experimental Data]

Experimental Protocols

To generate the comparative data for the tables above, the following experimental protocols are recommended.

PDLC Film Fabrication via Polymerization-Induced Phase Separation (PIPS)

The PIPS method is a widely used technique for creating PDLC films.[1]

Materials:

• Nematic Liquid Crystal (e.g., E7)

• Chiral Dopant (Cholesteryl Benzoate or Cholesteryl Oleyl Carbonate)

• Photopolymerizable Monomer (e.g., Norland Optical Adhesive 65 - NOA65)

• Photoinitiator

• Indium Tin Oxide (ITO) coated glass substrates

• Spacers (e.g., 20 μm)

Procedure:

• Mixture Preparation: Prepare a homogeneous mixture of the nematic liquid crystal, the chosen cholesteryl ester (e.g., 5 wt%), the photopolymerizable monomer, and the photoinitiator. The exact ratios will depend on the desired properties of the PDLC film.

• Cell Assembly: Construct a cell by placing spacers between two ITO-coated glass substrates with the conductive sides facing each other.

• Filling the Cell: Introduce the liquid crystal/prepolymer mixture into the cell via capillary action.

• UV Curing: Expose the filled cell to a UV light source to initiate polymerization. The UV intensity and exposure time will influence the droplet size and morphology of the resulting PDLC film and should be carefully controlled and recorded.[2]

• Repeat the process for the other cholesteryl ester, keeping all other parameters constant to ensure a valid comparison.

Characterization Techniques

1. Morphological Analysis - Scanning Electron Microscopy (SEM):

• Sample Preparation: The PDLC film is fractured after being frozen in liquid nitrogen to create a clean cross-section. The liquid crystal is then extracted using a suitable solvent (e.g., hexane) for a set period. The sample is then coated with a thin conductive layer (e.g., gold) before imaging.

• Imaging: The SEM is used to visualize the polymer morphology and the size and distribution of the liquid crystal droplets.[2]

2. Electro-Optic Measurements:

• Setup: A He-Ne laser, a photodetector, a function generator, a voltage amplifier, and an oscilloscope are required. The PDLC film is placed in the path of the laser beam.

• Procedure:

  • Apply a square wave voltage of varying amplitude to the PDLC film.

  • Measure the transmitted light intensity using the photodetector at each voltage to determine the driving voltage and contrast ratio.[3]

  • The contrast ratio is calculated as the ratio of the maximum transmittance (on-state) to the minimum transmittance (off-state).

  • To measure the response time, apply a square wave voltage and monitor the change in transmittance over time using the oscilloscope. The rise time is the time taken for the transmittance to go from 10% to 90% of its maximum value, and the decay time is the time taken to fall from 90% to 10%.[4]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for comparing the two cholesteryl compounds in PDLCs.

Experimental workflow for comparing cholesteryl benzoate and cholesteryl oleyl carbonate in PDLCs.

Concluding Remarks

The selection of a cholesteric liquid crystal for PDLC applications is a critical decision that significantly impacts the final device performance. By following the standardized experimental protocols and data collection structures outlined in this guide, researchers can conduct a rigorous and objective comparison of cholesteryl benzoate and cholesteryl oleyl carbonate. This systematic approach will enable the selection of the optimal material to meet the specific requirements of the intended application, be it for smart windows, displays, or other advanced optical technologies.

References

• 1. Polymerization-induced phase separation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Electro-Optical Characteristics of Polymer Dispersed Liquid Crystal Doped with MgO Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Spectroscopic Showdown: Unmasking the Molecular Nuances of Cholesteryl Benzoate Derivatives

For researchers, scientists, and professionals in drug development, a detailed understanding of the structural and electronic properties of cholesteryl esters is paramount. This guide provides a comparative spectroscopic analysis of cholesteryl benzoate (B1203000) and three of its para-substituted derivatives: cholesteryl p-nitrobenzoate, cholesteryl p-methoxybenzoate, and cholesteryl p-chlorobenzoate. By examining their signatures across various analytical techniques, we illuminate the subtle yet significant impact of substituent choice on their molecular characteristics.

This comparative analysis delves into the spectroscopic data obtained from Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Infrared (IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, and Mass Spectrometry (MS). The presented data, summarized in clear, comparative tables, is supported by detailed experimental protocols to ensure reproducibility and aid in the design of future experiments.

Comparative Spectroscopic Data

The following tables provide a side-by-side comparison of the key spectroscopic features of cholesteryl benzoate and its derivatives. These values are compiled from experimental data and predictive models based on the spectroscopic characteristics of the parent cholesterol and benzoic acid molecules.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Comparative ¹H NMR Chemical Shifts (δ) in ppm

Proton	Cholesteryl Benzoate	Cholesteryl p-Nitrobenzoate	Cholesteryl p-Methoxybenzoate	Cholesteryl p-Chlorobenzoate
Aromatic (ortho to C=O)	~8.05 (d)	~8.25 (d)	~7.95 (d)	~7.90 (d)
Aromatic (meta to C=O)	~7.55 (t)	~8.35 (d)	~6.90 (d)	~7.40 (d)
Aromatic (para to C=O)	~7.45 (t)	-	-	-
H-3 (Cholesterol)	~4.90 (m)	~4.95 (m)	~4.85 (m)	~4.90 (m)
H-6 (Cholesterol)	~5.40 (d)	~5.42 (d)	~5.38 (d)	~5.40 (d)
Methoxy (-OCH₃)	-	-	~3.85 (s)	-

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions. d = doublet, t = triplet, m = multiplet, s = singlet.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Comparative ¹³C NMR Chemical Shifts (δ) in ppm

Carbon	Cholesteryl Benzoate	Cholesteryl p-Nitrobenzoate	Cholesteryl p-Methoxybenzoate	Cholesteryl p-Chlorobenzoate
Carbonyl (C=O)	~166.0	~164.5	~166.5	~165.5
Aromatic (ipso to C=O)	~130.5	~135.0	~123.0	~129.0
Aromatic (ortho to C=O)	~129.5	~130.5	~131.5	~131.0
Aromatic (meta to C=O)	~128.3	~123.5	~113.5	~128.7
Aromatic (para to C=O)	~132.8	~150.5	~163.5	~139.0
C-3 (Cholesterol)	~74.5	~75.0	~74.0	~74.5
C-5 (Cholesterol)	~139.8	~139.7	~139.9	~139.8
C-6 (Cholesterol)	~122.5	~122.6	~122.4	~122.5
Methoxy (-OCH₃)	-	-	~55.5	-

Note: Chemical shifts are approximate and can vary based on solvent and experimental conditions.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Functional Group	Cholesteryl Benzoate	Cholesteryl p-Nitrobenzoate	Cholesteryl p-Methoxybenzoate	Cholesteryl p-Chlorobenzoate
C=O Stretch (Ester)	~1715	~1720	~1710	~1718
C-O Stretch (Ester)	~1270	~1275	~1260	~1270
Aromatic C=C Stretch	~1600, ~1450	~1605, ~1450	~1608, ~1455	~1595, ~1450
NO₂ Symmetric Stretch	-	~1345	-	-
C-O-C Asymmetric Stretch (Ether)	-	-	~1250	-
C-Cl Stretch	-	-	-	~1090

Ultraviolet-Visible (UV-Vis) Spectroscopy

Table 4: UV-Vis Absorption Maxima (λmax)

Compound	λmax (nm)	Solvent
Cholesteryl Benzoate	~230, ~273	Ethanol (B145695)
Cholesteryl p-Nitrobenzoate	~265	Ethanol
Cholesteryl p-Methoxybenzoate	~258	Ethanol
Cholesteryl p-Chlorobenzoate	~240	Ethanol

Mass Spectrometry (MS)

Table 5: Key Mass Spectrometry Fragments (m/z)

Compound	Molecular Ion [M]⁺	Key Fragments
Cholesteryl Benzoate	490.4	368 (cholestadiene), 105 (benzoyl cation)
Cholesteryl p-Nitrobenzoate	535.4	368 (cholestadiene), 150 (p-nitrobenzoyl cation)
Cholesteryl p-Methoxybenzoate	520.4	368 (cholestadiene), 135 (p-methoxybenzoyl cation)
Cholesteryl p-Chlorobenzoate	524.4	368 (cholestadiene), 139/141 (p-chlorobenzoyl cation)

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of cholesteryl benzoate derivatives. Specific parameters may require optimization based on the instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the cholesteryl benzoate derivative in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Use a pulse angle of 30-45 degrees.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans for adequate signal averaging (typically 1024 or more).

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film Method):

  • Dissolve a small amount of the solid sample in a volatile solvent (e.g., dichloromethane (B109758) or acetone).

  • Deposit a drop of the solution onto a salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin film of the sample on the plate.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the clean, empty salt plate.

  • Place the sample-coated salt plate in the sample holder.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation:

  • Prepare a stock solution of the cholesteryl benzoate derivative of a known concentration in a UV-transparent solvent (e.g., ethanol or cyclohexane).

  • Prepare a series of dilutions from the stock solution to determine the optimal concentration for absorbance measurements (typically absorbance values should be between 0.1 and 1.0).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition:

  • Fill a cuvette with the pure solvent to be used as a blank.

  • Fill a matched cuvette with the sample solution.

  • Scan the sample over a wavelength range of approximately 200-400 nm.

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) from the resulting spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 µg/mL.

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition (ESI-MS):

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Optimize the ESI source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve a stable signal of the molecular ion.

  • Acquire the mass spectrum in the positive ion mode over a relevant m/z range.

• Tandem Mass Spectrometry (MS/MS):

  • Select the molecular ion of interest as the precursor ion.

  • Subject the precursor ion to collision-induced dissociation (CID) with an inert gas (e.g., argon).

  • Acquire the product ion spectrum to identify characteristic fragment ions.

• Data Analysis: Analyze the resulting mass spectra to determine the molecular weight and identify key fragmentation pathways.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for a comprehensive spectroscopic comparison of cholesteryl benzoate derivatives.

Caption: General workflow for the synthesis, purification, and spectroscopic analysis of cholesteryl benzoate derivatives.

A Researcher's Guide to Interpreting DSC Thermograms of Cholesteryl Benzoate and its Mixtures

This guide provides a comprehensive comparison of the thermal behavior of pure cholesteryl benzoate (B1203000) and its mixtures using Differential Scanning Calorimetry (DSC). It is intended for researchers, scientists, and professionals in drug development and materials science who utilize thermal analysis to characterize liquid crystalline materials.

Introduction to Cholesteryl Benzoate and DSC Analysis

Cholesteryl benzoate holds a significant place in the history of materials science as the first compound in which liquid crystalline properties were discovered.[1][2] In 1888, Friedrich Reinitzer observed that it appeared to have two distinct melting points: at 145°C, it melted from a solid into a cloudy, turbid fluid, and at 179°C, it transitioned into a clear, transparent liquid.[2][3] This intermediate "cloudy" phase was later identified as a new state of matter, the liquid crystal phase.[1][2]

Differential Scanning Calorimetry (DSC) is a primary analytical technique for studying such phase transitions.[4] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[4] This allows for the precise determination of transition temperatures and the enthalpy (heat) changes associated with them, providing critical insights into the material's structure and stability.[5]

Thermal Behavior of Pure Cholesteryl Benzoate

A DSC thermogram of pure cholesteryl benzoate exhibits two distinct endothermic peaks upon heating, corresponding to its unique phase transitions.

• Solid to Cholesteric (Melting): The first transition is the melting of the crystalline solid into the cholesteric liquid crystal phase. This is observed as a sharp endothermic peak.

• Cholesteric to Isotropic (Clearing): The second transition, known as the clearing point, is the transition from the ordered, yet fluid, cholesteric phase to the disordered isotropic liquid phase.

The transitions are reversible; upon cooling, the sample will show corresponding exothermic peaks for the isotropic-to-cholesteric transition and for crystallization.[3] Due to supercooling effects, crystallization often occurs at a lower temperature than the melting point observed during heating.[6]

Table 1: Thermal Transition Data for Pure Cholesteryl Benzoate

Transition	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy Change (ΔH) (J/g)	Reference
Solid → Cholesteric (Melting)	~145	148 - 150	28	[3][7]
Cholesteric → Isotropic (Clearing)	~178.5	~179	12	[1][3][7]

Thermal Behavior of Cholesteryl Benzoate Mixtures

Cholesteryl benzoate is frequently mixed with other cholesteryl esters, such as cholesteryl nonanoate (B1231133) or cholesteryl oleyl carbonate, to create thermochromic liquid crystals whose color changes with temperature.[1][8] It is also dispersed in polymer matrices to form Polymer-Dispersed Liquid Crystals (PDLCs) for applications like smart windows.[9]

Adding other components to cholesteryl benzoate typically leads to:

• Broadening of Transition Peaks: Impurities or additional components disrupt the crystal lattice, causing transitions to occur over a wider temperature range.

• Shifting of Transition Temperatures: The melting and clearing points of the mixture will differ from those of the pure components. The composition directly influences the temperature range of the liquid crystal phase.

Table 2: Comparison of Transition Temperature Ranges for Cholesteryl Ester Mixtures

Cholesteryl Benzoate (g)	Cholesteryl Oleyl Carbonate (g)	Cholesteryl Pelargonate (g)	Transition Temperature Range (°C)	Reference
0.10	0.65	0.25	17 - 23	[8]
0.20	0.70	0.10	20 - 25	[8]
0.10	0.45	0.45	26.5 - 30.5	[8]
0.10	0.40	0.50	32 - 35	[8]
0.10	0.30	0.60	37 - 40	[8]

As shown in the table, varying the ratio of the components allows for the tuning of the temperature-responsive properties of the liquid crystal mixture.

Experimental Protocols

Detailed Methodology for DSC Analysis

The following protocol outlines a standard procedure for analyzing cholesteryl benzoate and its mixtures using a heat-flux DSC instrument.

• Sample Preparation:

  • Accurately weigh 3-5 mg of the sample into a standard aluminum DSC pan.

  • For mixtures, ensure homogeneity by first melting the components together in a vial, mixing thoroughly, and then allowing the mixture to cool and solidify before weighing.[8]

  • Seal the pan, often with a pierced lid to allow for the release of any potential volatile impurities without significant sample loss.[10]

• Instrument Setup:

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas, typically nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.[10]

• Thermal Program:

  • Equilibrate the sample at a starting temperature, for example, 25°C.

  • First Heating Scan: Heat the sample from the starting temperature to a point well above the isotropic transition (e.g., 200°C) at a controlled rate, typically 10 K/min or 20 K/min.[9][10] This scan erases the sample's prior thermal history.

  • Cooling Scan: Cool the sample back to the starting temperature at a controlled rate (e.g., 10 K/min).

  • Second Heating Scan: Heat the sample again under the same conditions as the first scan. This scan often provides more reproducible data for characterizing the material's intrinsic properties.[10]

• Data Analysis:

  • Determine the onset temperature, peak temperature, and enthalpy of transition (peak area) for each thermal event.

  • The onset temperature is typically used to define the transition temperature. The peak of a melting endotherm is often used for polymers.[5]

  • Compare the first and second heating scans to identify any non-reversible processes or changes in the material's structure.

Mandatory Visualizations

Logical Workflow for DSC Thermogram Interpretation

The following diagram outlines a systematic approach to interpreting DSC data for liquid crystalline materials like cholesteryl benzoate.

References

• 1. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 2. An Anomaly in Phase Transition: Liquid Crystals – Berkeley Scientific Journal [bsj.studentorg.berkeley.edu]
• 3. Liquid Crystals [webmis.highland.cc.il.us]
• 4. bhu.ac.in [bhu.ac.in]
• 5. s4science.at [s4science.at]
• 6. webs.ucm.es [webs.ucm.es]
• 7. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 8. Preparation of Cholesteryl Ester Liquid Crystals – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 9. researchgate.net [researchgate.net]
• 10. eng.uc.edu [eng.uc.edu]

A Comparative Guide to the Structural Analysis of Cholesteryl Benzoate Liquid Crystal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three primary analytical techniques for characterizing the liquid crystal structure of cholesteryl benzoate (B1203000): X-ray Diffraction (XRD), Differential Scanning Calorimetry (DSC), and Polarized Optical Microscopy (POM). The objective is to offer a comprehensive overview of their respective capabilities, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate method for specific research needs.

Introduction to Cholesteryl Benzoate Liquid Crystals

Cholesteryl benzoate is a seminal material in the field of liquid crystals, being the first substance in which this unique state of matter was observed.[1] It exhibits a thermotropic cholesteric liquid crystal phase, which is characterized by a helical arrangement of molecules.[2] Understanding the structural organization of cholesteryl benzoate in its various phases is crucial for its application in areas such as drug delivery, cosmetics, and optical devices.

Comparison of Analytical Techniques

The structural analysis of cholesteryl benzoate's liquid crystal phases relies on a combination of techniques that probe different aspects of its molecular arrangement and thermal behavior. X-ray diffraction provides direct insight into the molecular packing and layer spacing, while differential scanning calorimetry detects the energetic changes associated with phase transitions. Polarized optical microscopy, on the other hand, allows for the visualization of the macroscopic textures and defects of the liquid crystal phases.

Technique	Principle	Information Obtained	Advantages	Limitations
X-ray Diffraction (XRD)	Measures the scattering of X-rays by the ordered arrangement of molecules.	d-spacing (interlayer and intermolecular distances), correlation length, phase identification (smectic, nematic, cholesteric).	Provides direct structural information at the molecular level. Can distinguish between different liquid crystal phases based on diffraction patterns.	Can be challenging to obtain high-quality data from non-aligned samples. Data interpretation can be complex.
Differential Scanning Calorimetry (DSC)	Measures the heat flow into or out of a sample as a function of temperature.	Phase transition temperatures (e.g., solid-cholesteric, cholesteric-isotropic), enthalpy of transitions (ΔH).	Highly sensitive to thermal transitions. Provides quantitative thermodynamic data. Requires small sample sizes.	Provides no direct structural information. Some transitions may be difficult to detect if the enthalpy change is small.
Polarized Optical Microscopy (POM)	Utilizes polarized light to visualize the anisotropic optical properties of liquid crystals.	Observation of liquid crystal textures (e.g., focal conic, fingerprint), identification of phase types, determination of helical pitch in cholesteric phases.	Allows for direct visualization of the liquid crystal structure and defects. Relatively simple and fast.	Provides qualitative or semi-quantitative structural information. Resolution is limited by the wavelength of light.

Quantitative Data Summary

The following table summarizes key quantitative data for the analysis of cholesteryl benzoate and its derivatives using XRD, DSC, and POM. It is important to note that the data for the cholesteryl benzoate derivative provides a valuable reference for the expected d-spacing in a smectic-like phase.

Parameter	Technique	Value	Phase	Reference
d-spacing	XRD	4.3 nm (from 2θ = 2.05°)	Smectic A (derivative)	[3]
Helical Pitch	POM	400 nm (at 25°C)	Cholesteric	[2]
Phase Transition: Solid to Cholesteric	DSC	~145 °C	-	[1]
Phase Transition: Cholesteric to Isotropic	DSC	~179 °C	-	[1]

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

X-ray Diffraction (XRD) Protocol

Objective: To determine the interlayer and intermolecular distances in the liquid crystal phases of cholesteryl benzoate.

Methodology:

• Sample Preparation: The cholesteryl benzoate sample is placed in a thin-walled glass capillary tube (approximately 1.5 mm in diameter). To achieve alignment of the liquid crystal molecules, the sample can be heated above its clearing point (isotropic phase) and then slowly cooled in the presence of a magnetic field.[4]

• Instrumentation: A powder X-ray diffractometer equipped with a temperature-controlled stage is used. Cu Kα radiation (λ = 1.5418 Å) is a common X-ray source.

• Data Collection:

  • The sample is mounted on the goniometer within the temperature-controlled stage.

  • The temperature is set to the desired value to maintain the cholesteric or smectic phase.

  • The diffraction pattern is recorded over a range of 2θ angles. Small-angle X-ray scattering (SAXS) is used to probe larger d-spacings (e.g., layer thicknesses in smectic phases), typically in the 2θ range of 1-10°. Wide-angle X-ray scattering (WAXS) is used to determine intermolecular distances, typically in the 2θ range of 10-30°.

• Data Analysis: The Bragg equation (nλ = 2d sinθ) is used to calculate the d-spacing from the observed diffraction peaks.[4]

Fig. 1: Experimental workflow for XRD analysis.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To determine the phase transition temperatures and associated enthalpy changes of cholesteryl benzoate.

Methodology:

• Sample Preparation: A small amount of the cholesteryl benzoate sample (typically 2-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan.

• Instrumentation: A differential scanning calorimeter calibrated for temperature and enthalpy is used. An empty sealed aluminum pan is used as a reference.

• Data Collection:

  • The sample and reference pans are placed in the DSC cell.

  • A controlled temperature program is initiated. A typical program involves heating the sample at a constant rate (e.g., 10 °C/min) from room temperature to above its clearing point, followed by a cooling cycle at the same rate.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the onset and peak temperatures of endothermic (melting, phase transitions) and exothermic (crystallization) events. The area under the peaks is integrated to calculate the enthalpy of transition (ΔH).

Fig. 2: Experimental workflow for DSC analysis.

Polarized Optical Microscopy (POM) Protocol

Objective: To visualize the liquid crystal textures and determine the helical pitch of the cholesteric phase of cholesteryl benzoate.

Methodology:

• Sample Preparation: A small amount of cholesteryl benzoate is placed on a clean glass microscope slide and covered with a coverslip. The sample is then heated on a hot stage to its isotropic phase and cooled slowly to form a thin, uniform liquid crystal film.

• Instrumentation: A polarizing microscope equipped with a hot stage, a digital camera, and a calibrated eyepiece or software for length measurement is used.

• Data Collection:

  • The sample is placed on the hot stage of the microscope.

  • The temperature is controlled to observe the different liquid crystal phases.

  • The sample is observed between crossed polarizers. The characteristic textures of the cholesteric phase (e.g., fingerprint texture) are recorded.

  • For helical pitch measurement, the distance between adjacent lines in the fingerprint texture (which corresponds to half the pitch) is measured using the calibrated eyepiece or software.

• Data Analysis: The observed textures are compared with known liquid crystal textures to identify the phase. The measured distance from the fingerprint texture is doubled to obtain the helical pitch.

Fig. 3: Experimental workflow for POM analysis.

Conclusion

The comprehensive characterization of the cholesteryl benzoate liquid crystal structure is best achieved through the synergistic use of XRD, DSC, and POM. While XRD provides fundamental details of molecular packing, DSC offers precise thermodynamic data on phase transitions, and POM delivers a visual understanding of the macroscopic structure. The choice of technique will ultimately depend on the specific information required by the researcher. For a complete structural elucidation, a combination of all three methods is highly recommended.

References

• 1. Liquid Crystals [webmis.highland.cc.il.us]
• 2. Buy Cholesteryl benzoate | 604-32-0 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. barron.rice.edu [barron.rice.edu]

A Comparative Guide to Cholesteryl Esters for Thermal Imaging Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of commonly used cholesteryl esters in thermal imaging. By leveraging their unique thermochromic liquid crystal properties, these compounds offer a visual method for mapping temperature distributions, a critical tool in various research and development fields. This document summarizes quantitative data, details experimental protocols, and provides visual diagrams to aid in the selection and application of these materials.

Introduction to Thermochromic Cholesteryl Esters

Cholesteryl esters are derivatives of cholesterol that can form a cholesteric liquid crystal phase. In this state, the molecules are arranged in a helical structure. The pitch of this helix is highly sensitive to temperature, causing the material to selectively reflect different wavelengths of light as the temperature changes.[1] This results in a visible color change, making them excellent candidates for non-contact thermal mapping.[2] The most commonly employed esters for these applications are Cholesteryl Oleyl Carbonate (COC), Cholesteryl Nonanoate (B1231133) (also known as Cholesteryl Pelargonate), and Cholesteryl Benzoate (B1203000) (CB). Often, mixtures of these compounds are used to achieve specific temperature ranges and color play characteristics.[3]

Performance Comparison of Cholesteryl Esters

The selection of a cholesteryl ester or a specific mixture depends on the desired temperature range and sensitivity for a particular application. The following table summarizes the key thermal properties of individual esters. It is important to note that the most vibrant and useful thermochromic effects are typically observed in mixtures, where the properties can be finely tuned.

Cholesteryl Ester	Chemical Formula	Melting Point (°C)	Cholesteric Phase Transition Temperatures (°C)	Key Characteristics in Mixtures
Cholesteryl Oleyl Carbonate (COC)	C₄₆H₈₀O₃	~20[4]	Smectic → Cholesteric: 18.3; Cholesteric → Isotropic: 37.5 (on heating)	Primarily responsible for the thermochromic effect.
Cholesteryl Nonanoate (CN)	C₃₆H₆₂O₂	77 - 82[5]	Smectic → Cholesteric: 79; Cholesteric → Isotropic: 90	Slightly increases the temperature range of the thermochromic effect.
Cholesteryl Benzoate (CB)	C₃₄H₅₀O₂	149 - 150[6]	Solid → Cholesteric: 145-146; Cholesteric → Isotropic: 178.5[6]	Strongly decreases the temperature range of the thermochromic effect.

Note on Mixtures: The color play temperature range is highly dependent on the composition of the cholesteryl ester mixture. For instance, a mixture of 65% COC, 25% CN, and 10% CB exhibits a color change over a temperature range of 17-23°C.[2] By adjusting these ratios, the temperature window for thermal imaging can be tailored to specific experimental needs.

Experimental Protocols

1. Preparation of a Thermochromic Liquid Crystal Mixture

This protocol describes the preparation of a cholesteryl ester mixture for thermal imaging.

• Materials:

  • Cholesteryl Oleyl Carbonate (COC)

  • Cholesteryl Nonanoate (CN)

  • Cholesteryl Benzoate (CB)

  • Glass vial

  • Heat gun or heating block

  • Balance (0.01 g resolution)

• Procedure:

  • Weigh the desired amounts of each cholesteryl ester and place them in a glass vial. For example, for a 17-23°C transition range, use 0.65 g of COC, 0.25 g of CN, and 0.10 g of CB.[2]

  • Gently heat the vial using a heat gun or a heating block until the solid mixture melts into a uniform isotropic liquid.

  • Allow the mixture to cool to room temperature. The product will exhibit color changes as it cools through its cholesteric phase.

  • Store the mixture in a sealed container. The sample may need to be gently remelted to ensure homogeneity before use.[2]

2. Thermal Imaging Sample Preparation and Observation

This protocol outlines the steps to prepare a surface for thermal imaging using the cholesteryl ester mixture.

• Materials:

  • Prepared cholesteryl ester mixture

  • Black, non-reflective surface (e.g., black contact paper or a surface painted with black, water-based paint)

  • Spatula or applicator

  • Transparent protective layer (e.g., clear contact paper)

  • Controlled heating/cooling stage (e.g., Peltier element)

  • Infrared thermometer or calibrated thermocouples

  • Digital camera or spectrometer for data recording

• Procedure:

  • Ensure the surface to be imaged has a black, non-reflective background. The colors of the liquid crystals are most vivid against a black backdrop.[7]

  • Using a spatula, apply a small amount of the cholesteryl ester mixture onto the black surface and gently spread it into a thin, uniform film.[7]

  • Cover the liquid crystal film with a transparent protective layer to prevent contamination and mechanical disturbance.[7]

  • Place the prepared sample on a calibrated heating/cooling stage.

  • Gradually change the temperature of the stage and record the corresponding color changes with a digital camera. For quantitative analysis, a spectrometer can be used to measure the peak reflection wavelength at each temperature.

  • Correlate the observed colors or measured wavelengths with the temperature readings from the infrared thermometer or thermocouples to create a temperature-color calibration map.

3. Characterization of Thermal Properties using Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase transition temperatures of the cholesteryl esters.

• Materials:

  • Cholesteryl ester sample (pure or mixture)

  • Differential Scanning Calorimeter (DSC)

  • Aluminum DSC pans

• Procedure:

  • Accurately weigh a small amount of the cholesteryl ester sample (typically 1-5 mg) into an aluminum DSC pan.

  • Seal the pan.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature above its clearing point (isotropic liquid phase).[8]

  • Cool the sample at the same controlled rate back to the starting temperature.

  • Analyze the resulting thermogram to identify the temperatures of phase transitions (e.g., solid to cholesteric, cholesteric to isotropic), which appear as endothermic peaks on heating and exothermic peaks on cooling.

Visualizing Key Concepts and Workflows

The following diagrams, generated using the DOT language, illustrate the underlying mechanism of thermochromism in cholesteryl esters and the experimental workflow for their characterization.

Caption: Relationship between temperature and color in cholesteryl esters.

Caption: Workflow for evaluating cholesteryl ester performance.

Stability and Considerations

While cholesteryl esters are effective for many thermal imaging applications, their long-term stability can be a concern. Like other cholesterol derivatives, they can be susceptible to thermal and oxidative degradation, especially with prolonged exposure to elevated temperatures and UV light. For applications requiring high stability, encapsulation of the liquid crystals or the use of antioxidants may be considered. When interpreting results, it is also important to account for potential hysteresis in the color response between heating and cooling cycles.

References

• 1. polysciences.com [polysciences.com]
• 2. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 3. Thermochromic Fibers via Electrospinning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesteryl oleyl carbonate - Wikipedia [en.wikipedia.org]
• 5. Cholesteryl nonanoate - Wikipedia [en.wikipedia.org]
• 6. Cholesteryl benzoate - Wikipedia [en.wikipedia.org]
• 7. Preparation of a Liquid Crystal Thermometer – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Cholesteryl Benzoate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and workplace safety. This guide provides detailed procedures for the proper disposal of cholesteryl benzoate (B1203000), a common liquid crystal precursor, tailored for researchers, scientists, and drug development professionals. While generally classified as non-hazardous, prudent handling and adherence to established protocols are essential.

I. Hazard Assessment and Safety Precautions

Cholesteryl benzoate is typically considered a non-hazardous solid organic compound under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. However, as with all laboratory reagents, it is crucial to exercise caution. Direct contact may cause skin or eye irritation.

Personal Protective Equipment (PPE) Requirements:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact and potential irritation.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from dust particles and accidental splashes.
Respiratory Protection	N95 dust mask or equivalent	Recommended when handling bulk quantities or if dust generation is likely, to prevent inhalation.
Body Protection	Laboratory coat	To protect clothing and skin from contamination.

II. Step-by-Step Disposal Protocol

The primary recommended method for the disposal of cholesteryl benzoate is through a licensed chemical waste disposal service or, where regulations permit, as a non-hazardous solid waste. Under no circumstances should cholesteryl benzoate be disposed of down the drain or in regular trash receptacles accessible by custodial staff.

Experimental Protocol: Waste Segregation and Collection

• Waste Identification: Designate a specific, clearly labeled container for solid cholesteryl benzoate waste. The container should be made of a compatible material (e.g., a high-density polyethylene (B3416737) (HDPE) bucket or a securely sealable bag).

• Labeling: The waste container must be labeled "Cholesteryl Benzoate Waste (Non-Hazardous Solid)" and include the accumulation start date.

• Collection:

  • Carefully transfer unwanted cholesteryl benzoate into the designated waste container, minimizing the generation of dust.

  • For cleaning up spills, sweep the solid material and place it into the sealed container. The spill area should then be wiped clean.

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials, such as strong oxidizing agents.

• Final Disposal:

  • Option A (Recommended): Transfer the waste to your institution's environmental health and safety (EHS) department for collection by a licensed chemical waste contractor.

  • Option B (Check Local Regulations): If permitted by your institution and local regulations for non-hazardous solids, the sealed container may be taken directly to a designated dumpster for sanitary landfill. Do not leave it in laboratory trash cans.

Contaminated Materials:

Any materials, such as weighing paper, gloves, or wipes, that are contaminated with cholesteryl benzoate should be placed in the same designated solid waste container.

III. Logical Flow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of cholesteryl benzoate.

Caption: Decision workflow for the disposal of cholesteryl benzoate waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of cholesteryl benzoate, fostering a culture of safety and regulatory compliance. Always consult your institution's specific waste management guidelines and your local, state, and federal regulations as the final authority.

Safeguarding Your Research: A Comprehensive Guide to Handling Cholesteryl Benzoate

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Cholesteryl benzoate (B1203000), including detailed personal protective equipment (PPE) protocols, operational plans, and disposal procedures. Adherence to these guidelines is critical for minimizing risks and ensuring the integrity of your research.

While Cholesteryl benzoate is considered non-hazardous according to GHS classifications, it is imperative to treat all laboratory chemicals with caution, as unpredictable reactions are always a possibility.[1] Prudent laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the recommended personal protective equipment for handling Cholesteryl benzoate.

Protection Type	Specific Recommendations	Rationale
Eye/Face Protection	Wear safety glasses with side shields or goggles conforming to EN 166 (EU) or NIOSH (US).[2][3]	To protect eyes from potential splashes or dust particles.
Skin Protection	- Gloves: Wear protective gloves.[1][2] Nitrile rubber gloves with a thickness >0.11 mm are a suitable option.[4] - Clothing: Wear protective clothing or a lab coat.[1] In some situations, fire/flame resistant and impervious clothing may be necessary.[3]	To prevent skin contact, which may cause irritation.[1][5]
Respiratory Protection	Generally not required under normal use conditions with adequate ventilation.[2] However, if dust formation is present or exposure limits are exceeded, a full-face respirator or a dust mask (type N95, US) is recommended.[3]	To avoid inhalation of dust particles.

Operational and Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of Cholesteryl benzoate.

Handling:

• Ensure adequate ventilation in the handling area.[2][6]

• Avoid the formation of dust and aerosols.[3][6]

• Do not get in eyes, on skin, or on clothing.[2][6]

• Avoid ingestion and inhalation.[2][6]

• Wash hands thoroughly after handling.[1]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][6]

• Store with hydrocarbons, esters, aldehydes, and oils.[1]

• Avoid strong oxidizing agents, bases, strong acids, and reducing agents.[1][2]

Cholesteryl Benzoate Handling Workflow

Caption: A workflow diagram illustrating the key steps for the safe handling of Cholesteryl benzoate.

First Aid Measures

In the event of exposure, follow these immediate first aid measures.

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing.[1] If breathing is difficult, give oxygen.[2][3] If not breathing, give artificial respiration.[3] Seek medical attention if you feel unwell.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[2] Remove contaminated clothing.[7]
Eye Contact	Rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do so.[1] Continue rinsing for at least 15 minutes.[2] Get medical attention.[2]
Ingestion	Rinse mouth.[1][7] Do NOT induce vomiting.[2] Call a POISON CENTER or physician if you feel unwell.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety.

Spill Cleanup:

• Ensure adequate ventilation and wear appropriate PPE.[2]

• Avoid dust formation.[2]

• Wipe up the spill or sweep up the material and shovel it into a suitable, sealed container for disposal.[1][2]

• Wash the spill site after material pickup is complete.[1]

Disposal:

• Dispose of Cholesteryl benzoate and contaminated materials in accordance with all federal, state, and local regulations.[1]

• The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

• Do not discharge to sewer systems.[3]

• Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[3] Alternatively, puncture the packaging to make it unusable and dispose of it in a sanitary landfill.[3]

References

• 1. Cholesteryl Benzoate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. carlroth.com [carlroth.com]
• 5. Cholesteryl benzoate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com [carlroth.com]